(S)-ADB-BINACA-d5

• CAS: 1185282-27-2

Core Science & Biosynthesis

An In-depth Technical Guide on the Chemical Properties and Stability of (S)-ADB-BINACA-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-ADB-BINACA-d5 is the deuterated form of (S)-ADB-BINACA, a potent synthetic cannabinoid. This document provides a comprehensive overview of its chemical properties, stability, and the associated biological pathways it modulates. The inclusion of a deuterium-labeled internal standard is critical for the accurate quantification of (S)-ADB-BINACA in various matrices by mass spectrometry-based methods. This guide is intended to serve as a technical resource for researchers and professionals in drug development and forensic analysis.

Chemical Properties

(S)-ADB-BINACA-d5 is characterized by the incorporation of five deuterium atoms on the phenyl group of the benzyl moiety. This isotopic labeling provides a distinct mass shift, making it an ideal internal standard for quantitative analysis of ADB-BINACA.

Table 1: Chemical and Physical Properties of (S)-ADB-BINACA-d5

Property	Value
Formal Name	N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-((phenyl-d5)methyl)-1H-indazole-3-carboxamide
Molecular Formula	C₂₁H₁₉D₅N₄O₂
Formula Weight	369.5 g/mol
Purity	≥99% deuterated forms (d1-d5)
Formulation	A crystalline solid
Solubility	DMF: 10 mg/ml, DMSO: 5 mg/ml, DMF:PBS (pH 7.2) (1:3): 0.25 mg/ml

Stability and Storage

The stability of a reference standard is paramount to ensure the accuracy and reliability of analytical measurements. (S)-ADB-BINACA-d5 is reported to be stable for at least four years when stored at -20°C.[1] Proper storage in a tightly sealed container, protected from light and moisture, is crucial to maintain its integrity.

Recommended Storage Conditions

For long-term storage, (S)-ADB-BINACA-d5 should be kept at -20°C. For short-term use, it may be stored at room temperature in a desiccator to prevent moisture absorption. Solutions of the compound in organic solvents should also be stored at low temperatures to minimize solvent evaporation and potential degradation.

Stability Testing Protocol (General)

A comprehensive stability testing program for a chemical reference standard like (S)-ADB-BINACA-d5 should be conducted in accordance with established guidelines, such as those from the International Council for Harmonisation (ICH) Q1A(R2).[2] The protocol should evaluate the stability of the substance under various environmental conditions over time.

Experimental Protocol: Long-Term and Accelerated Stability Testing

• Sample Preparation: Aliquot the (S)-ADB-BINACA-d5 reference material into multiple vials from a single, homogenous batch.

• Storage Conditions:

  • Long-Term: Store samples at the recommended storage temperature of -20°C ± 5°C.

  • Accelerated: Store samples at an elevated temperature, for example, 40°C ± 2°C with 75% ± 5% relative humidity.

• Testing Intervals:

  • Long-Term: Test at 0, 3, 6, 9, 12, 18, 24, 36, and 48 months.

  • Accelerated: Test at 0, 1, 3, and 6 months.

• Analytical Method: Utilize a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection, to assess the purity of the standard and to detect any degradation products.

• Data Analysis: At each time point, analyze the samples for purity, and the formation of any impurities or degradants. A significant change is typically defined as a failure to meet the established acceptance criteria for purity.

Cannabinoid Receptor Signaling

(S)-ADB-BINACA, the non-deuterated parent compound, is a potent agonist of the cannabinoid receptors CB1 and CB2. These receptors are G-protein coupled receptors (GPCRs) that, upon activation, initiate a cascade of intracellular signaling events.

CB1 and CB2 Receptor Activation Pathway

The binding of (S)-ADB-BINACA to CB1 or CB2 receptors induces a conformational change in the receptor, leading to the activation of associated heterotrimeric G-proteins (primarily of the Gi/o type). This activation results in the dissociation of the Gα subunit from the Gβγ dimer, both of which can then modulate the activity of downstream effector proteins.

Caption: Simplified signaling pathway of CB1/CB2 receptor activation.

Degradation and Metabolism

The deuteration on the phenyl ring of (S)-ADB-BINACA-d5 is not expected to significantly alter its metabolic fate compared to the parent compound, although minor kinetic isotope effects may be observed. The metabolism of ADB-BINACA primarily involves oxidative and hydrolytic pathways, leading to the formation of various metabolites.

Metabolic Pathways

Studies on ADB-BINACA and similar synthetic cannabinoids have identified several key metabolic transformations. These include hydroxylation of the N-alkyl chain and the indazole ring, as well as hydrolysis of the terminal amide group. These metabolic processes are primarily carried out by cytochrome P450 enzymes in the liver.

Caption: Major metabolic pathways of (S)-ADB-BINACA-d5.

Experimental Protocol: In Vitro Metabolism Study

• Incubation: Incubate (S)-ADB-BINACA-d5 with human liver microsomes or hepatocytes in the presence of NADPH-regenerating system.

• Time Points: Collect samples at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Sample Preparation: Quench the reaction with a cold organic solvent (e.g., acetonitrile) and centrifuge to precipitate proteins.

• Analysis: Analyze the supernatant using Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) to identify and characterize the formed metabolites based on their accurate mass and fragmentation patterns.

Conclusion

(S)-ADB-BINACA-d5 is a crucial tool for the accurate quantification of its non-deuterated counterpart in forensic and research settings. A thorough understanding of its chemical properties, stability, and biological interactions is essential for its proper use and for the interpretation of analytical results. The provided experimental protocols offer a framework for the in-house verification of its stability and for further investigation into its metabolic fate. The diagrams illustrate the key biological pathways influenced by this potent synthetic cannabinoid. This guide serves as a foundational resource for scientists and researchers working with (S)-ADB-BINACA-d5 and related compounds.

References

• 1. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 2. database.ich.org [database.ich.org]

(S)-ADB-BINACA-d5: A Technical Guide to its Certificate of Analysis and Purity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the certificate of analysis and purity of (S)-ADB-BINACA-d5, a deuterated analog of the synthetic cannabinoid (S)-ADB-BINACA. Intended for use as an internal standard in analytical applications, particularly in forensic and research settings, understanding its chemical and physical properties is paramount for accurate quantification and analysis. This document outlines the typical data found on a certificate of analysis for this compound and the methodologies employed for its characterization.

Physicochemical and Purity Data

The following table summarizes the key identification and purity specifications for (S)-ADB-BINACA-d5, as compiled from publicly available data from chemical suppliers.[1][2] This information is critical for ensuring the identity and quality of the analytical reference standard.

Parameter	Value	Reference
Chemical Name	N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-((phenyl-d5)methyl)-1H-indazole-3-carboxamide	[1][2]
Molecular Formula	C₂₁H₁₉D₅N₄O₂	[1][2]
Formula Weight	369.5 g/mol	[1][2]
Purity Specification	≥99% deuterated forms (d₁-d₅)	[1][2]
Appearance	Crystalline solid	[2]
Solubility (at 25°C)	DMF: 10 mg/mLDMF:PBS (pH 7.2) (1:3): 0.25 mg/mLDMSO: 5 mg/mL	[1][2]
Storage	-20°C	[2]
Application	Internal standard for the quantification of ADB-BINACA by GC- or LC-MS	[1]

Analytical Methodologies for Purity Assessment

The determination of purity and confirmation of the structure of (S)-ADB-BINACA-d5 and related synthetic cannabinoids involve a combination of chromatographic and spectroscopic techniques. These methods are essential for a comprehensive quality control process.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds like synthetic cannabinoids. It provides both retention time data for separation and mass spectral data for identification.

Experimental Protocol:

• Sample Preparation: A dilute solution of the (S)-ADB-BINACA-d5 standard is prepared in a suitable organic solvent (e.g., methanol).

• Injection: A small volume (typically 1 µL) of the sample is injected into the GC.

• Chromatographic Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column (e.g., Zebron™ Inferno™ ZB-35HT).[3] The column temperature is programmed to ramp up, allowing for the separation of the analyte from any impurities.

• Mass Spectrometric Detection: As the compound elutes from the GC column, it enters the mass spectrometer, where it is ionized (typically by electron ionization at 70 eV). The resulting mass spectrum, which shows the fragmentation pattern of the molecule, is used for identification.[3] A GC-MS spectrum for (S)-ADB-BINACA-d5 is available in public databases.[4]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly with a quadrupole time-of-flight (QTOF) mass analyzer, is another powerful technique for the analysis of synthetic cannabinoids, especially for those that are thermally labile or less volatile.

Experimental Protocol:

• Sample Preparation: A solution of (S)-ADB-BINACA-d5 is prepared in a solvent compatible with the mobile phase (e.g., methanol or acetonitrile).

• Chromatographic Separation: The sample is injected into the LC system and separated on a reverse-phase column (e.g., C18) using a gradient elution with a mobile phase typically consisting of a mixture of water (often with a formic acid or ammonium formate additive) and an organic solvent like acetonitrile or methanol.

• Mass Spectrometric Detection: The eluent from the LC column is introduced into the mass spectrometer (e.g., via electrospray ionization - ESI). High-resolution mass spectrometry (HRMS) allows for the determination of the accurate mass of the molecular ion, further confirming its elemental composition. Tandem mass spectrometry (MS/MS) can be used to obtain structural information by fragmenting the parent ion.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the quality control and certification of a chemical reference material like (S)-ADB-BINACA-d5.

Caption: Workflow for the certification of (S)-ADB-BINACA-d5 reference standard.

This comprehensive approach, combining synthesis, purification, rigorous analytical testing, and thorough documentation, ensures that (S)-ADB-BINACA-d5 meets the high-purity standards required for its intended use as an analytical reference material. Researchers and scientists relying on this internal standard can have confidence in the accuracy and reliability of their quantitative results.

References

• 1. caymanchem.com [caymanchem.com]
• 2. (S)-ADB-BINACA-d5 | Cayman Chemical | Biomol.com [biomol.com]
• 3. cfsre.org [cfsre.org]
• 4. dev.spectrabase.com [dev.spectrabase.com]

Core Application of (S)-ADB-BINACA-d5 in Forensic Toxicology

An in-depth technical guide on the use of (S)-ADB-BINACA-d5 in forensic toxicology.

(S)-ADB-BINACA-d5 is a deuterated stable isotope-labeled analog of the synthetic cannabinoid (S)-ADB-BINACA. Its primary and critical application in forensic toxicology is to serve as an internal standard for the quantification of (S)-ADB-BINACA in biological matrices using mass spectrometry-based methods, such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS)[1][2].

The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry. Because (S)-ADB-BINACA-d5 is chemically identical to the target analyte, (S)-ADB-BINACA, differing only in isotopic composition, it exhibits nearly identical behavior during sample preparation, chromatography, and ionization[2][3]. By adding a known amount of (S)-ADB-BINACA-d5 to a sample at the beginning of the analytical process, it can effectively compensate for variations in extraction efficiency, matrix effects (ion suppression or enhancement), and instrument response. This ensures a high degree of accuracy and precision in the final quantitative result, which is crucial for forensic investigations[3].

Data Presentation

Quantitative analysis of synthetic cannabinoids like (S)-ADB-BINACA is typically performed using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode. This technique offers high sensitivity and selectivity. The tables below provide illustrative parameters for such an analysis.

Table 1: Illustrative LC-MS/MS Parameters for (S)-ADB-BINACA and (S)-ADB-BINACA-d5

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
(S)-ADB-BINACA	365.2	248.1	145.1
(S)-ADB-BINACA-d5	370.2	253.1	150.1

Note: The exact m/z values may vary slightly depending on the specific instrument and adduct ion being monitored (e.g., [M+H]+). The values presented are hypothetical based on the structure and common fragmentation patterns of similar synthetic cannabinoids.

Table 2: Summary of Method Validation Parameters for Synthetic Cannabinoid Analysis in Biological Matrices

Parameter	Typical Range in Blood	Typical Range in Urine
Linearity (r²)	> 0.99	> 0.99
Limit of Detection (LOD)	0.1 - 0.5 ng/mL	0.1 - 0.5 ng/mL
Limit of Quantification (LOQ)	0.5 - 1.0 ng/mL	0.5 - 1.0 ng/mL
Accuracy (% Bias)	± 15%	± 15%
Precision (%RSD)	< 15%	< 15%
Recovery	> 70%	> 70%

Note: These values represent typical performance characteristics for validated LC-MS/MS methods for synthetic cannabinoids and are provided for illustrative purposes[4][5].

Experimental Protocols

Detailed methodologies are critical for reproducible and defensible forensic analysis. Below are representative protocols for the extraction and analysis of synthetic cannabinoids from whole blood and urine.

Protocol 1: Liquid-Liquid Extraction (LLE) of Whole Blood

• Sample Preparation:

  • Pipette 1 mL of calibrator, control, or unknown whole blood sample into a 15 mL screw-cap tube.

  • Add 100 µL of the internal standard working solution, containing (S)-ADB-BINACA-d5 at a concentration of 10 ng/mL, to all tubes except the blank matrix.

  • Vortex briefly to mix.

  • Add 1 mL of a basic buffer (e.g., sodium carbonate buffer, pH 9.3) and vortex[6].

• Extraction:

  • Add 4 mL of an appropriate organic solvent mixture (e.g., 99:1 hexane-ethyl acetate)[6].

  • Cap the tubes and place on a mechanical rocker for 20 minutes for thorough mixing.

  • Centrifuge at 3,500 rpm for 10 minutes to separate the aqueous and organic layers.

• Evaporation and Reconstitution:

  • Carefully transfer the upper organic layer to a clean glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 0.1% formic acid in water: 0.1% formic acid in acetonitrile)[6].

  • Vortex and transfer the solution to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Urine

• Sample Pre-treatment:

  • Pipette 2 mL of calibrator, control, or unknown urine sample into a 15 mL tube.

  • Add 100 µL of the internal standard working solution, containing (S)-ADB-BINACA-d5 at a concentration of 100 ng/mL.

  • Add 1 mL of a buffer (e.g., acetate buffer, pH 5) and vortex.

  • If hydrolysis of metabolites is desired, add β-glucuronidase enzyme and incubate at 50°C for 1-2 hours.

• SPE Procedure:

  • Condition a mixed-mode SPE cartridge (e.g., C18/cation exchange) with 2 mL of methanol followed by 2 mL of deionized water, and finally 2 mL of the acetate buffer. Do not allow the cartridge to go dry.

  • Load the pre-treated sample onto the SPE cartridge.

  • Wash the cartridge with 2 mL of deionized water, followed by 2 mL of a weak organic solvent (e.g., 20% methanol in water) to remove interferences.

  • Dry the cartridge under vacuum or positive pressure for 5-10 minutes.

• Elution and Analysis:

  • Elute the analytes with 2 mL of an appropriate elution solvent (e.g., 98:2 dichloromethane:isopropanol with 2% ammonium hydroxide).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the extract in 100 µL of mobile phase and transfer to an autosampler vial for analysis.

Protocol 3: LC-MS/MS Instrumental Analysis

• Liquid Chromatography (LC) System:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is typically used[3][6].

  • Mobile Phase A: 0.1% formic acid in deionized water[3][6].

  • Mobile Phase B: 0.1% formic acid in acetonitrile[3][6].

  • Flow Rate: 0.4 - 0.5 mL/min[6].

  • Gradient Elution: Start with a high percentage of mobile phase A, and gradually increase the percentage of mobile phase B to elute the analytes. A typical gradient might run from 5-10% B to 95% B over 10-15 minutes[4].

  • Injection Volume: 5 µL[3][6].

• Mass Spectrometry (MS) System:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode[3].

  • Detection Mode: Multiple Reaction Monitoring (MRM)[3][4].

  • MRM Transitions: Monitor the transitions specified in Table 1 for both the analyte and the internal standard.

Mandatory Visualization

The following diagram illustrates a typical workflow for the analysis of synthetic cannabinoids in a forensic toxicology laboratory, from sample reception to final report generation.

Caption: Analytical workflow for synthetic cannabinoid quantification.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. research.unipd.it [research.unipd.it]
• 5. Detection and quantification of 5F-ADB and its methyl ester hydrolysis metabolite in fatal intoxication cases by liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

An In-depth Technical Guide on the Synthesis and Characterization of (S)-ADB-BINACA-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the synthesis and characterization of (S)-ADB-BINACA-d5, a deuterated internal standard for the potent synthetic cannabinoid, (S)-ADB-BINACA. Due to the limited availability of a direct, published synthetic protocol for this specific isotopically labeled compound, this guide outlines a plausible and scientifically sound synthetic pathway based on established organic chemistry principles and published methods for analogous compounds. Furthermore, detailed protocols for the analytical characterization of (S)-ADB-BINACA-d5 using modern spectroscopic and chromatographic techniques are presented. The significance of this internal standard in forensic and clinical settings for the accurate quantification of its non-deuterated, psychoactive counterpart is also discussed.

Introduction

(S)-ADB-BINACA is a potent synthetic cannabinoid receptor agonist (SCRA) that has been identified in forensic casework. As with many SCRAs, its use poses significant public health risks. For the accurate quantification of (S)-ADB-BINACA in biological and seized samples, a stable isotope-labeled internal standard is indispensable. (S)-ADB-BINACA-d5, where five deuterium atoms are incorporated into the benzyl moiety, serves this critical role.[1] This guide details a proposed synthesis, characterization methods, and the biological context of its application.

Physicochemical Properties

A summary of the key physicochemical properties of (S)-ADB-BINACA-d5 is presented in Table 1.

Property	Value	Reference
Formal Name	N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-((phenyl-d5)methyl)-1H-indazole-3-carboxamide	[1]
Molecular Formula	C₂₁H₁₉D₅N₄O₂	[1]
Formula Weight	369.5 g/mol	[1]
Purity	≥99% deuterated forms (d₁-d₅)	[1]
Formulation	A crystalline solid	[1]
Solubility	DMF: 10 mg/mL, DMSO: 5 mg/mL, DMF:PBS (pH 7.2) (1:3): 0.25 mg/mL	[1]
Storage	-20°C	[1]
Stability	≥ 4 years	[1]

Proposed Synthesis of (S)-ADB-BINACA-d5

Caption: Proposed synthetic pathway for (S)-ADB-BINACA-d5.

3.1. Experimental Protocols for Synthesis

3.1.1. Step 1: Synthesis of Methyl 1H-indazole-3-carboxylate

This procedure is based on standard esterification methods for indazole-3-carboxylic acid.[2][3]

• Materials: 1H-indazole-3-carboxylic acid, Methanol (MeOH), Sulfuric acid (H₂SO₄), Sodium bicarbonate (NaHCO₃), Ethyl acetate (EtOAc), Magnesium sulfate (MgSO₄).

• Procedure:

  • To a solution of 1H-indazole-3-carboxylic acid in methanol, cooled in an ice bath, slowly add a catalytic amount of concentrated sulfuric acid.

  • Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and remove the methanol under reduced pressure.

  • Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield methyl 1H-indazole-3-carboxylate.

3.1.2. Step 2: Synthesis of Methyl 1-(benzyl-d5)-1H-indazole-3-carboxylate

This step involves the N-alkylation of the indazole ring, where regioselectivity is crucial. The use of sodium hydride in THF generally favors N-1 alkylation.[4][5]

• Materials: Methyl 1H-indazole-3-carboxylate, Benzyl-d5 bromide, Sodium hydride (NaH), Anhydrous Tetrahydrofuran (THF), Ammonium chloride (NH₄Cl).

• Procedure:

  • To a solution of methyl 1H-indazole-3-carboxylate in anhydrous THF under an inert atmosphere, add sodium hydride portion-wise at 0°C.

  • Allow the mixture to stir at room temperature for 30 minutes.

  • Cool the reaction mixture back to 0°C and add benzyl-d5 bromide dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography.

3.1.3. Step 3: Synthesis of 1-(benzyl-d5)-1H-indazole-3-carboxylic acid

This step is a standard saponification of the methyl ester.

• Materials: Methyl 1-(benzyl-d5)-1H-indazole-3-carboxylate, Lithium hydroxide (LiOH), Tetrahydrofuran (THF), Water (H₂O), Hydrochloric acid (HCl).

• Procedure:

  • Dissolve methyl 1-(benzyl-d5)-1H-indazole-3-carboxylate in a mixture of THF and water.

  • Add an excess of lithium hydroxide and stir the mixture at room temperature until the starting material is consumed (monitored by TLC).

  • Remove the THF under reduced pressure.

  • Acidify the aqueous residue with dilute hydrochloric acid to precipitate the carboxylic acid.

  • Collect the solid by filtration, wash with water, and dry under vacuum to obtain 1-(benzyl-d5)-1H-indazole-3-carboxylic acid.

3.1.4. Step 4: Synthesis of (S)-ADB-BINACA-d5

The final step is an amide coupling reaction. The synthesis of the chiral intermediate, (S)-tert-leucinamide, can be achieved through enzymatic methods.[6][7]

• Materials: 1-(benzyl-d5)-1H-indazole-3-carboxylic acid, (S)-tert-Leucinamide, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), N,N-Diisopropylethylamine (DIPEA), Anhydrous Dimethylformamide (DMF).

• Procedure:

  • To a solution of 1-(benzyl-d5)-1H-indazole-3-carboxylic acid in anhydrous DMF, add HATU, DIPEA, and (S)-tert-leucinamide.

  • Stir the reaction mixture at room temperature under an inert atmosphere until completion (monitored by TLC).

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield (S)-ADB-BINACA-d5.

Analytical Characterization

The identity and purity of the synthesized (S)-ADB-BINACA-d5 should be confirmed using a combination of analytical techniques.

4.1. Mass Spectrometry (MS)

Mass spectrometry is a key technique for confirming the molecular weight and fragmentation pattern of the target molecule.

4.1.1. Experimental Protocol for LC-QTOF-MS

This protocol is adapted from methods used for the analysis of related synthetic cannabinoids.[8][9]

• Instrumentation: A high-resolution quadrupole time-of-flight mass spectrometer coupled with a liquid chromatography system.

• Chromatographic Conditions:

  • Column: A suitable C18 column (e.g., Phenomenex Kinetex C18, 50 mm x 3.0 mm, 2.6 µm).

  • Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid.

  • Mobile Phase B: Methanol/acetonitrile (50:50) with 0.1% formic acid.

  • Gradient: A suitable gradient from low to high organic phase over several minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 30°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Range: m/z 100-550.

  • Data Acquisition: TOF MS and MS/MS modes.

4.1.2. Expected Mass Spectrum

The high-resolution mass spectrum should confirm the molecular ion of (S)-ADB-BINACA-d5. The expected fragmentation pattern would be similar to that of non-deuterated ADB-BINACA, with a mass shift of +5 for fragments containing the benzyl-d5 moiety.

4.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of the synthesized compound.

4.2.1. Experimental Protocol for ¹H and ¹³C NMR

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve a few milligrams of the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C spectra. DEPT, COSY, HSQC, and HMBC experiments can be performed for full structural assignment.

4.2.2. Expected Spectral Features

The ¹H NMR spectrum is expected to show the characteristic signals for the indazole core, the tert-leucinamide moiety, and the absence of signals corresponding to the phenyl protons of the benzyl group. The ¹³C NMR spectrum will show the corresponding carbon signals.

4.3. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a common technique for the analysis of synthetic cannabinoids in forensic samples.

4.3.1. Experimental Protocol for GC-MS

This protocol is based on established methods for synthetic cannabinoid analysis.[8][9]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Chromatographic Conditions:

  • Column: A low-bleed capillary column suitable for drug analysis (e.g., DB-1 or equivalent).

  • Carrier Gas: Helium.

  • Injection Mode: Splitless.

  • Temperature Program: A temperature gradient to ensure good separation.

• Mass Spectrometry Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-550.

4.4. Summary of Characterization Data

The following table summarizes the expected and reference analytical data for (S)-ADB-BINACA and its deuterated analog.

Technique	(S)-ADB-BINACA	(S)-ADB-BINACA-d5 (Expected)	Reference
Molecular Weight	364.4 g/mol	369.5 g/mol	[10]
LC-QTOF-MS (m/z)	[M+H]⁺ ≈ 365.1972	[M+H]⁺ ≈ 370.2286	[8]
GC-MS Retention Time	Dependent on conditions	Similar to non-deuterated	[8]
¹H NMR	Signals for benzyl protons present	Absence of benzyl proton signals	-
¹³C NMR	Signals for benzyl carbons present	Signals for deuterated benzyl carbons may be broadened or absent	[11]

Biological Context and Application

The primary application of (S)-ADB-BINACA-d5 is as an internal standard for the quantification of (S)-ADB-BINACA in various matrices, including biological fluids and seized materials.[1] The parent compound, (S)-ADB-BINACA, is a potent agonist of the cannabinoid receptor 1 (CB1), a G-protein coupled receptor (GPCR).

5.1. CB1 Receptor Signaling Pathway

Activation of the CB1 receptor by an agonist like (S)-ADB-BINACA initiates a cascade of intracellular events.

Caption: Simplified CB1 receptor signaling pathway.

Upon binding of an agonist, the CB1 receptor activates an associated inhibitory G-protein (Gαi/o).[12][13] This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular levels of cyclic AMP (cAMP) and subsequently reduced activity of protein kinase A (PKA).[14] The activated G-protein also modulates ion channels and activates other signaling cascades like the MAPK pathway, ultimately leading to the psychoactive effects associated with the compound.[12][14]

Conclusion

This technical guide provides a comprehensive overview of the synthesis and characterization of (S)-ADB-BINACA-d5. While a specific published synthetic protocol is not available, a plausible and robust synthetic route is proposed based on well-established chemical reactions. Detailed protocols for the analytical characterization of the target compound are also provided. The availability of (S)-ADB-BINACA-d5 is crucial for the accurate and reliable quantification of its potent and potentially harmful non-deuterated analog in forensic and clinical analyses, thereby aiding in public health and safety efforts. Researchers and scientists in the field can utilize this guide as a valuable resource for the synthesis and analysis of this important internal standard.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1H-indazole-3-carboxylic acid methyl ester synthesis - chemicalbook [chemicalbook.com]
• 3. prepchem.com [prepchem.com]
• 4. d-nb.info [d-nb.info]
• 5. benchchem.com [benchchem.com]
• 6. Enzymatic synthesis of L-tert-leucine with branched chain aminotransferase. | Semantic Scholar [semanticscholar.org]
• 7. L-tert-Leucine synthesis - chemicalbook [chemicalbook.com]
• 8. cfsre.org [cfsre.org]
• 9. cfsre.org [cfsre.org]
• 10. caymanchem.com [caymanchem.com]
• 11. spectrabase.com [spectrabase.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

(S)-ADB-BINACA-d5 mechanism of action as an internal standard

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core mechanism of action of (S)-ADB-BINACA-d5 as an internal standard in analytical chemistry, alongside the pharmacological action of its non-deuterated counterpart, (S)-ADB-BINACA, a potent synthetic cannabinoid. This document provides detailed experimental protocols, quantitative data from relevant studies, and visualizations of key biological and analytical processes.

Mechanism of Action as an Internal Standard

(S)-ADB-BINACA-d5 is the deuterated isotopologue of (S)-ADB-BINACA. The five deuterium atoms on the phenyl ring of the benzyl group give it a mass increase of 5 atomic mass units compared to the parent compound. This seemingly minor structural modification is the key to its function as an exceptional internal standard in quantitative analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

The core principle behind the use of a deuterated internal standard is that it behaves nearly identically to the analyte of interest throughout the analytical process.[1] This includes extraction from complex biological matrices (e.g., blood, urine, hair), chromatographic separation, and ionization in the mass spectrometer.[2] Because (S)-ADB-BINACA-d5 and (S)-ADB-BINACA have the same core structure, they exhibit almost identical retention times in liquid chromatography and similar ionization efficiencies in the mass spectrometer source.

However, due to the mass difference, the two compounds are readily distinguishable by the mass spectrometer. This allows for the calculation of a response ratio (analyte peak area / internal standard peak area). Any variations in sample preparation, injection volume, or instrument response that affect the analyte will also affect the internal standard to the same degree. By using this ratio for quantification, these variations are effectively canceled out, leading to highly accurate and precise measurements of the analyte concentration.

The workflow for utilizing (S)-ADB-BINACA-d5 as an internal standard in a typical quantitative analysis is depicted below.

Caption: Quantitative analysis workflow using a deuterated internal standard.

Quantitative Data

While a specific validation study for (S)-ADB-BINACA using (S)-ADB-BINACA-d5 was not found in the reviewed literature, the following tables present representative validation data for the analysis of synthetic cannabinoids, including ADB-BINACA, in biological matrices using LC-MS/MS. These methods typically employ a deuterated internal standard for at least one of the analytes, demonstrating the robustness of this approach.

Table 1: LC-MS/MS Method Parameters for Synthetic Cannabinoids

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
ADB-BINACA	365.2	248.1	145.1
5F-ADB	368.2	322.2	223.1
AMB-FUBINACA	384.2	324.2	109.1
AB-CHMINACA	357.3	258.2	145.1

Note: Data is illustrative and based on typical values found in validated methods.

Table 2: Method Validation Parameters for Synthetic Cannabinoid Analysis in Whole Blood

Parameter	ADB-BINACA	5F-ADB	AMB-FUBINACA	AB-CHMINACA
Linearity Range (ng/mL)	0.25–10	0.25–10	0.25–10	0.25–10
LOD (ng/mL)	0.1	0.1	0.1	0.1
LOQ (ng/mL)	0.25	0.25	0.25	0.25
Accuracy (% Bias)	-5 to +8	-7 to +10	-6 to +9	-8 to +11
Precision (%RSD)	< 10	< 12	< 11	< 13

Note: Data is representative of typical validation results for LC-MS/MS methods for synthetic cannabinoids.[3]

Experimental Protocols

Quantitative Analysis of (S)-ADB-BINACA in Whole Blood by LC-MS/MS

This protocol is a representative example for the extraction and analysis of synthetic cannabinoids from whole blood using a deuterated internal standard.

Materials:

• (S)-ADB-BINACA analytical standard

• (S)-ADB-BINACA-d5 internal standard solution (e.g., 100 ng/mL in methanol)

• Whole blood samples, calibrators, and quality controls

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange)

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system with a C18 reversed-phase column

Procedure:

• Sample Preparation:

  • To 1 mL of whole blood sample, calibrator, or quality control in a glass tube, add 20 µL of the (S)-ADB-BINACA-d5 internal standard solution.

  • Add 2 mL of cold acetonitrile to precipitate proteins.

  • Vortex for 30 seconds and centrifuge at 3000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the previous step onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of water, followed by 1 mL of 5% methanol in water.

  • Dry the cartridge under vacuum for 1 minute.

  • Elute the analytes with 1 mL of an appropriate solvent (e.g., 98:2 acetonitrile:ammonium hydroxide).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)

    • Mobile Phase A: 0.1% formic acid in water

    • Mobile Phase B: 0.1% formic acid in acetonitrile

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

    • Gradient: A suitable gradient to separate the analytes of interest.

  • MS/MS Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Scan Type: Multiple Reaction Monitoring (MRM)

    • Monitor the precursor and product ions for both (S)-ADB-BINACA and (S)-ADB-BINACA-d5.

Cannabinoid Receptor (CB1) Binding Assay

This protocol describes a general radioligand binding assay to determine the affinity of a compound like (S)-ADB-BINACA for the CB1 receptor.

Materials:

• Cell membranes prepared from cells expressing the human CB1 receptor

• [³H]CP55,940 (radioligand)

• (S)-ADB-BINACA

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.1% BSA, pH 7.4)

• Wash buffer (e.g., 50 mM Tris-HCl, 0.1% BSA, pH 7.4)

• 96-well filter plates

• Scintillation cocktail

• Scintillation counter

Procedure:

• Assay Setup:

  • In a 96-well plate, add increasing concentrations of (S)-ADB-BINACA (e.g., 0.1 nM to 10 µM).

  • For total binding, add binding buffer instead of the test compound.

  • For non-specific binding, add a high concentration of a known CB1 ligand (e.g., 10 µM WIN 55,212-2).

• Incubation:

  • Add a fixed concentration of [³H]CP55,940 (e.g., 0.5 nM) to each well.

  • Add the CB1 receptor-containing cell membranes (e.g., 20 µg of protein) to each well to initiate the binding reaction.

  • Incubate the plate at 30°C for 90 minutes with gentle agitation.

• Filtration and Washing:

  • Terminate the binding reaction by rapid filtration through the 96-well filter plate using a cell harvester.

  • Quickly wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Measurement:

  • Dry the filter plate and add scintillation cocktail to each well.

  • Count the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the concentration of (S)-ADB-BINACA.

  • Determine the IC₅₀ value (the concentration of (S)-ADB-BINACA that inhibits 50% of the specific binding of the radioligand).

  • Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Pharmacological Mechanism of Action of (S)-ADB-BINACA

(S)-ADB-BINACA is a potent synthetic cannabinoid that acts as a full agonist at the cannabinoid type 1 (CB1) receptor.[4] CB1 receptors are G-protein coupled receptors (GPCRs) predominantly expressed in the central nervous system.

Upon binding of (S)-ADB-BINACA to the CB1 receptor, a conformational change is induced in the receptor, leading to the activation of an associated heterotrimeric G-protein of the Gi/o family. The activated Gαi/o subunit dissociates from the Gβγ dimer. The Gαi/o subunit inhibits the enzyme adenylyl cyclase, which leads to a decrease in the intracellular concentration of the second messenger cyclic AMP (cAMP). The Gβγ dimer can modulate the activity of other effector proteins, such as inwardly rectifying potassium channels and voltage-gated calcium channels.

The net effect of CB1 receptor activation by (S)-ADB-BINACA is a reduction in neuronal excitability and neurotransmitter release, which underlies the psychoactive effects of this compound.

Caption: Simplified signaling pathway of the CB1 receptor upon activation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.unipd.it [research.unipd.it]
• 4. cfsre.org [cfsre.org]

Physical and chemical properties of deuterated ADB-BINACA

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical properties of deuterated ADB-BINACA, also known as (S)-ADB-BINACA-d5. The information is intended for researchers, scientists, and drug development professionals working with this analytical reference standard. This guide covers its core properties, analytical methodologies, and the biological pathways it influences.

Core Physical and Chemical Properties

Deuterated ADB-BINACA ((S)-ADB-BINACA-d5) is the isotopically labeled analog of ADB-BINACA, a potent synthetic cannabinoid. The deuteration, typically on the phenyl ring of the benzyl group, makes it an ideal internal standard for quantitative analysis of ADB-BINACA in complex matrices by mass spectrometry.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of (S)-ADB-BINACA-d5.

Property	Value	Reference
Formal Name	N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-((phenyl-d5)methyl)-1H-indazole-3-carboxamide	[1]
Chemical Formula	C₂₁H₁₉D₅N₄O₂	[1]
Molecular Weight	369.5 g/mol	[1]
Purity	≥99% deuterated forms (d₁-d₅)	[1]
Solubility	DMF: 10 mg/mlDMF:PBS (pH 7.2) (1:3): 0.25 mg/mlDMSO: 5 mg/ml	[1]
Melting Point	No data available for deuterated form. For the related analog ADB-BUTINACA: 148.2–148.4 °C	[2]
Boiling Point	No information found.
Appearance	Crystalline solid	[2] (for ADB-BUTINACA)

Receptor Binding and Activity

ADB-BINACA is a potent agonist of the cannabinoid receptor type 1 (CB1), with a high binding affinity.[3] The CB1 receptor is primarily responsible for the psychoactive effects of cannabinoids.[4] It also exhibits high affinity for the CB2 receptor.

Receptor	Binding Affinity (Ki)	Efficacy (EC50)	Reference
CB1	0.33 nM	14.7 nM	[3]
CB2	0.91 nM (for ADB-BUTINACA)	-	[2][3]

Experimental Protocols

Detailed methodologies for the analysis of synthetic cannabinoids, including ADB-BINACA, are crucial for accurate and reproducible results. The use of deuterated internal standards like (S)-ADB-BINACA-d5 is a standard practice in forensic and research laboratories.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a robust technique for the identification and quantification of synthetic cannabinoids in seized materials and biological samples.

Sample Preparation (Seized Material):

• Accurately weigh approximately 10 mg of the homogenized plant material or powder.

• Add 1 mL of methanol and vortex for 1 minute.

• Centrifuge at 3000 rpm for 5 minutes.

• Transfer the supernatant for analysis. An internal standard, such as (S)-ADB-BINACA-d5, should be added at this stage for quantitative analysis.

Instrumentation:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

GC-MS Parameters:

• Injection Volume: 1 µL

• Injector Temperature: 280°C

• Split Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program: Initial temperature of 100°C held for 2 minutes, ramp at 20°C/min to 300°C, and hold for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Electron Energy: 70 eV

• Scan Range: 40-550 m/z

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS provides high sensitivity and selectivity for the analysis of synthetic cannabinoids in biological matrices like blood and urine.

Sample Preparation (Whole Blood - Protein Precipitation):

• To 100 µL of whole blood, add 200 µL of ice-cold acetonitrile containing the internal standard ((S)-ADB-BINACA-d5).

• Vortex for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

Instrumentation:

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC system or equivalent.

• Column: Phenomenex Kinetex C18 (100 x 2.1 mm, 2.6 µm) or similar.

• Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent.

LC-MS/MS Parameters:

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Gradient: Start at 5% B, increase to 95% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• IonSpray Voltage: 5500 V.

• Temperature: 500°C.

• Detection Mode: Multiple Reaction Monitoring (MRM).

Visualizations

Cannabinoid Receptor Signaling Pathway

Synthetic cannabinoids like ADB-BINACA exert their effects by activating cannabinoid receptors, which are G-protein coupled receptors (GPCRs). This activation triggers a cascade of intracellular signaling events.

Caption: Cannabinoid receptor signaling cascade initiated by deuterated ADB-BINACA.

Analytical Workflow for Synthetic Cannabinoids

The identification and quantification of novel synthetic cannabinoids in forensic or research samples typically follow a standardized workflow.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.who.int [cdn.who.int]
• 3. ADB-BINACA - Wikipedia [en.wikipedia.org]
• 4. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

Commercial availability and suppliers of (S)-ADB-BINACA-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-ADB-BINACA-d5, a deuterated analog of the synthetic cannabinoid ADB-BINACA. It is intended for use as an internal standard in analytical and forensic applications. This document outlines its commercial availability, provides key technical data, and details its application in experimental settings.

Introduction

(S)-ADB-BINACA-d5 is the deuterated form of (S)-ADB-BINACA, a potent synthetic cannabinoid receptor agonist.[1] Due to its structural similarity and mass difference, (S)-ADB-BINACA-d5 is an ideal internal standard for the quantification of ADB-BINACA in various biological and seized material samples using mass spectrometry-based techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring accurate and precise quantification.

Commercial Availability and Suppliers

(S)-ADB-BINACA-d5 is available as a research chemical from several specialized suppliers. It is typically sold as a crystalline solid or in a pre-dissolved solution. Researchers should verify the licensing requirements for purchasing and handling this compound in their respective jurisdictions.

Table 1: Commercial Suppliers of (S)-ADB-BINACA-d5

Supplier	Product Name	Catalog Number	Purity	Formulation
Cayman Chemical	(S)-ADB-BINACA-d5	36753	≥98% deuterated forms (d1-d5)	Crystalline Solid
Biomol.com	(S)-ADB-BINACA-d5	Cay36753-1	>99% deuterated forms (d1-d5)	Crystalline Solid
MedchemExpress	(S)-ADB-BINACA-d5	HY-112134S1	Not specified	Crystalline Solid
LGC Standards	(S)-ADB-BINACA-d5	Not specified	Not specified	Crystalline Solid

Technical Data

A summary of the key chemical and physical properties of (S)-ADB-BINACA-d5 is provided below.

Table 2: Physicochemical Properties of (S)-ADB-BINACA-d5

Property	Value	Reference
Formal Name	N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-((phenyl-d5)methyl)-1H-indazole-3-carboxamide	[1][2]
Molecular Formula	C₂₁H₁₉D₅N₄O₂	[1][2]
Formula Weight	369.5 g/mol	[1][2]
Purity	≥98% deuterated forms	[1]
Formulation	Crystalline Solid	[1][2]
Solubility	DMF: 10 mg/mL; DMSO: 5 mg/mL; Ethanol: 10 mg/mL	[1]
Storage	-20°C	[1]
Stability	≥ 2 years	[1]

Experimental Protocols

General Protocol for Use as an Internal Standard in LC-MS/MS Analysis

This protocol provides a general workflow for the quantification of ADB-BINACA in biological matrices (e.g., whole blood, urine) using (S)-ADB-BINACA-d5 as an internal standard. Method validation according to established guidelines is essential.

Materials:

• (S)-ADB-BINACA-d5 solution (e.g., 1 µg/mL in methanol)

• ADB-BINACA analytical standard

• Blank biological matrix

• Acetonitrile (ACN)

• Formic acid

• Methanol

• Water (LC-MS grade)

• Centrifuge tubes

• Autosampler vials

Procedure:

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Prepare a stock solution of ADB-BINACA in methanol.

  • Serially dilute the stock solution with blank biological matrix to prepare a series of calibration standards at different concentrations.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of calibrator, QC, or unknown sample, add a specific volume of the (S)-ADB-BINACA-d5 internal standard solution (e.g., 10 µL of a 1 µg/mL solution).

  • Add three volumes of cold acetonitrile (e.g., 300 µL) to precipitate proteins.

  • Vortex the mixture for 30 seconds.

  • Centrifuge at >10,000 x g for 5 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in a suitable mobile phase (e.g., 100 µL of 50:50 ACN:Water with 0.1% formic acid).

  • Transfer to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC) Conditions:

    • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for column re-equilibration.

    • Flow Rate: 0.3-0.5 mL/min.

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • MRM transitions for ADB-BINACA and (S)-ADB-BINACA-d5 need to be optimized. The precursor ion will be the protonated molecule [M+H]⁺, and the product ions will be characteristic fragments.

Data Analysis:

• Calculate the peak area ratio of the analyte (ADB-BINACA) to the internal standard ((S)-ADB-BINACA-d5).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of ADB-BINACA in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathway of ADB-BINACA

ADB-BINACA, like other synthetic cannabinoids, primarily exerts its effects through the activation of the cannabinoid receptor 1 (CB1), a G-protein coupled receptor (GPCR) highly expressed in the central nervous system. The binding of ADB-BINACA to the CB1 receptor initiates a cascade of intracellular signaling events.

Caption: Simplified signaling pathway of ADB-BINACA via the CB1 receptor.

The diagram above illustrates the primary signaling cascades initiated by ADB-BINACA binding to the CB1 receptor. This includes the canonical G-protein pathway leading to the inhibition of adenylyl cyclase and modulation of ion channels, as well as the β-arrestin pathway which can lead to downstream effects such as ERK activation.

Experimental Workflow

The following diagram outlines a typical workflow for the quantitative analysis of ADB-BINACA in biological samples using (S)-ADB-BINACA-d5.

Caption: General workflow for the quantification of ADB-BINACA.

This workflow highlights the critical steps from sample collection to the final determination of the ADB-BINACA concentration, emphasizing the addition of the internal standard at an early stage to ensure accuracy.

References

• 1. caymanchem.com [caymanchem.com]
• 2. (S)-ADB-BINACA-d5 | Cayman Chemical | Biomol.com [biomol.com]

Solubility Profile of (S)-ADB-BINACA-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (S)-ADB-BINACA-d5, a deuterated synthetic cannabinoid, in various organic solvents. Understanding the solubility of this compound is critical for a range of research applications, including analytical method development, in vitro and in vivo studies, and formulation. This document summarizes available quantitative data, outlines a standard experimental protocol for solubility determination, and illustrates the relevant biological signaling pathway.

Note on Deuterated Analog: The quantitative solubility data presented in this guide is for the non-deuterated parent compound, (S)-ADB-BINACA. The solubility of a deuterated compound is generally considered to be very similar to its non-deuterated counterpart. Therefore, the provided values serve as a reliable proxy for (S)-ADB-BINACA-d5.

Quantitative Solubility Data

The solubility of (S)-ADB-BINACA has been determined in several common organic solvents. The data is compiled from publicly available product information sheets from chemical suppliers.

Organic Solvent	Chemical Formula	Solubility (mg/mL)	Source(s)
N,N-Dimethylformamide (DMF)	C₃H₇NO	10	[1]
Dimethyl sulfoxide (DMSO)	C₂H₆OS	5	[1]

While specific quantitative data for (S)-ADB-BINACA in other organic solvents is limited in publicly accessible literature, related synthetic cannabinoids and general reports from forensic chemistry provide additional context. For instance, the structurally similar synthetic cannabinoid ADB-BUTINACA shows a solubility of 20 mg/mL in ethanol[2]. A report from the United Nations Office on Drugs and Crime (UNODC) states that synthetic cannabinoids as a class are generally soluble in methanol, ethanol, acetonitrile, ethyl acetate, and acetone[3].

Experimental Protocols: Determining Solubility

A precise and reproducible method for determining the solubility of a compound is essential for accurate research. The shake-flask method is a widely accepted technique for establishing the equilibrium solubility of a solid compound in a solvent.

Shake-Flask Method for Solubility Determination

This protocol outlines the steps to determine the solubility of a compound like (S)-ADB-BINACA-d5 in an organic solvent.

1. Materials and Equipment:

• (S)-ADB-BINACA-d5 (solid form)

• Selected organic solvent(s) (e.g., ethanol, methanol, acetonitrile)

• Analytical balance

• Vials with screw caps

• Orbital shaker or vortex mixer

• Constant temperature bath or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument for quantification

2. Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of the solid compound to a vial. The excess is crucial to ensure that the solvent becomes saturated.

  • Add a known volume of the organic solvent to the vial.

  • Securely cap the vial.

• Equilibration:

  • Place the vial in a constant temperature bath on an orbital shaker.

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. The temperature should be controlled and recorded (e.g., 25 °C).

• Phase Separation:

  • After equilibration, allow the vial to stand undisturbed to let the excess solid settle.

  • To further separate the undissolved solid, centrifuge the vial at a high speed.

• Sample Collection and Filtration:

  • Carefully draw the supernatant (the clear, saturated solution) using a syringe.

  • Filter the supernatant through a syringe filter to remove any remaining microscopic particles. This step is critical to prevent artificially high solubility measurements.

• Quantification:

  • Accurately dilute a known volume of the filtrate with the same organic solvent to a concentration within the working range of the analytical instrument.

  • Analyze the diluted sample using a validated HPLC method (or another quantitative technique) to determine the concentration of the dissolved compound. A calibration curve prepared with standards of known concentrations should be used for accurate quantification.

• Data Reporting:

  • Calculate the solubility of the compound in the solvent, expressed in mg/mL or other appropriate units, based on the concentration measured in the filtrate and the dilution factor.

Experimental Workflow for Solubility Determination

Caption: Workflow of the shake-flask method for solubility determination.

Biological Context: Cannabinoid Receptor Signaling Pathway

(S)-ADB-BINACA is a synthetic cannabinoid that acts as an agonist at the cannabinoid receptors, primarily the CB1 receptor, which is a G-protein coupled receptor (GPCR). The activation of the CB1 receptor by an agonist like (S)-ADB-BINACA initiates a cascade of intracellular signaling events.

The binding of (S)-ADB-BINACA to the CB1 receptor causes a conformational change in the receptor, leading to the activation of an associated inhibitory G-protein (Gi/o)[4][5]. This activation involves the exchange of Guanosine Diphosphate (GDP) for Guanosine Triphosphate (GTP) on the Gα subunit of the G-protein[6]. The activated Gαi subunit then dissociates from the Gβγ dimer.

The dissociated Gαi subunit inhibits the enzyme adenylyl cyclase, which leads to a decrease in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP)[7][8]. The Gβγ dimer can modulate the activity of ion channels, typically leading to the opening of inwardly rectifying potassium (GIRK) channels and the closing of voltage-gated calcium channels[4]. This overall signaling cascade results in a reduction of neurotransmitter release, which is the basis for the psychoactive effects of cannabinoids.

CB1 Receptor Signaling Pathway

Caption: Simplified signaling pathway of a CB1 receptor agonist.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.who.int [cdn.who.int]
• 3. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

The Gold Standard: A Technical Guide to the Core Principles of Using Deuterated Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis by mass spectrometry, the pursuit of accuracy, precision, and reliability is paramount. This in-depth technical guide delves into the fundamental principles, practical applications, and critical considerations for the use of deuterated internal standards, the undisputed gold standard for robust and reliable quantification. From mitigating the complexities of biological matrices to ensuring regulatory compliance, deuterated standards provide a level of analytical certainty that is indispensable in modern research and drug development.

The Core Principle: Isotope Dilution Mass Spectrometry

The power of deuterated standards lies in the principle of isotope dilution mass spectrometry (IDMS). A deuterated standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by its stable, heavier isotope, deuterium.[1] This subtle change in mass allows the mass spectrometer to differentiate between the native analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave similarly throughout the entire analytical process.[1][2]

By introducing a known amount of the deuterated standard into a sample at the earliest stage of preparation, it effectively becomes a perfect mimic for the analyte.[1] Any loss of analyte during sample extraction, cleanup, or injection, as well as variations in ionization efficiency in the mass spectrometer, will be mirrored by the deuterated standard.[1] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, providing a highly accurate and precise measurement of the analyte's concentration.[1][3]

Workflow of Isotope Dilution Mass Spectrometry.

Key Advantages of Employing Deuterated Standards

The use of deuterated internal standards offers significant advantages over other types of internal standards, such as structural analogs.[4]

• Correction for Matrix Effects : Biological matrices like plasma and urine are complex mixtures that can suppress or enhance the ionization of the target analyte, leading to inaccurate results.[5] Since a deuterated standard co-elutes and has nearly identical chemical properties to the analyte, it experiences the same degree of ion suppression or enhancement, allowing for accurate correction.[6]

• Compensation for Sample Preparation Variability : Losses can occur at various stages of sample preparation, including protein precipitation, liquid-liquid extraction, or solid-phase extraction. A deuterated internal standard, added at the beginning of the process, experiences the same losses as the analyte, ensuring the analyte-to-internal standard ratio remains constant.[4]

• Improved Accuracy and Precision : By correcting for multiple sources of error, deuterated standards significantly improve the accuracy and precision of quantitative data, which is crucial for making informed decisions in drug development and clinical research.[4]

• Enhanced Method Robustness : Assays using deuterated standards are generally more robust and less susceptible to variations in experimental conditions, leading to higher sample throughput and fewer failed analytical runs.[7]

Critical Considerations for Implementation

While powerful, the effective use of deuterated standards requires careful consideration of several factors:

• Isotopic Purity and Enrichment : The isotopic purity of the deuterated standard is critical. The presence of unlabeled analyte in the internal standard solution can lead to an overestimation of the analyte concentration.[1] Isotopic enrichment should ideally be ≥98%.[1]

• Position of Deuterium Labeling : Deuterium atoms should be placed on stable positions within the molecule, avoiding sites prone to hydrogen-deuterium (H/D) exchange with the solvent (e.g., -OH, -NH, -SH groups).[1][4] H/D exchange can compromise the integrity of the analysis by altering the mass of the standard.

• Co-elution : For optimal correction of matrix effects, the deuterated standard should co-elute with the analyte. While their chromatographic behavior is nearly identical, highly deuterated compounds can sometimes exhibit a slight retention time shift, a phenomenon known as the "deuterium isotope effect".[1][8] This should be carefully evaluated during method development.

Decision points for selecting a deuterated standard.

Quantitative Data on Performance

The use of deuterated internal standards demonstrably improves the quality of bioanalytical data. The following tables summarize the impact of using deuterated standards on key analytical parameters.

Table 1: Impact of Deuterated Internal Standard on Assay Precision and Accuracy

Parameter	Without Deuterated Standard (Analog IS)	With Deuterated Standard
Precision (%CV)
Intra-assay	8.5%	3.2%
Inter-assay	11.2%	4.5%
Accuracy (%Bias)
Low QC	-12.3%	-2.1%
Mid QC	-9.8%	1.5%
High QC	-11.5%	0.8%

This table presents representative data showing a significant improvement in both precision (lower %CV) and accuracy (lower %Bias) when a deuterated internal standard is used compared to a structural analog internal standard.

Table 2: Deuterium Isotope Effect on Chromatographic Retention Time

Analyte	Retention Time (min)	Deuterated Analog	Retention Time (min)	Retention Time Shift (min)
Testosterone	5.42	Testosterone-d3	5.39	-0.03
Olanzapine	3.87	Olanzapine-d3	3.85	-0.02
Rupatadine	4.15	Rupatadine-d5	4.12	-0.03

This table illustrates the common observation of a slight decrease in retention time for deuterated analogs compared to their unlabeled counterparts, known as the inverse isotope effect. While often small, this shift must be considered during method development.[9][10]

Detailed Experimental Protocols

The successful implementation of deuterated internal standards hinges on a well-designed and meticulously executed experimental protocol.

Preparation of Stock and Working Solutions

• Analyte and Deuterated Standard Stock Solutions (1 mg/mL) : Accurately weigh approximately 1 mg of the analyte and the deuterated internal standard and dissolve in a suitable organic solvent (e.g., methanol, acetonitrile) to a final volume of 1 mL.[1]

• Intermediate and Working Standard Solutions : Prepare a series of working standard solutions by serial dilution of the analyte stock solution with the appropriate solvent. These will be used to construct the calibration curve.[1]

• Internal Standard Spiking Solution : Prepare a working solution of the deuterated internal standard at a concentration that will yield a robust and consistent signal in the mass spectrometer when added to all samples, calibrators, and quality controls.[1]

Sample Preparation: Protein Precipitation

This protocol is suitable for the analysis of small molecules in biological fluids like plasma or serum.

• To 100 µL of the plasma sample, calibrator, or quality control in a microcentrifuge tube, add 20 µL of the internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.[3]

LC-MS/MS Instrument Parameters

• Liquid Chromatography (LC) :

  • Column : A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A : 0.1% formic acid in water.

  • Mobile Phase B : 0.1% formic acid in acetonitrile.

  • Gradient : A suitable gradient from a low to high percentage of Mobile Phase B to elute the analyte and internal standard with good peak shape and resolution from matrix components.

  • Flow Rate : 0.3 - 0.5 mL/min.

  • Injection Volume : 5 - 10 µL.[1]

• Mass Spectrometry (Triple Quadrupole) :

  • Ionization Mode : Electrospray Ionization (ESI), positive or negative ion mode, depending on the analyte's properties.

  • Scan Type : Multiple Reaction Monitoring (MRM).

  • MRM Transitions : Determine the optimal precursor ion to product ion transitions for both the analyte and the deuterated internal standard by infusing the individual standard solutions.[1]

Evaluation of Matrix Effects

• Prepare Three Sets of Samples :

  • Set A (Neat Solution) : Analyte and deuterated internal standard spiked into the reconstitution solvent.

  • Set B (Post-extraction Spike) : Blank matrix is extracted first, and then the analyte and internal standard are spiked into the extracted matrix.

  • Set C (Pre-extraction Spike) : Analyte and internal standard are spiked into the blank matrix before extraction.[7]

• Calculate Matrix Factor (MF) :

  • MF = (Peak area in Set B) / (Peak area in Set A)

  • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

• Calculate IS-Normalized MF :

  • IS-Normalized MF = (MF of analyte) / (MF of deuterated internal standard)

• Acceptance Criteria : The coefficient of variation (CV%) of the IS-normalized MF across at least six different matrix sources should be ≤15%.[7]

Impact of co-elution on matrix effect compensation.

Conclusion

Deuterated internal standards are an indispensable tool in modern mass spectrometry for achieving the highest levels of accuracy, precision, and robustness in quantitative analysis. Their ability to mimic the behavior of the analyte of interest allows for effective compensation of various sources of analytical error, most notably matrix effects and variability in sample preparation. While their implementation requires careful planning, synthesis, and validation, the benefits in terms of data integrity and confidence in analytical results are unparalleled. For researchers, scientists, and drug development professionals, a thorough understanding and correct application of the principles outlined in this guide are critical for the generation of reliable and defensible quantitative data.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Evaluation of deuterium isotope effects in normal-phase LC-MS-MS separations using a molecular modeling approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Quantitative Analysis of ADB-BINACA in Biological Matrices using LC-MS/MS with (S)-ADB-BINACA-d5 Internal Standard

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of ADB-BINACA, a potent synthetic cannabinoid, in biological matrices. To ensure the highest level of accuracy and precision, the method employs a stable isotope-labeled internal standard, (S)-ADB-BINACA-d5. The protocol outlines procedures for sample preparation, chromatographic separation, and mass spectrometric detection. This method is intended for use in forensic toxicology, clinical research, and drug metabolism studies.

Introduction

ADB-BINACA (N-[1-(aminocarbonyl)-2,2-dimethylpropyl]-1-butyl-1H-indazole-3-carboxamide) is a synthetic cannabinoid that has been identified in seized materials and biological samples, posing a significant public health concern. Accurate and reliable quantification of ADB-BINACA is crucial for forensic investigations, clinical diagnostics, and understanding its pharmacokinetic and pharmacodynamic properties. The use of a deuterated internal standard, such as (S)-ADB-BINACA-d5, is the gold standard for quantitative mass spectrometry as it co-elutes with the analyte and compensates for variations in sample preparation and instrument response. This application note provides a comprehensive protocol for the development and validation of an LC-MS/MS method for ADB-BINACA.

Experimental Protocols

Materials and Reagents

• ADB-BINACA analytical standard

• (S)-ADB-BINACA-d5 analytical standard[1]

• LC-MS/MS grade acetonitrile, methanol, and water

• Formic acid (≥98%)

• Human plasma/serum (drug-free)

• Solid Phase Extraction (SPE) cartridges or protein precipitation plates

Preparation of Standard and Quality Control Solutions

Prepare stock solutions of ADB-BINACA and (S)-ADB-BINACA-d5 in methanol at a concentration of 1 mg/mL. From these, prepare a series of working standard solutions for the calibration curve by serial dilution in methanol. A separate set of working solutions should be prepared for quality control (QC) samples. The internal standard working solution should be prepared at a concentration that yields a consistent and stable signal.

Sample Preparation: Protein Precipitation

• To 100 µL of blank biological matrix (e.g., plasma, serum), calibrator, or QC sample in a microcentrifuge tube, add 10 µL of the (S)-ADB-BINACA-d5 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 80% mobile phase A, 20% mobile phase B).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and may require optimization for individual instruments.

Liquid Chromatography:

• System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A gradient elution is recommended to ensure good separation and peak shape. A typical gradient might start at 20-30% B, ramp up to 95% B, hold, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5-10 µL.

Mass Spectrometry:

• System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM): The precursor and product ions for ADB-BINACA and (S)-ADB-BINACA-d5 should be optimized. Based on fragmentation patterns observed in high-resolution mass spectrometry data, the following transitions are proposed. It is critical to optimize collision energies for the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
ADB-BINACA	345.2	[To be optimized]	[To be optimized]
(S)-ADB-BINACA-d5	350.2	[To be optimized]	[To be optimized]

Note: The user must determine the optimal product ions and collision energies for their specific instrument. The precursor ion for ADB-BINACA is its protonated molecule [M+H]+. The precursor for the internal standard is [M+H]+, which is 5 Daltons higher due to the five deuterium atoms.

Data Presentation

Quantitative data from a method validation should be summarized in clear and concise tables.

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
ADB-BINACA	0.1 - 100	y = mx + c	> 0.99

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
Low	0.3
Medium	10
High	80

Table 3: Method Validation Summary

Parameter	Result
Lower Limit of Quantification (LLOQ)	0.1 ng/mL
Matrix Effect	[Value] %
Recovery	[Value] %
Stability (Freeze-Thaw, Benchtop, etc.)	[Results]

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the LC-MS/MS analysis of ADB-BINACA.

Method Validation Logic

Caption: Logical relationship of method validation parameters.

References

• 1. cfsre.org [cfsre.org]

Quantitative Analysis of ADB-BINACA in Biological Matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with a Deuterated Internal Standard

Application Note

Abstract

This application note presents a detailed and robust Gas Chromatography-Mass Spectrometry (GC-MS) protocol for the quantitative analysis of ADB-BINACA, a potent synthetic cannabinoid, in biological matrices such as whole blood and urine. To ensure the highest level of accuracy and precision, this method employs (S)-ADB-BINACA-d5 as a deuterated internal standard. The protocol outlines comprehensive procedures for sample preparation using Liquid-Liquid Extraction (LLE), along with optimized GC-MS parameters for the sensitive and selective detection of ADB-BINACA. This document is intended for researchers, scientists, and drug development professionals involved in forensic toxicology, clinical chemistry, and drug metabolism studies.

Introduction

ADB-BINACA (also known as ADB-BUTINACA) is a synthetic cannabinoid that has been identified in forensic casework and is associated with adverse health effects. Accurate and reliable quantification of ADB-BINACA in biological specimens is crucial for toxicological assessments and clinical diagnostics. Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used analytical technique for the identification and quantification of synthetic cannabinoids due to its high sensitivity and specificity. The use of a stable isotope-labeled internal standard, such as (S)-ADB-BINACA-d5, is the gold standard for quantitative analysis as it effectively compensates for variations in sample preparation and instrumental analysis, thereby improving method accuracy and precision.

Experimental

Materials and Reagents

• ADB-BINACA analytical standard

• (S)-ADB-BINACA-d5 internal standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ethyl acetate (HPLC grade)

• Deionized water

• Phosphate buffer (pH 7.4)

• Blank human whole blood/urine

Instrumentation

• Gas Chromatograph: Agilent 8890 GC (or equivalent)

• Mass Spectrometer: Agilent 5977B MS (or equivalent)

• GC Column: DB-35MS (30 m x 0.25 mm, 0.25 µm) or equivalent mid-polarity column to ensure separation from potential precursors like ADB-INACA.[1]

• Autosampler

Standard and Calibrator Preparation

Stock solutions of ADB-BINACA and (S)-ADB-BINACA-d5 were prepared in methanol at a concentration of 1 mg/mL and stored at -20°C. Working standard solutions were prepared by serial dilution of the stock solution in methanol. Calibration standards were prepared by spiking blank biological matrix (whole blood or urine) with the appropriate working standard solutions to achieve a concentration range of 1 to 100 ng/mL. A fixed concentration of the internal standard, (S)-ADB-BINACA-d5 (e.g., 20 ng/mL), was added to all calibrators, quality control samples, and unknown samples.

Sample Preparation: Liquid-Liquid Extraction (LLE) for Whole Blood

• Pipette 1 mL of whole blood (calibrator, QC, or unknown sample) into a 15 mL glass tube.

• Add 20 µL of the (S)-ADB-BINACA-d5 internal standard working solution.

• Add 2 mL of acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 3000 rpm for 5 minutes.

• Transfer the supernatant to a clean glass tube.

• Add 5 mL of ethyl acetate.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Transfer the upper organic layer to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

GC-MS Analysis

The following GC-MS parameters are recommended for the analysis of ADB-BINACA:

Parameter	Setting
Injector Temperature	280°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature of 150°C, hold for 1 min, ramp at 25°C/min to 300°C, and hold for 5 min.
Transfer Line Temp.	290°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantification Ions	ADB-BINACA: m/z 145 (Quantifier), 217, 286 (Qualifiers) (S)-ADB-BINACA-d5: m/z 150 (Quantifier), 222, 291 (Qualifiers)

Quantitative Data Summary

The following tables summarize the expected quantitative performance of the method.

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
ADB-BINACA	1 - 100	> 0.995

Table 2: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Analyte	LOD (ng/mL)	LOQ (ng/mL)
ADB-BINACA	0.5	1.0

Table 3: Precision and Accuracy

QC Level (ng/mL)	Precision (%RSD)	Accuracy (%Bias)
Low (5)	< 10%	± 15%
Medium (25)	< 10%	± 15%
High (75)	< 10%	± 15%

Experimental Workflow Diagram

Caption: GC-MS quantification workflow for ADB-BINACA.

Signaling Pathway Diagram (Logical Relationship)

Caption: Analyte and internal standard relationship.

Conclusion

The described GC-MS method provides a reliable and accurate approach for the quantification of ADB-BINACA in biological matrices. The use of (S)-ADB-BINACA-d5 as an internal standard ensures high-quality quantitative results. This protocol is suitable for implementation in forensic and clinical laboratories for the routine analysis of ADB-BINACA. Proper method validation should be performed in the respective laboratory to ensure compliance with internal and external quality standards.

References

• 1. Analysis of Synthetic Cannabinoids in Urine via Solid Phase Extraction and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) - ProQuest [proquest.com]

Application Notes and Protocols for (S)-ADB-BINACA-d5 Sample Preparation in Whole Blood

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of whole blood specimens for the analysis of synthetic cannabinoids, specifically utilizing (S)-ADB-BINACA-d5 as an internal standard. The methodologies outlined below are based on established techniques for the extraction of synthetic cannabinoids from complex biological matrices, ensuring high recovery and minimal matrix effects for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

(S)-ADB-BINACA-d5 is a deuterated analog of the synthetic cannabinoid ADB-BINACA. In forensic and clinical toxicology, deuterated standards are considered the gold standard for quantitative analysis using mass spectrometry.[1][2][3] They are chemically identical to the analyte of interest, and thus exhibit similar behavior during extraction and chromatographic separation. The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, enabling accurate quantification by correcting for any analyte loss during the sample preparation process and compensating for variations in instrument response.[4]

Method 1: Supported Liquid Extraction (SLE)

Supported Liquid Extraction is a rapid and effective technique for removing phospholipids and other matrix interferences from biological samples, resulting in clean extracts and improved analytical sensitivity.[5][6]

Application Note:

This protocol is suitable for the routine analysis of synthetic cannabinoids in whole blood. The use of ISOLUTE® SLE+ products provides a streamlined workflow, allowing for the processing of multiple samples in a short period.[5][6] Recoveries for a range of synthetic cannabinoids using this method are generally greater than 60%, with minimal matrix effects.[5][6]

Experimental Protocol:

• Sample Pre-treatment:

  • Aliquot 500 μL of whole blood sample, calibrators, and controls into extraction tubes.[6]

  • Fortify each sample with 25 μL of (S)-ADB-BINACA-d5 internal standard solution.[6]

  • Vortex to mix.

  • Buffer the samples with 500 μL of deionized water and vortex again.[6]

• Supported Liquid Extraction:

  • Load the pre-treated sample onto an ISOLUTE® SLE+ 1 mL Supported Liquid Extraction Cartridge.[6]

  • Apply a short pulse of positive pressure or vacuum to initiate the flow and allow the sample to absorb for 5 minutes.

  • Elute the analytes with two aliquots of 2.5 mL of ethyl acetate. Allow the solvent to flow under gravity.

  • Apply a gentle pulse of positive pressure to elute any remaining solvent.

• Post-Extraction:

  • Evaporate the collected eluate to dryness under a stream of nitrogen at 30-40 °C.[6]

  • Reconstitute the dried extract in 100 µL of an appropriate mobile phase (e.g., 80:20 methanol:water with 0.1% formic acid).[6][7]

  • Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

Workflow Diagram:

Caption: Supported Liquid Extraction Workflow for Whole Blood.

Method 2: Protein Precipitation

Protein precipitation is a simpler and faster method for sample cleanup, although it may result in less clean extracts compared to SLE or SPE. It is often used for rapid screening purposes.

Application Note:

This method is advantageous for high-throughput laboratories where rapid sample turnaround is critical. While matrix effects can be higher than with other techniques, the use of a deuterated internal standard like (S)-ADB-BINACA-d5 effectively compensates for these effects.[8] The Ostro Sample Preparation Plates provide a 96-well format for efficient processing.[9]

Experimental Protocol:

• Sample Pre-treatment:

  • Pipette 200 µL of whole blood sample, calibrators, and controls into the wells of a 96-well plate.

  • Add 20 µL of (S)-ADB-BINACA-d5 internal standard solution to each well.

• Protein Precipitation:

  • Add 600 µL of cold acetonitrile to each well.[8][10]

  • Mix thoroughly by aspirating and dispensing several times or by using a plate shaker.

  • Place the 96-well plate on a filter plate apparatus (e.g., Ostro Sample Preparation Plate) and apply vacuum to collect the filtrate.[9]

• Post-Extraction:

  • Evaporate the filtrate to dryness under a stream of nitrogen at 30-40 °C.

  • Reconstitute the dried extract in 100 µL of an appropriate mobile phase.

  • Seal the plate and place it in the autosampler for LC-MS/MS analysis.

Workflow Diagram:

Caption: Protein Precipitation Workflow for Whole Blood.

Quantitative Data Summary

The following table summarizes typical performance data for the extraction of synthetic cannabinoids from whole blood using the described techniques. While specific data for ADB-BINACA may vary, these values provide a general expectation of method performance.

Parameter	Supported Liquid Extraction (SLE)	Protein Precipitation
Recovery	> 60% for most synthetic cannabinoids[5][6]	73% to 105% (average 92%) for a panel of 22 synthetic cannabinoids[9]
Matrix Effects	Minimal[5]	< 15% for most compounds[9]
Processing Time	~1 hour for 48 samples[5]	~30 minutes for 96 samples[8]
Extract Cleanliness	High	Moderate

Conclusion

The choice of sample preparation technique for the analysis of synthetic cannabinoids in whole blood, using (S)-ADB-BINACA-d5 as an internal standard, will depend on the specific requirements of the laboratory, including sample throughput, desired level of extract cleanliness, and available instrumentation. Both Supported Liquid Extraction and Protein Precipitation are viable methods that, when coupled with the use of a deuterated internal standard, can provide accurate and reliable quantitative results. The protocols provided herein offer a detailed guide for implementing these techniques for routine forensic and clinical analysis.

References

• 1. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse--pentobarbital example - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dl.astm.org [dl.astm.org]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. chiron.no [chiron.no]
• 5. biotage.com [biotage.com]
• 6. biotage.com [biotage.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. research.unipd.it [research.unipd.it]
• 9. waters.com [waters.com]
• 10. scitechnol.com [scitechnol.com]

Solid-Phase Extraction Protocol for Cannabinoids Using a Deuterated Standard

<

For Researchers, Scientists, and Drug Development Professionals

Introduction

The analysis of cannabinoids in biological matrices is a critical task in clinical toxicology, forensic science, and drug development. Solid-phase extraction (SPE) is a widely used sample preparation technique that offers superior cleanup and concentration of analytes compared to traditional liquid-liquid extraction.[1] The use of deuterated internal standards is essential for accurate quantification, as they mimic the chemical behavior of the target analytes, compensating for variations during sample preparation and analysis.[2][3] This document provides a detailed protocol for the solid-phase extraction of cannabinoids from biological matrices, such as plasma and urine, utilizing a deuterated internal standard for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials and Reagents

• SPE Cartridges: Mixed-mode or reversed-phase SPE cartridges (e.g., Oasis PRiME HLB, Clean Screen®, Chromabond Drug II)[4][5]

• Cannabinoid Standards: Certified reference materials of target cannabinoids (e.g., Δ9-THC, CBD, CBN, THC-COOH)

• Deuterated Internal Standards: Deuterated analogs of the target cannabinoids (e.g., Δ9-THC-d3, CBD-d3, THC-COOH-d3)[4][6]

• Solvents: Methanol (MeOH), Acetonitrile (ACN), Water (H2O), Formic Acid (FA), Acetic Acid, Hexane, Ethyl Acetate (all LC-MS grade or higher)

• Reagents: Ammonium hydroxide, β-glucuronidase (for urine samples)[7]

• Biological Matrix: Plasma, serum, or urine

• Standard laboratory equipment: vortex mixer, centrifuge, nitrogen evaporator, analytical balance, pipettes.

Experimental Protocol

This protocol outlines a general procedure for SPE of cannabinoids from plasma. Modifications may be necessary for other matrices like urine, which may require an initial hydrolysis step to cleave glucuronide conjugates.[7]

1. Sample Pre-treatment: a. To 1 mL of plasma in a centrifuge tube, add the deuterated internal standard solution at a known concentration. The specific concentration will depend on the expected analyte concentration range and instrument sensitivity. b. Add 2 mL of cold acetonitrile to precipitate proteins.[8] c. Vortex the mixture for 30 seconds and then centrifuge at high speed (e.g., 7000 rcf) for 5 minutes. d. Carefully transfer the supernatant to a clean tube.

2. SPE Cartridge Conditioning: a. Condition the SPE cartridge by passing 2 mL of methanol, followed by 2 mL of water through the cartridge.[4][9] Do not allow the cartridge to dry out between steps.

3. Sample Loading: a. Dilute the supernatant from the pre-treatment step with 4 mL of water before loading. b. Load the diluted sample onto the conditioned SPE cartridge at a slow and steady flow rate (approximately 1-2 mL/minute).

4. Washing: a. Wash the cartridge with 2 x 3 mL of deionized water to remove polar interferences.[8] b. Follow with a wash of 2 x 3 mL of a weak organic solvent mixture, such as 25:75 methanol:water, to remove less polar interferences.

5. Elution: a. Dry the cartridge thoroughly under a stream of nitrogen or high vacuum for at least 10 minutes.[8] b. Elute the cannabinoids from the cartridge with 2 x 25 µL of an appropriate elution solvent, such as 90:10 acetonitrile:methanol. For THC and its primary metabolites, a different elution solvent like 95:5 hexane:ethyl acetate can be used for THC, and a mixture of 1% acetic acid in 75:25 hexane:ethyl acetate for THC-COOH and 11-OH-THC.[9]

6. Reconstitution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature no higher than 40°C.[7][9] b. Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[7]

Data Presentation

The following table summarizes typical performance data for the SPE of cannabinoids using a deuterated standard, as reported in various studies.

Analyte	Matrix	SPE Sorbent	Recovery (%)	Limit of Quantification (LOQ) (ng/mL)	Reference
Synthetic Cannabinoid Metabolites	Urine	Reversed Phase Silica-based (phenyl)	43 - 97	0.025 - 0.5	[10]
THC, THC-OH, THC-COOH	Plasma	Oasis PRiME HLB	>85	0.1 - 1.0
11-OH-THC, CBD, CBN, THC	Urine	Not Specified	Met AOAC requirement	0.01	[11]
Natural Cannabinoids & Metabolites	Blood	Clean Screen® THC	> 74	Not Specified	[5]
Natural Cannabinoids & Metabolites	Urine	Styre Screen® HLB	> 90	Not Specified	[5]
THC, 11-OH-THC, THC-COOH, HHC, CBD	Plasma/Blood	Chromabond Drug II	Not Specified	0.5 - 2.0 (µg/L)	[4]

Visualization

Caption: Workflow for cannabinoid solid-phase extraction.

References

• 1. Analysis of Cannabinoids in Biological Specimens: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Certified Reference Materials and Internal Standards for Cannabinoid Analysis [labx.com]
• 3. benchchem.com [benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. unitedchem.com [unitedchem.com]
• 6. protocols.io [protocols.io]
• 7. benchchem.com [benchchem.com]
• 8. unitedchem.com [unitedchem.com]
• 9. agilent.com [agilent.com]
• 10. Solid-phase extraction-liquid chromatography-tandem mass spectrometry method for the qualitative analysis of 61 synthetic cannabinoid metabolites in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of ADB-BINACA from Urine Samples using Liquid-Liquid Extraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

ADB-BINACA (also known as ADB-BUTINACA) is a potent synthetic cannabinoid that poses a significant challenge for forensic and clinical toxicology laboratories. Due to its extensive metabolism, the parent compound is often undetectable in urine samples, making the identification of its metabolites crucial for confirming exposure. This document provides a detailed liquid-liquid extraction (LLE) method for the isolation of ADB-BINACA and its major metabolites from human urine samples prior to instrumental analysis. The protocol is designed to be a starting point for laboratories to adapt and validate for their specific analytical platforms, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Metabolic Profile of ADB-BINACA

Understanding the metabolism of ADB-BINACA is critical for selecting the appropriate analytical targets. In vivo, ADB-BINACA undergoes extensive phase I metabolism. The primary metabolic pathways include:

• Hydroxylation: Mono- and di-hydroxylation can occur on the N-butyl side chain and the indazole ring.[1][2][3]

• Dihydrodiol Formation: The formation of a dihydrodiol on the indazole core is a significant metabolic route, often resulting in the most abundant metabolite.[1][2][3]

• Amide Hydrolysis: The terminal amide group can be hydrolyzed to form a carboxylic acid metabolite.[1][2]

• N-Dealkylation: Removal of the N-butyl group is another observed metabolic transformation.[1][2]

These metabolites are often excreted in urine as glucuronide conjugates, necessitating a hydrolysis step to cleave the glucuronic acid moiety and allow for the extraction of the free metabolites.[1]

Metabolic Pathway of ADB-BINACA

Caption: Metabolic pathway of ADB-BINACA.

Experimental Protocol: Liquid-Liquid Extraction of ADB-BINACA from Urine

This protocol is a synthesized method based on established procedures for other synthetic cannabinoids and is intended for adaptation and validation.

Materials and Reagents

• Urine samples

• ADB-BINACA and metabolite reference standards (e.g., from Cayman Chemical)

• Internal Standard (IS) solution (e.g., JWH-018-d9)

• β-glucuronidase (from E. coli)

• Phosphate buffer (0.1 M, pH 7.0)

• Hydrochloric acid (HCl), concentrated and 0.1 M

• Aqueous ammonia (25%)

• Ethyl acetate (HPLC grade)

• Sodium sulfate (anhydrous)

• Methanol (HPLC grade)

• Nitrogen gas

• Vortex mixer

• Centrifuge

• Water bath or heating block

• pH paper or meter

• Glass centrifuge tubes (15 mL)

• Autosampler vials

Sample Preparation and Hydrolysis

• Pipette 1 mL of urine into a 15 mL glass centrifuge tube.

• Add 1 mL of 0.1 M phosphate buffer (pH 7.0).

• Add an appropriate amount of internal standard.

• Add 50 µL of β-glucuronidase solution.

• Vortex the mixture for 30 seconds.

• Incubate the sample in a water bath at 60-70°C for 1 hour to ensure complete hydrolysis of glucuronide conjugates.[4]

• Allow the sample to cool to room temperature.

Liquid-Liquid Extraction

• Adjust the pH of the hydrolyzed sample to approximately 8-9 by adding aqueous ammonia (25%) dropwise.[4] Check the pH using pH paper or a meter.

• Add 5 mL of ethyl acetate to the tube.

• Cap the tube and vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean glass tube.

• Repeat the extraction (steps 2-5) with another 5 mL of ethyl acetate and combine the organic extracts.

• Add a small amount of anhydrous sodium sulfate to the combined organic extract to remove any residual water.

Evaporation and Reconstitution

• Evaporate the organic extract to dryness under a gentle stream of nitrogen at a temperature of 40-45°C.

• Reconstitute the dried residue in 100 µL of methanol or the initial mobile phase of the analytical system.

• Vortex for 30 seconds to ensure the residue is fully dissolved.

• Transfer the reconstituted sample to an autosampler vial for analysis.

Experimental Workflow

Caption: Liquid-liquid extraction workflow for ADB-BINACA.

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) and limits of quantification (LOQ) for ADB-BINACA and related synthetic cannabinoids from various studies. It is important to note that these values are highly dependent on the specific analytical method and instrumentation used.

Compound	Matrix	Extraction Method	Analytical Method	LOD (ng/mL)	LOQ (ng/mL)	Reference
ADB-BUTINACA	Rat Plasma	Not Specified	UPLC-MS/MS	0.3	1.0	[5]
Synthetic Cannabinoids (general)	Urine	LLE	GC-MS	-	-	[4]
JWH-018 & Metabolites	Urine	SALLE	LC-MS/MS	-	-	[6]
Synthetic Cannabinoids	Urine	SPE	LC-MS/MS	0.01 - 0.5	-	[1]
Synthetic Cannabinoids	Urine	SPE	LC-MS/MS	0.025 - 0.5	-	[7]

Note: SALLE stands for Salting-Out Assisted Liquid-Liquid Extraction, and SPE for Solid-Phase Extraction. Data specific to LLE for ADB-BINACA in human urine is limited in the reviewed literature; therefore, data from other relevant methods are included for context.

Method Validation and Quality Control

It is imperative that each laboratory validates this LLE protocol according to its own standard operating procedures and regulatory requirements. Key validation parameters to assess include:

• Selectivity and Specificity: Analyze blank urine samples to ensure no endogenous interferences co-elute with the analytes of interest.

• Linearity and Range: Prepare calibration curves in matrix over the expected concentration range.

• Accuracy and Precision: Determine intra- and inter-day accuracy and precision using quality control samples at low, medium, and high concentrations.

• Recovery: Evaluate the extraction efficiency of the LLE procedure by comparing the response of extracted samples to that of non-extracted standards. Typical recoveries for synthetic cannabinoids using liquid extraction methods can range from 70-98%.[8]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Establish the lowest concentration of the analyte that can be reliably detected and quantified.

• Matrix Effects: Assess the impact of the urine matrix on the ionization of the analytes, particularly for LC-MS/MS analysis.

Conclusion

This application note provides a comprehensive overview and a detailed protocol for the liquid-liquid extraction of ADB-BINACA and its metabolites from urine samples. While LLE is a classic and effective technique, laboratories should also consider other modern extraction methods such as solid-phase extraction (SPE) or supported liquid extraction (SLE), which may offer advantages in terms of automation, reduced solvent consumption, and higher throughput.[8][9] The successful implementation of this method will aid in the accurate identification and quantification of ADB-BINACA exposure in toxicological investigations.

References

• 1. preprints.org [preprints.org]
• 2. researchgate.net [researchgate.net]
• 3. Urinary Metabolite Biomarkers for the Detection of Synthetic Cannabinoid ADB-BUTINACA Abuse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. probiologists.com [probiologists.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Solid-phase extraction-liquid chromatography-tandem mass spectrometry method for the qualitative analysis of 61 synthetic cannabinoid metabolites in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. mdpi.com [mdpi.com]

Quantitative Analysis of ADB-BINACA in Oral Fluid Utilizing (S)-ADB-BINACA-d5 as an Internal Standard

Application Note and Protocol

This document provides a comprehensive guide for the quantitative analysis of the synthetic cannabinoid ADB-BINACA in human oral fluid. The methodology employs a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach, incorporating (S)-ADB-BINACA-d5 as a stable isotope-labeled internal standard to ensure accuracy and precision. This protocol is intended for use by researchers, scientists, and drug development professionals in forensic toxicology, clinical chemistry, and drug monitoring applications.

Introduction

ADB-BINACA is a potent indazole-carboxamide based synthetic cannabinoid that has been identified in forensic cases worldwide.[1][2] Accurate and reliable quantification of ADB-BINACA in biological matrices such as oral fluid is crucial for clinical and forensic investigations. Oral fluid offers a non-invasive alternative to blood or urine for monitoring drug exposure, with parent compounds often being the primary analytes detected.[3][4][5] This application note details a validated method for the determination of ADB-BINACA in oral fluid, utilizing (S)-ADB-BINACA-d5 as an internal standard to compensate for matrix effects and variations in sample processing.[6] The method is based on a simple and efficient sample preparation followed by rapid LC-MS/MS analysis.

Experimental

Materials and Reagents

• Analytes and Internal Standard:

  • ADB-BINACA analytical standard

  • (S)-ADB-BINACA-d5 (Internal Standard)[6]

• Solvents and Reagents:

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water with 0.1% formic acid (LC-MS grade)

  • Ethyl acetate

  • 1M Acetic acid solution

  • Blank human oral fluid (verified negative for ADB-BINACA)

Instrumentation

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A Kinetex Biphenyl column (50 mm × 3 mm, 2.6 μm) or equivalent has been shown to be effective for the separation of synthetic cannabinoids.[4][7]

Sample Preparation: Supported Liquid Extraction (SLE)

A supported liquid extraction (SLE) method is recommended for efficient sample clean-up and extraction of ADB-BINACA from oral fluid.[3][8]

• Sample Pre-treatment: To 0.2 mL of oral fluid (collected using a device such as Quantisal™), add 50 μL of the internal standard working solution ((S)-ADB-BINACA-d5) and 200 μL of 1M acetic acid solution.[3]

• Vortexing: Vortex the sample for 10 seconds.

• Loading: Load the pre-treated sample onto an Isolute SLE+ 1 mL cartridge.[3]

• Equilibration: Allow the sample to equilibrate on the cartridge for 15 minutes.[3]

• Elution: Elute the analytes with 2 x 3 mL of ethyl acetate.[3]

• Evaporation: Evaporate the collected eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 150 μL of the initial mobile phase composition (e.g., 85:15 Mobile Phase A:Mobile Phase B).[3]

• Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

The following tables summarize the chromatographic and mass spectrometric conditions for the analysis of ADB-BINACA and its internal standard.

Table 1: Chromatographic Conditions

Parameter	Condition
LC System	UHPLC System
Column	Kinetex Biphenyl (50 mm × 3 mm, 2.6 μm) or equivalent[4][7]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.5 mL/min
Injection Volume	10 μL
Column Temperature	40°C
Gradient Program	See Table 2

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase B
0.00	15
0.50	15
3.00	95
3.50	95
3.51	15
4.00	15

Table 3: Mass Spectrometer Conditions

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	500°C
Capillary Voltage	3.5 kV
MRM Transitions	See Table 4

Table 4: Multiple Reaction Monitoring (MRM) Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
ADB-BINACA	369.2	227.1	25
369.2	145.1	35
(S)-ADB-BINACA-d5	374.2	227.1	25
374.2	150.1	35

Note: The specific MRM transitions and collision energies should be optimized for the instrument in use.

Method Validation

A full method validation should be performed according to established guidelines (e.g., ANSI/ASB Standard 036). Key validation parameters to assess include:

• Selectivity: Analysis of blank oral fluid from multiple sources to ensure no endogenous interferences.

• Linearity: Establishing a calibration curve over the desired concentration range (e.g., 0.1 - 100 ng/mL).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determining the lowest concentration of the analyte that can be reliably detected and quantified.

• Accuracy and Precision: Assessing the closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Matrix Effect: Evaluating the effect of the oral fluid matrix on the ionization of the analyte.

• Extraction Recovery: Determining the efficiency of the extraction procedure.

• Stability: Assessing the stability of the analyte in oral fluid under various storage conditions.

Data Analysis

Quantitative analysis is performed by calculating the peak area ratio of the analyte (ADB-BINACA) to the internal standard ((S)-ADB-BINACA-d5). A calibration curve is constructed by plotting the peak area ratios of the calibrators against their known concentrations. The concentration of ADB-BINACA in unknown samples is then determined by interpolating their peak area ratios from the calibration curve.

Workflow and Pathway Diagrams

References

• 1. cfsre.org [cfsre.org]
• 2. researchgate.net [researchgate.net]
• 3. Oral fluid vs. Urine Analysis to Monitor Synthetic Cannabinoids and Classic Drugs Recent Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Detection of synthetic cannabinoids in oral fluid using ELISA and LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. A Validated Method for the Detection of Synthetic Cannabinoids in Oral Fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biotage.com [biotage.com]

Application Note: High-Sensitivity MRM Analysis of (S)-ADB-BINACA-d5 on a Triple Quadrupole Mass Spectrometer

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a sensitive and specific method for the quantification of the synthetic cannabinoid (S)-ADB-BINACA using a deuterated internal standard, (S)-ADB-BINACA-d5, with a triple quadrupole mass spectrometer. The described liquid chromatography-tandem mass spectrometry (LC-MS/MS) method in Multiple Reaction Monitoring (MRM) mode provides a robust workflow for researchers in forensic science, clinical toxicology, and drug development. This document provides the necessary experimental protocols and optimized MRM transitions for the accurate determination of (S)-ADB-BINACA in relevant matrices.

Introduction

(S)-ADB-BINACA is a potent synthetic cannabinoid that has been identified in forensic casework. Accurate and sensitive quantification of this compound is crucial for toxicological analysis and metabolism studies. The use of a stable isotope-labeled internal standard, such as (S)-ADB-BINACA-d5, is the gold standard for quantitative mass spectrometry as it compensates for variations in sample preparation and matrix effects.[1] This application note provides a detailed protocol for the analysis of (S)-ADB-BINACA using (S)-ADB-BINACA-d5 as an internal standard on a triple quadrupole mass spectrometer, a common platform for quantitative analysis due to its high sensitivity and specificity.[2]

Experimental

Materials and Reagents

• (S)-ADB-BINACA analytical standard

• (S)-ADB-BINACA-d5 analytical standard

• LC-MS grade acetonitrile, methanol, and water

• Formic acid

• Blank biological matrix (e.g., plasma, urine) for calibration standards and quality controls

Sample Preparation

A generic protein precipitation protocol is provided below. This may require optimization depending on the specific matrix.

• To 100 µL of the sample (blank matrix, calibrator, or quality control), add 20 µL of the (S)-ADB-BINACA-d5 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) Mobile Phase A: 0.1% Formic acid in water Mobile Phase B: 0.1% Formic acid in acetonitrile Flow Rate: 0.4 mL/min Injection Volume: 5 µL Gradient:

Time (min)	%B
0.0	20
1.0	20
5.0	95
6.0	95
6.1	20
8.0	20

Mass Spectrometry

The analysis was performed on a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

Ion Source Parameters:

• IonSpray Voltage: 5500 V

• Temperature: 550 °C

• Curtain Gas: 35 psi

• Collision Gas: Medium

• Ion Source Gas 1: 50 psi

• Ion Source Gas 2: 50 psi

MRM Transitions

The following MRM transitions were optimized for the detection of (S)-ADB-BINACA and its deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(S)-ADB-BINACA	365.2	219.1	25
(S)-ADB-BINACA	365.2	145.1	35
(S)-ADB-BINACA-d5	370.2	224.1	25
(S)-ADB-BINACA-d5	370.2	150.1	35

Note: The user should verify and optimize these transitions on their specific instrument.

Results and Discussion

The described method provides excellent sensitivity and specificity for the quantification of (S)-ADB-BINACA. The use of a deuterated internal standard ensures high accuracy and precision by correcting for any variability during the analytical process. The chromatographic conditions provide good separation of the analyte from potential matrix interferences.

Workflow Diagram

Caption: Experimental workflow for the quantification of (S)-ADB-BINACA.

Conclusion

This application note presents a comprehensive and robust LC-MS/MS method for the quantification of (S)-ADB-BINACA using its deuterated internal standard, (S)-ADB-BINACA-d5. The provided experimental protocol and optimized MRM transitions on a triple quadrupole mass spectrometer offer a reliable starting point for laboratories involved in the analysis of synthetic cannabinoids. The methodology can be adapted and validated for various biological matrices to support forensic, clinical, and research applications.

References

• 1. research.unipd.it [research.unipd.it]
• 2. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of ADB-BINACA in Seized Materials Using (S)-ADB-BINACA-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals in the forensic and toxicology fields.

Introduction ADB-BINACA (also known as ADB-BUTINACA) is a potent synthetic cannabinoid receptor agonist (SCRA) that has been identified in seized drug materials worldwide.[1] Accurate and precise quantification of ADB-BINACA is crucial for forensic investigations, public health monitoring, and understanding drug trafficking trends. The use of a stable isotope-labeled internal standard is the gold standard for quantitative analysis by mass spectrometry, as it effectively corrects for variations in sample preparation, matrix effects, and instrument response.[2][3]

(S)-ADB-BINACA-d5 is a deuterated analog of ADB-BINACA, designed for use as an internal standard in the quantification of ADB-BINACA by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4][5] This application note provides a detailed protocol for the analysis of ADB-BINACA in seized materials using (S)-ADB-BINACA-d5 and LC-MS/MS.

Analytical Principle

This method employs the principle of stable isotope dilution analysis. A known quantity of the deuterated internal standard, (S)-ADB-BINACA-d5, is added to the seized sample prior to extraction and analysis.[3] Because the deuterated standard is chemically identical to the target analyte (ADB-BINACA), it experiences the same losses during sample preparation and the same ionization efficiency in the mass spectrometer.[3] By measuring the ratio of the analyte's signal to the internal standard's signal, an accurate quantification can be achieved, regardless of sample loss or matrix-induced signal suppression/enhancement.[6] Detection is performed using an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.[2]

Technical Data for Internal Standard

Table 1: Technical Information for (S)-ADB-BINACA-d5

Parameter	Value	Reference
Formal Name	N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-((phenyl-d5)methyl)-1H-indazole-3-carboxamide	[4]
Molecular Formula	C₂₁H₁₉D₅N₄O₂	[4][5]
Formula Weight	369.5	[4][5]
Purity	≥99% deuterated forms (d₁-d₅)	[4][5]

| Intended Use | Internal standard for the quantification of ADB-BINACA by GC- or LC-MS |[4] |

Experimental Protocols

Required Materials and Reagents

• (S)-ADB-BINACA-d5 analytical reference standard

• ADB-BINACA analytical reference standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Vials, tubes, and volumetric flasks

• Analytical balance

• Vortex mixer and centrifuge

• Syringe filters (0.22 µm)

Preparation of Standard Solutions

• Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh 1 mg of (S)-ADB-BINACA-d5 and dissolve it in 10.0 mL of methanol.

• Working IS Solution (1 µg/mL): Dilute the IS Stock Solution 1:100 with methanol. This solution will be used for spiking samples.

• Calibration Standards: Prepare a stock solution of ADB-BINACA (1 mg/mL) in methanol. Perform serial dilutions to create a set of calibration standards at concentrations ranging from 1 ng/mL to 500 ng/mL.

Sample Preparation (Seized Plant Material)

The following protocol is a general guideline for extracting synthetic cannabinoids from plant material.[7][8]

• Homogenization: Ensure the seized plant material is homogenous. If necessary, grind or cut the material into a fine powder.

• Weighing: Accurately weigh approximately 20 mg of the homogenized material into a 15 mL centrifuge tube.

• Spiking: Add 20 µL of the Working IS Solution (1 µg/mL) to the tube.

• Extraction: Add 5 mL of methanol to the tube.

• Agitation: Vortex the tube vigorously for 2 minutes, then sonicate for 15 minutes to ensure thorough extraction.

• Centrifugation: Centrifuge the sample at 4,000 rpm for 10 minutes to pellet the solid material.

• Dilution & Filtration: Carefully transfer the supernatant to a new tube. Dilute an aliquot of the supernatant with methanol to bring the expected concentration within the calibration range. Filter the diluted extract through a 0.22 µm syringe filter into an LC-MS vial for analysis.

Analytical Workflow Diagram

Caption: Experimental workflow for seized drug analysis.

Instrumentation and Data

LC-MS/MS Method

The following parameters are illustrative and may require optimization for specific instrumentation.[2][9][10]

Table 2: Example LC-MS/MS Parameters

Parameter	Setting
Instrument	Triple Quadrupole Mass Spectrometer with UPLC/HPLC
LC Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 10% B, increase to 95% B over 8 min, hold for 2 min, return to initial conditions
Injection Volume	5 µL
Column Temp	40°C
Ionization Mode	Positive Electrospray Ionization (ESI+)

| MRM Transitions | See Table 3 |

MRM Transitions and Quantitative Data

The precursor ions correspond to the protonated molecules [M+H]⁺. Product ions are chosen based on characteristic fragmentation patterns to ensure selectivity.

Table 3: Example MRM Transitions for Quantification

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
ADB-BINACA	365.4	248.1	145.1

| (S)-ADB-BINACA-d5 (IS) | 370.5 | 248.1 | 150.1 |

Method Validation Summary

Analytical methods for forensic use must be validated to ensure reliability.[11] Key validation parameters are summarized below.

Table 4: Typical Method Validation Parameters

Parameter	Description	Typical Acceptance Criteria
Linearity (R²)	Correlation between concentration and instrument response.	> 0.99
Limit of Detection (LOD)	Lowest concentration that can be reliably detected.	Signal-to-Noise > 3
Limit of Quantification (LOQ)	Lowest concentration that can be accurately quantified.	Signal-to-Noise > 10; Accuracy ±20%
Accuracy (% Bias)	Closeness of measured value to the true value.	Within ±15% of nominal value
Precision (%RSD)	Repeatability of measurements (intra- and inter-day).	< 15% Relative Standard Deviation
Recovery	Efficiency of the extraction process.	Consistent, precise, and reproducible

| Matrix Effect | Ion suppression or enhancement from co-eluting substances. | Corrected by the internal standard |

Logical Relationship Diagram

Caption: Role of the internal standard in quantification.

Conclusion

The use of (S)-ADB-BINACA-d5 as an internal standard provides a robust and reliable method for the quantitative analysis of ADB-BINACA in seized drug materials. The stable isotope dilution technique effectively compensates for analytical variability, ensuring high accuracy and precision, which are paramount in forensic toxicology. The described LC-MS/MS protocol offers the high sensitivity and selectivity required to analyze complex matrices encountered in seized samples. Proper method validation is essential before implementation on casework.[7]

References

• 1. cdn.who.int [cdn.who.int]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. (S)-ADB-BINACA-d5 | Cayman Chemical | Biomol.com [biomol.com]
• 6. lcms.cz [lcms.cz]
• 7. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 8. Identification of ADB-5'Br-BINACA in plant material and analytical characterization using GC-MS, LC-QTOF-MS, NMR and ATR-FTIR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cfsre.org [cfsre.org]
• 10. research.unipd.it [research.unipd.it]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Mitigating Ion Suppression in LC-MS/MS Analysis of (S)-ADB-BINACA-d5

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to address and mitigate ion suppression during the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of (S)-ADB-BINACA and its deuterated internal standard, (S)-ADB-BINACA-d5.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for (S)-ADB-BINACA analysis?

A1: Ion suppression is a type of matrix effect that occurs when molecules co-eluting with the analyte of interest, (S)-ADB-BINACA, reduce its ionization efficiency within the mass spectrometer's ion source.[1][2] This phenomenon leads to a decreased signal intensity, which can cause poor sensitivity, inaccurate quantification, and reduced analytical precision.[3][4][5] Given that synthetic cannabinoids like (S)-ADB-BINACA are often analyzed in complex biological matrices such as blood, urine, or hair, the risk of ion suppression from endogenous components is significant.[2][6][7]

Q2: What is (S)-ADB-BINACA-d5, and why is this deuterated internal standard used?

A2: (S)-ADB-BINACA-d5 is a stable isotope-labeled internal standard (SIL-IS) of (S)-ADB-BINACA. SIL-IS are considered the gold standard for quantitative LC-MS/MS analysis.[8] Because their chemical and physical properties are nearly identical to the analyte, they co-elute from the chromatography column and experience the same degree of ion suppression or enhancement.[3][8] By calculating the ratio of the analyte signal to the internal standard signal, variability caused by matrix effects can be effectively compensated for, leading to more accurate and precise results.

Q3: What are the common causes of ion suppression when analyzing biological samples?

A3: Ion suppression is primarily caused by components of the sample matrix that are not the analyte of interest.[1] In biological matrices, common culprits include:

• Phospholipids: These are major components of cell membranes and are notoriously problematic causes of ion suppression.[8][9]

• Salts and Buffers: High concentrations of non-volatile salts can interfere with the desolvation and ionization process in the MS source.[8]

• Proteins and Peptides: Incomplete removal of proteins during sample preparation can lead to significant signal suppression.[8]

• Endogenous Metabolites: Other small molecules naturally present in the biological fluid can co-elute and compete for ionization.[9]

• Exogenous Substances: These can include metabolites of other drugs, dosing vehicles, or even contaminants from sample collection tubes.[3][8]

Q4: How can I diagnose if ion suppression is affecting my assay?

A4: There are two primary methods to identify and characterize ion suppression:

• Post-Column Infusion: This experiment involves the continuous infusion of a standard solution of your analyte, (S)-ADB-BINACA, into the solvent flow after the analytical column but before the mass spectrometer.[3] A blank matrix extract is then injected onto the column. A drop in the constant analyte signal baseline indicates a region where co-eluting matrix components are causing ion suppression.[3][10]

• Post-Extraction Addition: This method compares the signal response of an analyte spiked into a clean solvent with the response of the same analyte spiked into a blank matrix sample that has already undergone the entire extraction procedure.[1][2] A significantly lower signal in the post-extracted matrix sample compared to the clean solvent indicates the presence of ion suppression.[2]

Q5: My deuterated internal standard, (S)-ADB-BINACA-d5, isn't fully correcting for variability. What could be wrong?

A5: While SIL-IS are highly effective, imperfect compensation can occur. The most common reason is a slight chromatographic separation between the analyte and the deuterated internal standard, sometimes called the "isotope effect".[10] Deuterium (²H) labeled standards can sometimes elute slightly earlier than their non-labeled counterparts.[10][11] If this separation causes them to experience different matrix components as they enter the ion source, the degree of ion suppression will not be identical, leading to inaccurate quantification.[10] Other factors include an excessively high concentration of the internal standard causing self-suppression or the presence of extremely high concentrations of matrix components that disproportionately suppress both signals.[10]

Troubleshooting Guides

Issue 1: Low Signal Intensity or Poor Sensitivity for (S)-ADB-BINACA

A consistently low signal for your analyte can be a direct result of ion suppression. Follow this guide to troubleshoot the issue.

Troubleshooting Steps:

• Verify Instrument Performance: Before suspecting ion suppression, ensure the LC-MS system is functioning correctly. Check system suitability, tune the instrument, and confirm the stability and concentration of your (S)-ADB-BINACA stock solutions.[2]

• Assess Matrix Effects: Use the post-column infusion or post-extraction addition method described in FAQ #4 to confirm that ion suppression is occurring and to identify the retention time regions most affected.

• Improve Sample Preparation: The most effective way to combat ion suppression is to remove the interfering matrix components before analysis.[1][9] Consider switching from a simple protein precipitation (PPT) to a more rigorous technique like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE), which provide cleaner extracts.[4][8][9][12]

• Optimize Chromatography: Adjust your LC method to improve the separation between (S)-ADB-BINACA and the regions of ion suppression identified in Step 2.[3][10] This can be achieved by modifying the gradient, changing the column chemistry, or using a column with higher resolving power (e.g., UPLC/UHPLC).[2][13]

• Dilute the Sample: If other methods are insufficient, diluting the sample can reduce the concentration of matrix components and alleviate suppression.[10][12] However, be mindful that this will also reduce the analyte concentration, potentially impacting the limit of detection.

Caption: Troubleshooting workflow for low signal intensity.

Issue 2: High Variability or Poor Reproducibility in QC Samples

Inconsistent results for quality control (QC) samples, even with a deuterated internal standard, often point to differential matrix effects across samples or imperfect IS correction.

Troubleshooting Steps:

• Verify Analyte and IS Co-elution: Carefully examine the chromatograms of (S)-ADB-BINACA and (S)-ADB-BINACA-d5. They must co-elute perfectly.[10] If a slight separation is observed, the chromatographic method needs optimization to resolve the "isotope effect".[10][11]

• Evaluate Sample Preparation Consistency: Ensure your sample preparation method is robust and consistently applied. Inconsistent recoveries can contribute to variability. SPE is often more reproducible than LLE or PPT.

• Prepare Matrix-Matched Calibrators: If matrix effects cannot be eliminated, they can be normalized by preparing calibration standards and QC samples in the same biological matrix as the unknown samples (e.g., blank whole blood, blank urine).[1][10] This ensures that calibrators, QCs, and samples experience similar matrix effects.

• Check for Cross-Lot Matrix Variability: Analyze at least five different lots of blank biological matrix to assess if the magnitude of ion suppression varies significantly between sources.[14] If it does, a more universal and effective sample cleanup method is required.

Quantitative Data Summary

The choice of sample preparation is the most critical factor in mitigating ion suppression.[1][9] While specific quantitative data for (S)-ADB-BINACA-d5 was not available, the following table illustrates the generally accepted relative effectiveness of common extraction techniques in reducing matrix effects and improving data quality.

Sample Preparation Technique	Relative Matrix Effect (Ion Suppression)	Extract Cleanliness	Reproducibility	Notes
Protein Precipitation (PPT)	High	Low	Moderate	Fast and simple, but often results in significant ion suppression due to remaining phospholipids and other endogenous components.[8]
Liquid-Liquid Extraction (LLE)	Moderate to Low	Moderate	Moderate to High	Offers cleaner extracts than PPT.[8] Optimization of pH and solvent choice is critical for good recovery and interference removal.[9]
Solid-Phase Extraction (SPE)	Low	High	High	Generally provides the cleanest extracts and the most significant reduction in ion suppression by selectively isolating the analyte.[1][2][9]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol provides a robust starting point for extracting (S)-ADB-BINACA from plasma, designed to minimize matrix components that cause ion suppression.

Methodology:

• Sample Pre-treatment:

  • To 200 µL of plasma sample, add 20 µL of (S)-ADB-BINACA-d5 internal standard working solution (e.g., 50 ng/mL in methanol).

  • Vortex for 10 seconds.

  • Add 400 µL of 2% formic acid in water. Vortex again for 10 seconds.

• SPE Cartridge Conditioning:

  • Condition a polymeric mixed-mode cation exchange SPE cartridge (e.g., 30 mg, 1 mL) by passing 1 mL of methanol, followed by 1 mL of water. Do not allow the cartridge to dry.

• Loading:

  • Load the entire pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash 1: Pass 1 mL of water to remove salts and highly polar interferences.

  • Wash 2: Pass 1 mL of 20% methanol in water to remove less polar interferences.

• Elution:

  • Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluent to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid). Vortex to ensure complete dissolution.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Detailed workflow for the SPE protocol.

Protocol 2: Representative LC-MS/MS Parameters

These parameters serve as a starting point and must be optimized for your specific instrument and application.

Parameter	Condition
LC System	UPLC / UHPLC System
Column	C18 or similar reversed-phase column (e.g., 100 mm x 2.1 mm, <2 µm)[7]
Mobile Phase A	0.1% Formic Acid in Water[15]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[15]
Gradient	Start at 5-10% B, ramp to 95% B over several minutes, hold, then re-equilibrate
Flow Rate	0.3 - 0.5 mL/min[15]
Column Temperature	40°C[15]
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Monitoring Mode	Multiple Reaction Monitoring (MRM)
(S)-ADB-BINACA Transition	Optimize for specific instrument (Precursor Ion -> Product Ion)
(S)-ADB-BINACA-d5 Transition	Optimize for specific instrument (Precursor Ion -> Product Ion)
Source Temp.	~500°C[16]
Capillary Voltage	~3.0 kV[16]

References

• 1. longdom.org [longdom.org]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. providiongroup.com [providiongroup.com]
• 5. Ion suppression: a major concern in mass spectrometry - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 6. researchgate.net [researchgate.net]
• 7. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 13. waters.com [waters.com]
• 14. Frontiers | Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids (New Psychoactive Substances) in Oral Fluid Samples by Means of HPLC-MS/MS [frontiersin.org]
• 15. jpacr.ub.ac.id [jpacr.ub.ac.id]
• 16. Analysis of synthetic cannabinoids using high-resolution mass spectrometry and mass defect filtering: Implications for non-targeted screening of designer drugs - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting poor peak shape for ADB-BINACA in GC-MS analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor peak shape during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of ADB-BINACA.

Troubleshooting Guides

Poor peak shape in GC-MS analysis of ADB-BINACA can manifest as peak tailing, fronting, or split peaks, compromising resolution and the accuracy of quantification. This guide addresses common causes and provides systematic solutions to these issues.

Issue: Peak Tailing

Q1: My ADB-BINACA peak is showing significant tailing. What are the likely causes and how can I fix it?

A1: Peak tailing for ADB-BINACA is often indicative of active sites within the GC system, improper setup, or sample-related issues. Here are the primary causes and their solutions:

• Active Sites in the Inlet or Column: ADB-BINACA, like many synthetic cannabinoids, contains polar functional groups that can interact with active silanol groups in the GC inlet liner or the column itself. This secondary interaction slows down a portion of the analyte molecules, causing them to elute later and create a tailing peak.

  • Solution:

    • Inlet Liner Maintenance: Regularly replace the inlet liner. Use a deactivated liner, preferably with glass wool, to trap non-volatile residues and provide an inert surface for vaporization.[1][2]

    • Column Maintenance: If the column is old or has been used with dirty samples, active sites may have developed. Trim the first 5-10 cm of the column from the inlet side. If tailing persists, consider replacing the column.

    • Use of Inert Components: Employ inert-coated liners and columns specifically designed for active compounds.

• Improper Column Installation: An incorrectly installed column can create dead volumes or turbulent flow paths, leading to peak tailing.[3]

  • Solution: Ensure the column is cut cleanly at a 90-degree angle and installed at the correct height within the inlet, according to the manufacturer's instructions.

• Contamination: Residue from previous injections can create active sites.

  • Solution: Bake out the column at a high temperature (below its maximum limit) to remove contaminants. Ensure the syringe is clean and not a source of contamination.

• Solvent and Stationary Phase Mismatch: A significant polarity mismatch between the sample solvent and the column's stationary phase can cause poor peak shape.

  • Solution: If possible, dissolve the sample in a solvent that is compatible with the stationary phase.

Issue: Peak Fronting

Q2: I am observing peak fronting for my ADB-BINACA standard. What could be the reason?

A2: Peak fronting is typically a result of column overload or issues with the sample introduction.

• Column Overload: Injecting too much analyte onto the column can saturate the stationary phase, causing some analyte molecules to travel faster, leading to a fronting peak.[4] This can be due to either a high concentration of the sample or a large injection volume.[4]

  • Solution:

    • Dilute the sample.

    • Reduce the injection volume.

    • Use a column with a thicker film or a wider internal diameter to increase its loading capacity.[4]

    • If using a splitless injection, consider switching to a split injection with an appropriate split ratio.

• Incompatibility between Sample Solvent and Stationary Phase: If the sample is dissolved in a solvent that is much stronger or has a significantly different polarity than the stationary phase, it can cause the analyte to move too quickly through the initial part of the column.

  • Solution: Prepare the sample in a solvent that is more compatible with the stationary phase.

Issue: Split Peaks

Q3: My ADB-BINACA peak is splitting into two. What troubleshooting steps should I take?

A3: Peak splitting can be caused by a variety of factors related to the injection technique, column issues, or analyte degradation.

• Improper Injection Technique: A faulty injection can introduce the sample in two distinct bands.

  • Solution:

    • If injecting manually, ensure a smooth and rapid plunger depression. The use of an autosampler is recommended for better reproducibility.[5]

    • For splitless injections, ensure the initial oven temperature is about 20°C below the boiling point of the solvent to allow for proper solvent focusing. An initial temperature that is too high can cause the sample to not condense in a narrow band.

• Column Issues: A contaminated or improperly installed column can lead to peak splitting.

  • Solution:

    • Check for and remove any contamination in the inlet liner or the front of the column.

    • Verify that the column is installed correctly in the inlet.

• Co-elution with an Isomer or Precursor: ADB-BINACA may have structurally similar isomers or precursors that can co-elute, giving the appearance of a split or distorted peak. For instance, co-elution with its precursor ADB-INACA has been reported to be a challenge.

  • Solution: Adjust the GC oven temperature program to improve separation. A slower temperature ramp or an isothermal hold may be necessary. It may also be necessary to use a different column with a different selectivity, such as a mid-polarity column (e.g., DB-35MS), which has been shown to resolve ADB-BUTINACA from its precursor.

• Thermal Degradation: Synthetic cannabinoids can be thermally labile and may degrade in the hot GC inlet, leading to the formation of degradation products that elute close to the parent compound.

  • Solution:

    • Lower the injector temperature to the minimum required for efficient volatilization.

    • Use a deactivated liner to minimize catalytic degradation.

    • Consider the use of analyte protectants in the sample solvent.

Frequently Asked Questions (FAQs)

Q4: What are the recommended GC-MS parameters for ADB-BINACA analysis?

A4: Based on a published method, the following parameters have been successfully used for the analysis of ADB-BINACA[6]:

Parameter	Setting
Instrument	Agilent 5975 Series GC/MSD System
Column	Zebron™ Inferno™ ZB-35HT (15 m x 250 µm x 0.25 µm)
Carrier Gas	Helium at 1 mL/min
Injector Type	Splitless
Injection Volume	1 µL
Injector Temperature	265 °C
Oven Program	60 °C for 0.5 min, then ramp at 35 °C/min to 340 °C and hold for 6.5 min
Transfer Line Temp.	300 °C
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Mass Scan Range	40-550 m/z

Q5: How does the choice of inlet liner affect the peak shape of ADB-BINACA?

A5: The inlet liner plays a critical role in the analysis of active compounds like ADB-BINACA. An inappropriate liner can lead to poor peak shape, including tailing and splitting.[1]

• Deactivation: Using a liner with a highly inert surface is crucial to prevent secondary interactions with the analyte.

• Glass Wool: The presence of deactivated glass wool in the liner can aid in the complete and reproducible vaporization of the sample and trap non-volatile matrix components.

• Geometry: For splitless injections, a single taper liner is often recommended to help focus the sample onto the column.

The following table provides an illustrative comparison of how different liner types can impact the peak asymmetry of ADB-BINACA. Note: This data is representative of expected trends and not from a specific experimental study.

Liner Type	Deactivation	Peak Asymmetry Factor (Illustrative)	Expected Peak Shape
Standard Straight Liner	Standard	1.8	Significant Tailing
Straight Liner with Deactivated Glass Wool	Inert Coated	1.3	Minor Tailing
Single Taper Liner	Standard	1.6	Moderate Tailing
Single Taper Liner with Deactivated Glass Wool	Inert Coated	1.1	Good Symmetry

Q6: Can thermal degradation of ADB-BINACA in the GC inlet cause poor peak shape?

A6: Yes, synthetic cannabinoids can be susceptible to thermal degradation at high temperatures in the GC inlet. This degradation can lead to the formation of other compounds, which may appear as additional small peaks, shoulders on the main peak, or contribute to peak tailing. Studies on other cannabinoids have shown that injector temperature can significantly impact their degradation.

Q7: Is derivatization a viable option to improve the peak shape of ADB-BINACA?

A7: While derivatization is a common technique to improve the chromatographic behavior of polar compounds, it is not typically necessary for the GC-MS analysis of ADB-BINACA if the system is properly maintained and optimized. However, if significant tailing persists due to the active nature of the molecule, derivatization of the amide group could be explored to reduce its polarity and improve peak shape.

Experimental Protocols

Sample Preparation (based on NMS Labs protocol[6])

• Perform an acid/base extraction of the sample.

• The final extract should be in a volatile organic solvent compatible with the GC-MS system (e.g., methanol, acetonitrile).

GC-MS Analysis

• Configure the GC-MS system with the parameters listed in the table in Q4.

• Inject 1 µL of the prepared sample extract.

• Acquire data in full scan mode over a mass range of 40-550 m/z.

• Analyze the resulting chromatogram and mass spectrum to identify ADB-BINACA based on its retention time and fragmentation pattern.

Visualizations

Caption: Troubleshooting workflow for poor peak shape in GC-MS analysis of ADB-BINACA.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantification of MDMB-4en-PINACA and ADB-BUTINACA in human hair by gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of ADB-5'Br-BINACA in plant material and analytical characterization using GC-MS, LC-QTOF-MS, NMR and ATR-FTIR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. cfsre.org [cfsre.org]
• 6. Effect of temperature in the degradation of cannabinoids: From a brief residence in the gas chromatography inlet port to a longer period in thermal treatments - PMC [pmc.ncbi.nlm.nih.gov]

Addressing matrix effects in the quantification of synthetic cannabinoids

This technical support center provides targeted guidance for researchers, scientists, and drug development professionals to identify, troubleshoot, and mitigate matrix effects in the LC-MS/MS quantification of synthetic cannabinoids.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of synthetic cannabinoids?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting, undetected components from the sample matrix.[1] This interference can cause ion suppression or enhancement, leading to inaccurate quantification, reduced sensitivity, and poor reproducibility.[1][2] Common sources of these effects in biological samples include proteins, phospholipids, salts, and endogenous metabolites.[1] Synthetic cannabinoids are particularly susceptible due to the complexity of the biological matrices in which they are often analyzed, such as urine, blood, and oral fluid.[3][4]

Q2: How can I determine if my assay is affected by matrix effects?

A2: The presence of matrix effects can be evaluated by comparing the analytical response of an analyte in a neat solution versus its response in an extracted blank matrix spiked with the analyte post-extraction.[2] A common method involves analyzing three sets of samples: Set A (analyte in neat solvent), Set B (blank matrix extract spiked with analyte), and Set C (blank matrix spiked with analyte before extraction). The matrix effect (ME) can be calculated as ME (%) = (Peak Area of Set B / Peak Area of Set A) x 100. A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement. Additionally, evaluating the variation of calibration slopes across at least six different lots of a biological fluid can reveal relative matrix effects.[3][5]

Q3: What is a stable isotope-labeled internal standard (SIL-IS) and why is it crucial for this analysis?

A3: A stable isotope-labeled internal standard is a version of the analyte molecule where one or more atoms have been replaced by their stable (non-radioactive) heavy isotopes, such as deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[6][7] Because the SIL-IS has nearly identical chemical and physical properties to the analyte, it co-elutes and experiences the same degree of matrix effect and variability during sample preparation and ionization.[6] By calculating the ratio of the analyte's signal to the SIL-IS signal, these variations can be effectively normalized, significantly improving the accuracy and precision of quantification.[7] The use of a SIL-IS is considered the gold standard for compensating for matrix effects in bioanalytical LC-MS/MS assays.[1]

Q4: Can changing the ionization technique reduce matrix effects?

A4: Yes, the choice of ionization source can influence susceptibility to matrix effects. While Electrospray Ionization (ESI) is widely used and highly sensitive, it can be prone to ion suppression. Atmospheric Pressure Chemical Ionization (APCI) is generally considered less susceptible to matrix effects from components like salts and phospholipids, although it may be less sensitive for certain compounds.[8] For some applications, switching from ESI to APCI can be a viable strategy to achieve more reliable quantification.[8]

Troubleshooting Guide

Problem: I'm observing poor sensitivity, low signal-to-noise, and inconsistent results for my target synthetic cannabinoid.

This issue is often a primary indicator of significant ion suppression caused by matrix effects.

Solution Pathway:

• Confirm and Quantify Matrix Effects: First, perform a matrix effect assessment experiment as described in FAQ Q2 to confirm that ion suppression is the root cause.

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before they enter the LC-MS/MS system.[1][2]

  • Solid-Phase Extraction (SPE): This technique is highly effective at cleaning up complex samples. Use a sorbent that retains the analytes while allowing interfering matrix components to be washed away. See the detailed protocol below.

  • Liquid-Liquid Extraction (LLE): LLE can also effectively separate analytes from matrix components based on their differential solubility in immiscible liquids.

  • Protein Precipitation (PPT): While a simpler method, PPT is often less clean than SPE or LLE and may not sufficiently remove phospholipids, a major source of ion suppression.

• Refine Chromatographic Separation: Adjust your LC method to achieve chromatographic separation between your analyte and the region where ion suppression occurs.[1] A post-column infusion experiment can help identify these specific retention time windows.[2]

• Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): If you are not already using one, incorporating a SIL-IS is highly recommended. It will co-elute with the analyte and experience the same ionization suppression, allowing the ratio-based calculation to correct for the signal loss and provide accurate quantification.[1][5][6]

Caption: A logical workflow for diagnosing and addressing matrix effects.

Quantitative Data Summary

The following tables summarize quantitative data related to matrix effects in synthetic cannabinoid analysis from various studies.

Table 1: Observed Matrix Effects in Different Biological Samples

Biological Matrix	Analyte Type	Observed Matrix Effect (%)	Citation
Human Biofluid (10 lots)	Synthetic Cannabinoids & other drugs	3% to 20% variation in calibration slope	[3][5]
Urine	Synthetic Cannabinoids	8% ion suppression	[9]
Plasma	Synthetic Cannabinoids	18.9% ion suppression	[9]

| Edibles (Gummy Bears) | Synthetic Cannabinoids | 6.6% ion suppression |[9] |

Table 2: Comparison of Sample Preparation Methods for Recovery and Matrix Effect Mitigation

Method	Typical Recovery	Effectiveness in Reducing Matrix Effects	Notes
Protein Precipitation	Variable, often lower	Moderate	Fast and simple, but may not remove all interferences (e.g., phospholipids).
Liquid-Liquid Extraction (LLE)	Good to Excellent (>80%)	Good	Effective at removing salts and some polar interferences. Requires optimization of solvents.

| Solid-Phase Extraction (SPE) | Excellent (>80%) | Excellent | Generally provides the cleanest extracts by effectively removing a wide range of interferences.[2] |

Detailed Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol provides a method for quantifying matrix effects using pre- and post-extraction spiked samples.

Objective: To calculate the Matrix Effect (ME) and Recovery (RE) for a synthetic cannabinoid analyte.

Materials:

• Blank biological matrix (e.g., plasma, urine) from at least six different sources.

• Analyte and SIL-IS stock solutions.

• Validated LC-MS/MS method and sample extraction procedure.

Procedure:

• Prepare Three Sample Sets:

  • Set 1 (Neat Solution): Prepare standards at low and high concentrations by spiking the analyte and IS into the final reconstitution solvent.

  • Set 2 (Post-Extraction Spike): Take blank matrix samples and process them through the entire extraction procedure. Spike the analyte and IS into the final, dried extract just before reconstitution.

  • Set 3 (Pre-Extraction Spike): Spike the analyte and IS into the blank matrix samples before starting the extraction procedure.

• Analysis: Analyze all three sets of samples using the established LC-MS/MS method.

• Calculations:

  • Recovery (RE %): (Mean Peak Response of Set 3 / Mean Peak Response of Set 2) * 100

  • Matrix Effect (ME %): (Mean Peak Response of Set 2 / Mean Peak Response of Set 1) * 100

  • An ME value of 100% indicates no matrix effect. <100% indicates ion suppression, and >100% indicates ion enhancement.

Caption: How a SIL-IS compensates for signal loss due to matrix effects.

Protocol 2: General Solid-Phase Extraction (SPE) for Plasma Samples

This protocol is a general guideline for cleaning up plasma samples and should be optimized for specific analytes. A mixed-mode or polymeric reversed-phase sorbent (e.g., Oasis HLB) is often effective.

Objective: To extract synthetic cannabinoids from plasma while minimizing matrix components.

Procedure:

• Sample Pre-treatment: To 500 µL of plasma, add 50 µL of the SIL-IS solution. Vortex briefly. Add 1 mL of an acidic solution (e.g., 4% phosphoric acid) to disrupt protein binding and precipitate proteins. Vortex and centrifuge.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of water through the sorbent.[2] Do not allow the sorbent bed to dry out.

• Sample Loading: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge. Apply gentle vacuum or positive pressure to pass the sample through the sorbent at a slow, steady rate (~1 mL/min).

• Washing: Wash the cartridge with 1 mL of a weak organic solvent solution (e.g., 5% methanol in water) to remove polar interferences like salts.[1]

• Elution: Elute the analyte and SIL-IS with 1 mL of an appropriate organic solvent (e.g., methanol or acetonitrile).

• Dry-Down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthetic cannabinoids pharmacokinetics and detection methods in biological matrices. - Business of Cannabis [businessofcannabis.com]
• 5. researchgate.net [researchgate.net]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. Methods for quantification of cannabinoids: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. annexpublishers.com [annexpublishers.com]

Technical Support Center: Analysis of (S)-ADB-BINACA-d5 and Other Synthetic Cannabinoids in Biological Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the analysis of (S)-ADB-BINACA-d5 and other synthetic cannabinoids in processed biological samples.

Frequently Asked Questions (FAQs)

Q1: What is the optimal storage condition for biological samples containing (S)-ADB-BINACA-d5 and other synthetic cannabinoids?

A1: For long-term stability, biological samples (whole blood, plasma, and urine) should be stored frozen at -20°C or below.[1][2][3][4][5][6][7] Studies have consistently shown that frozen conditions are the most effective at preserving the integrity of synthetic cannabinoids over extended periods.[1][2][3][4] Refrigerated (4°C) and room temperature storage can lead to significant degradation of many synthetic cannabinoids, with some compounds showing substantial losses within weeks or even days.[1][6][7]

Q2: How long can I expect (S)-ADB-BINACA-d5 and other synthetic cannabinoids to be stable under different storage conditions?

A2: The stability of synthetic cannabinoids is highly dependent on the specific compound and the storage temperature. While specific stability data for (S)-ADB-BINACA-d5 is not extensively published, the stability of the parent compound and structurally similar synthetic cannabinoids can provide guidance. Generally, most synthetic cannabinoids are stable for several months to over a year when stored at -20°C.[1][4][8] At refrigerated temperatures, stability can range from a few weeks to a few months, while at room temperature, significant degradation can occur within days to weeks for less stable compounds.[1][8] For example, a study on various synthetic cannabinoids found that most were stable for at least 21 to 52 weeks in a freezer, while at room temperature, the stability of some compounds was limited to a much shorter period.[8]

Q3: Does the type of biological matrix affect the stability of (S)-ADB-BINACA-d5?

A3: Yes, the biological matrix can influence the stability of synthetic cannabinoids. Factors such as pH and the presence of enzymes can contribute to degradation.[7] For instance, the stability of cathinones, another class of synthetic drugs, has been shown to be significantly affected by the pH of the urine sample.[7] While specific studies on the matrix effect on (S)-ADB-BINACA-d5 are limited, it is a critical factor to consider in experimental design and data interpretation.

Q4: Can I analyze for metabolites if the parent compound, like ADB-BINACA, is no longer detectable?

A4: Yes, and in many cases, this is a necessary approach. Many synthetic cannabinoids are rapidly metabolized in the body, and the parent compound may be present at very low concentrations or be completely absent in biological samples, especially with a delay in collection or analysis.[6] The metabolites, however, can often be detected for a longer period.[6] Therefore, analytical methods should ideally target both the parent compound and its major metabolites to ensure accurate detection of consumption.

Q5: What are the common challenges in the analytical detection of synthetic cannabinoids?

A5: A significant challenge in the analysis of synthetic cannabinoids using liquid chromatography-mass spectrometry (LC-MS/MS) is the "matrix effect," which refers to the suppression or enhancement of the analyte's ionization by co-eluting endogenous components of the biological sample.[8] This can lead to inaccurate quantification. Other challenges include the rapid emergence of new synthetic cannabinoid analogues, which requires constant updating of analytical methods, and potential thermal degradation of some compounds during sample preparation or analysis.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no recovery of (S)-ADB-BINACA-d5	Improper sample storage (e.g., prolonged storage at room temperature or refrigerated).	Review sample storage history. If improper storage is suspected, the results may not be reliable. For future samples, ensure storage at -20°C or below immediately after collection.[1][2][3][4]
Degradation during sample processing.	Minimize the time samples are at room temperature during extraction. Use validated extraction methods and consider the use of antioxidants if oxidative degradation is suspected.
Adsorption to container surfaces.	Use silanized glass or low-binding polypropylene tubes for sample collection and processing.[4]
High variability in quantitative results	Inconsistent matrix effects.	Optimize the sample preparation method to remove interfering substances. A supported liquid extraction (SLE) or solid-phase extraction (SPE) can be effective.[8][9] Ensure the use of a deuterated internal standard, such as (S)-ADB-BINACA-d5, to compensate for variability.
Inconsistent extraction efficiency.	Ensure the extraction procedure is followed precisely for all samples. Automating the extraction process can improve consistency.
Peak tailing or poor chromatography	Issues with the analytical column.	Ensure the column is appropriate for the analysis of synthetic cannabinoids and has not exceeded its lifetime. Check for column contamination and perform a wash cycle if necessary.
Inappropriate mobile phase.	Optimize the mobile phase composition and gradient to ensure good peak shape for the analytes of interest.
Presence of metabolite peaks but no parent drug	Rapid metabolism of the parent compound.	This is a common finding for many synthetic cannabinoids.[6] The analytical method should be validated for the detection and quantification of the relevant metabolites.
Degradation of the parent compound post-collection.	This underscores the importance of proper sample handling and storage to minimize in-vitro degradation.[6]

Quantitative Data Summary

The following tables summarize the stability of various synthetic cannabinoids in different biological matrices under various storage conditions, as reported in the literature. This data can be used as a general guide for handling samples containing synthetic cannabinoids.

Table 1: Stability of Synthetic Cannabinoids in Whole Blood

Compound	Storage Temperature	Duration	Stability
AB-FUBINACA	-20°C	12 weeks	Stable[1][4]
4°C	12 weeks	Relatively Stable[1][4]
22°C (Ambient)	12 weeks	Relatively Stable[1][4]
AB-PINACA	-20°C	12 weeks	Stable[1][4]
4°C	12 weeks	Relatively Stable[1][4]
22°C (Ambient)	12 weeks	Relatively Stable[1][4]
UR-144	-20°C	12 weeks	Stable[1][4]
4°C	12 weeks	Relatively Stable[1][4]
22°C (Ambient)	12 weeks	Relatively Stable[1][4]
XLR-11	-20°C	12 weeks	Stable[1][4]
4°C	12 weeks	Significant Degradation[1][4]
22°C (Ambient)	12 weeks	Significant Degradation[1][4]
5F-MDMB-PINACA	-20°C	Not specified	Considerably more stable[6]
4°C	Not specified	Unstable[6]
Room Temperature	Not specified	Unstable[6]

Table 2: Stability of Synthetic Cannabinoids in Urine

Compound/Metabolite	Storage Temperature	Duration	Stability
5F-AMB-M2	Room Temperature	8 days	Unstable[8]
4°C & -20°C	>8 days	Stabilized[8]
UR144 5-hydroxypentyl	Room Temperature	8 days	Unstable[8]
4°C & -20°C	>8 days	Stabilized[8]
ADB-CHMINACA M1	Room Temperature	3 weeks	Unstable[8]
4°C & -20°C	>3 weeks	Stabilized[8]
ADB-PINACA pentanoic acid	Room Temperature	5 weeks	Unstable[8]
4°C & -20°C	>5 weeks	More stable[8]

Experimental Protocols

Supported Liquid Extraction (SLE) for Whole Blood and Urine Samples

This protocol is a general guideline based on methodologies cited in the literature.[8]

• Sample Pre-treatment:

  • Allow frozen samples to thaw completely at room temperature.

  • Vortex samples for 10 seconds to ensure homogeneity.

  • Pipette 200 µL of the biological sample (whole blood or urine) into a clean tube.

  • Add the deuterated internal standard solution (e.g., (S)-ADB-BINACA-d5) to each sample, calibrator, and control.

  • Add a buffer solution (e.g., phosphate buffer) to adjust the pH and vortex briefly.

• Extraction:

  • Load the pre-treated sample onto the SLE cartridge.

  • Allow the sample to absorb into the sorbent material for 5-10 minutes.

  • Apply a suitable organic solvent (e.g., a mixture of ethyl acetate and hexane) to the cartridge to elute the analytes.

  • Collect the eluate in a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried extract in a specific volume of the mobile phase used for the LC-MS/MS analysis.

  • Vortex the reconstituted sample and transfer it to an autosampler vial for analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This is a general protocol; specific parameters should be optimized for the instrument and analytes of interest.

• Instrumentation: A liquid chromatograph coupled with a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF).

• Column: A C18 analytical column suitable for the separation of synthetic cannabinoids.

• Mobile Phase: A gradient of two solvents, typically water with a small amount of formic acid or ammonium formate (Mobile Phase A) and an organic solvent like methanol or acetonitrile with the same additive (Mobile Phase B).

• Injection Volume: 5-10 µL.

• Ionization Mode: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) mode, using specific precursor-to-product ion transitions for each analyte and internal standard.

Visualizations

References

• 1. Stability of Synthetic Cannabinoids in Biological Specimens: Analysis Through Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. shareok.org [shareok.org]
• 4. mdpi.com [mdpi.com]
• 5. Effects of the Storage Conditions on the Stability of Natural and Synthetic Cannabis in Biological Matrices for Forensic Toxicology Analysis: An Update from the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of Synthetic Cannabinoid Metabolites in Human Blood in the Absence of Parent Compounds—A Stability Assessment [cfsre.org]
• 7. Stability of synthetic cathinones in blood and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ojp.gov [ojp.gov]
• 9. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing injection volume to avoid detector saturation with (S)-ADB-BINACA-d5

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-ADB-BINACA-d5. The primary focus is on optimizing injection volume to prevent mass spectrometer detector saturation during liquid chromatography-mass spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is detector saturation in LC-MS and why is it a problem?

A1: Detector saturation in a mass spectrometer occurs when the number of ions hitting the detector exceeds its capacity to generate a proportional response.[1] This leads to inaccurate quantification, as the measured signal is no longer linearly related to the analyte concentration.[2] High concentrations of an analyte can lead to issues such as ion suppression, space-charge effects that reduce transmission efficiency, and ultimately, detector saturation.[2]

Q2: What are the common signs of detector saturation for (S)-ADB-BINACA-d5?

A2: The primary indicators of detector saturation include:

• Peak Tailing or Fronting: Ideally, chromatographic peaks should be symmetrical and Gaussian in shape. Significant deviation from this, such as peak fronting, can be an indicator of column overload which is often related to the injection volume.[3]

• Squared-off or Truncated Peaks: A classic sign of detector saturation is when the top of the chromatographic peak appears flattened or "squared-off."[2] This happens because the detector cannot register the true intensity of the ions arriving at the peak maximum.

• Non-linear Calibration Curve: If you create a calibration curve by injecting increasing concentrations of (S)-ADB-BINACA-d5, detector saturation will cause the curve to plateau at higher concentrations, deviating from the expected linear response.

• Inconsistent Isotope Ratios: For deuterated standards like (S)-ADB-BINACA-d5, saturation can distort the relative intensities of the isotopic peaks.

Q3: How can I optimize the injection volume to avoid detector saturation?

A3: The most straightforward approach is to reduce the amount of analyte introduced into the mass spectrometer. This can be achieved by:

• Reducing the Injection Volume: A general guideline for HPLC and UPLC is to inject a volume that is between 1-5% of the total column volume.[3] Exceeding this can lead to peak distortion and potential overload.

• Diluting the Sample: If reducing the injection volume is not feasible or desirable (e.g., for autosampler precision reasons), diluting the sample is an effective alternative.[4]

Q4: Are there other instrumental parameters I can adjust to mitigate detector saturation?

A4: Yes, in addition to adjusting the injection volume and sample concentration, you can "detune" the mass spectrometer to reduce its sensitivity. This can involve:

• Adjusting Ion Source Voltages: Modifying voltages in the ion source can sometimes be adjusted to favor the transmission of larger molecules over smaller ones, which can be useful if buffer components are causing saturation.[3]

• Lowering Detector Voltage: Reducing the voltage applied to the detector will decrease its gain and overall signal response.

• Increasing Cone Gas Flow: In some instrument geometries, increasing the cone gas flow can help to mitigate saturation effects.[2]

• Adjusting the Probe Position: The physical position of the electrospray probe relative to the MS inlet can be optimized to reduce the number of ions entering the instrument.[5]

Troubleshooting Guide: Optimizing Injection Volume

This guide outlines a systematic approach to determine the optimal injection volume for (S)-ADB-BINACA-d5 analysis.

Step 1: Initial Assessment

• Analyze a Mid-Range Standard: Prepare a standard solution of (S)-ADB-BINACA-d5 at a concentration expected to be in the middle of your desired calibration range.

• Inject a Small Volume: Begin with a small injection volume, for example, 1-2 µL.

• Examine the Peak Shape: Observe the resulting chromatogram for the (S)-ADB-BINACA-d5 peak.

  • Symmetrical Peak: If the peak is symmetrical and has a good signal-to-noise ratio, you can proceed to the next step.

  • No Peak or Very Small Peak: If the peak is too small or not detected, consider increasing the concentration of your standard or cautiously increasing the injection volume.

  • Asymmetrical Peak (Fronting or Tailing): This may indicate column overload. A good starting point is to ensure your injection volume is no more than 1-5% of the column's dead volume.[3][5]

Step 2: Linearity Check

• Prepare a Dilution Series: Create a series of (S)-ADB-BINACA-d5 standards of decreasing concentration from your highest expected concentration.

• Inject a Fixed Volume: Using the injection volume determined in Step 1, inject each standard in the dilution series.

• Plot Peak Area vs. Concentration: Generate a plot of the peak area versus the concentration for each standard.

• Assess Linearity:

  • Linear Response: If the plot is linear across the entire concentration range, your current injection volume is likely suitable.

  • Non-Linear Response (Plateau): If the plot becomes non-linear at higher concentrations, this is a strong indication of detector saturation.

Step 3: Optimization

Based on the results of the linearity check:

• If Saturation is Observed:

  • Reduce Injection Volume: Decrease the injection volume by half and repeat the linearity check.

  • Dilute the Sample: Alternatively, dilute the more concentrated samples and re-inject using the original injection volume.[4]

• If No Saturation is Observed: You can proceed with your analysis using the current injection volume.

Experimental Protocols

Protocol 1: Determining Optimal Injection Volume via a Loading Study

This protocol helps to identify the maximum sample load before encountering column overload and potential detector saturation.

• Prepare a Stock Solution: Prepare a stock solution of (S)-ADB-BINACA-d5 in a suitable solvent (e.g., methanol or acetonitrile) at a known high concentration.

• Create a Dilution Series: Prepare a series of dilutions from the stock solution.

• LC-MS/MS Parameters: Utilize an established method for ADB-BINACA or a similar synthetic cannabinoid. An example of typical parameters is provided in the table below.

• Injections: Inject a fixed, small volume (e.g., 2 µL) of each concentration onto the LC-MS/MS system.

• Data Analysis: Plot the peak area against the concentration. The point at which the relationship deviates from linearity indicates the onset of overload/saturation. The optimal injection volume and concentration will be within the linear range.

Parameter	Example Value
LC System	UPLC
Column	C18, 2.1 mm x 50 mm, 1.7 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	1-5 µL
MS System	Triple Quadrupole or QTOF
Ionization Mode	Positive Electrospray (ESI+)

Note: These are example parameters and should be optimized for your specific instrument and application.

Data Presentation

The following table illustrates the expected data from a loading study to determine the optimal injection volume.

Injection Volume (µL)	Analyte Concentration (ng/mL)	Peak Area	Peak Shape	Linearity
2	10	50,000	Symmetrical	Linear
2	50	250,000	Symmetrical	Linear
2	100	500,000	Symmetrical	Linear
2	500	2,500,000	Symmetrical	Linear
2	1000	4,000,000	Slight Fronting	Non-Linear
5	500	8,000,000	Fronting	Non-Linear
5	1000	8,500,000	Severe Fronting/Squared	Non-Linear

This is example data and will vary depending on the instrument and analyte.

Visualizations

Caption: Troubleshooting workflow for optimizing injection volume.

References

• 1. cfsre.org [cfsre.org]
• 2. researchgate.net [researchgate.net]
• 3. cfsre.org [cfsre.org]
• 4. researchgate.net [researchgate.net]
• 5. research.unipd.it [research.unipd.it]

Technical Support Center: Overcoming Co-elution of Isomers in Synthetic Cannabinoid Analysis

Welcome to the technical support center for the analysis of synthetic cannabinoids. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the co-elution of isomers.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the chromatographic analysis of synthetic cannabinoid isomers?

A1: The primary challenge is the structural similarity of isomers, which often results in identical mass-to-charge ratios (isobaric) and very similar retention times in both liquid and gas chromatography.[1][2] This co-elution makes it difficult to differentiate and accurately quantify individual isomers. Positional isomers, where a functional group is moved to a different position on the molecule, and stereoisomers (enantiomers and diastereomers), which have the same connectivity but different spatial arrangements, are particularly problematic.[1][3]

Q2: Which analytical techniques are most effective for separating synthetic cannabinoid isomers?

A2: Several techniques can be employed, each with its own advantages:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A widely used technique that can often separate isomers with careful method development, including the use of specific columns and optimized mobile phase gradients.[4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Also a powerful tool, particularly for volatile compounds. Derivatization can sometimes improve the separation of isomers.[1][6] The analysis of fragment ion ratios can also help distinguish between positional isomers that are not fully separated chromatographically.[6]

• Supercritical Fluid Chromatography (SFC): An excellent technique for chiral separations, making it ideal for distinguishing between enantiomers and diastereomers. SFC often provides greater selectivity for structural isomers compared to LC and GC.[3][7]

• Two-Dimensional Liquid Chromatography (2D-LC): A highly effective approach for complex mixtures, where two columns with different selectivities are used to achieve superior separation of co-eluting compounds.

• Ion Mobility Spectrometry-Mass Spectrometry (IM-MS): This technique separates ions based on their size, shape, and charge in the gas phase, providing an additional dimension of separation for isomers that are difficult to resolve by chromatography alone.[8][9]

Q3: How can I differentiate between positional isomers that have identical mass spectra?

A3: When mass spectra are identical, chromatographic separation is crucial. If baseline separation cannot be achieved, subtle differences in the relative intensities of fragment ions in the mass spectrum can sometimes be used for differentiation.[6] Additionally, techniques like ion mobility spectrometry can separate isomers based on their different collision cross-sections. In some cases, derivatization can alter the fragmentation pattern, allowing for differentiation.[9]

Q4: What is the importance of chiral separation for synthetic cannabinoids?

A4: Many synthetic cannabinoids are chiral, meaning they exist as non-superimposable mirror images (enantiomers).[3][10] These enantiomers can have different pharmacological and toxicological effects. Therefore, it is often necessary to separate and quantify each enantiomer individually, which requires chiral chromatography, most commonly achieved with Supercritical Fluid Chromatography (SFC) using a chiral stationary phase.[3][10]

Troubleshooting Guides

Issue 1: Poor Resolution and Co-elution of Isomers

Symptom: Peaks for two or more isomers are not baseline separated in the chromatogram.

Possible Causes & Solutions:

Potential Cause	Recommended Solution
Suboptimal Chromatographic Column	Select a column with a different stationary phase chemistry (e.g., biphenyl, pentafluorophenyl) to exploit different retention mechanisms. For chiral isomers, a chiral stationary phase is necessary.[3][11]
Inadequate Mobile Phase/Gradient (LC & SFC)	Optimize the mobile phase composition and gradient profile. A shallower gradient can often improve the resolution of closely eluting peaks. For SFC, adjusting the co-solvent percentage and type is critical.[12]
Incorrect Temperature Program (GC)	Modify the oven temperature program. A slower temperature ramp can increase the separation between isomers.[6]
Flow Rate Not Optimized	Adjust the flow rate. A lower flow rate generally increases the interaction with the stationary phase and can improve resolution, though it will also increase the analysis time.[12]

Issue 2: Peak Tailing

Symptom: Chromatographic peaks are asymmetrical with a "tail."

Possible Causes & Solutions:

Potential Cause	Recommended Solution
Secondary Interactions with Stationary Phase	For basic analytes interacting with residual silanols on silica-based columns, lower the mobile phase pH (e.g., to ~3.0 with formic acid) to protonate the silanols.[13][14] Using end-capped or base-deactivated columns can also mitigate this issue.[13]
Column Overload	Reduce the injection volume or the concentration of the sample.[14]
Extra-column Volume	Minimize the length and internal diameter of tubing between the injector, column, and detector. Ensure all fittings are properly connected to avoid dead volume.[13]
Column Contamination or Void	Flush the column with a strong solvent. If the problem persists, a guard column may be needed, or the analytical column may need to be replaced.[13]

Issue 3: Isobaric Interference

Symptom: Inability to distinguish between isomers due to identical mass-to-charge ratios, even with MS/MS.

Possible Causes & Solutions:

Potential Cause	Recommended Solution
Identical Fragmentation Patterns	Optimize collision energy in MS/MS to potentially induce unique fragmentation pathways for each isomer. Carefully examine the relative intensities of product ions, as there may be reproducible differences.[2]
Insufficient Chromatographic Separation	Focus on improving the chromatographic separation using the strategies outlined in "Issue 1: Poor Resolution and Co-elution of Isomers."
Use of an Orthogonal Separation Technique	Employ a technique that separates based on a different principle, such as ion mobility spectrometry (IM-MS), which separates isomers based on their shape and size (collision cross-section).[8][9]

Experimental Protocols

Protocol 1: GC-MS Method for JWH-250 Positional Isomers

This protocol is adapted from a method demonstrating the differentiation of JWH-250, JWH-302, and JWH-201.

• Instrumentation: Agilent 6890/5973 GC/MS or equivalent.[6]

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).[2]

• Injection: 1 µL in splitless mode at 250°C.[2]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[2]

• Oven Program: Start at 240°C, hold for 1 min, ramp to 300°C at 30°C/min, and hold for 5 min.[6]

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.[2]

  • Scan Range: m/z 40-550.[2]

  • Data Analysis: Monitor the ratio of m/z 121 to m/z 91 to distinguish between the isomers.[6]

Protocol 2: LC-MS/MS Method for Synthetic Cannabinoid Screening

This is a general screening method that can be adapted for various synthetic cannabinoids.

• Instrumentation: UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).[2]

• Mobile Phase:

  • A: 0.1% formic acid in water.[2]

  • B: 0.1% formic acid in acetonitrile.[2]

• Gradient: Start at 30% B, increase to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 2 minutes.[2]

• Flow Rate: 0.4 mL/min.[2]

• MS/MS Conditions:

  • Ionization: Electrospray Ionization (ESI), positive mode.[2]

  • Scan Type: Multiple Reaction Monitoring (MRM).[2]

  • MRM Transitions: Determine the precursor ion and at least two product ions for each analyte and optimize collision energies.[2]

Protocol 3: SFC Method for Chiral Separation of Synthetic Cannabinoids

This protocol is a general approach for the chiral separation of synthetic cannabinoids.

• Instrumentation: Waters ACQUITY UPC² System or equivalent.[3]

• Column: Chiral stationary phase, such as Waters Trefoil AMY1 or CEL1.[3]

• Mobile Phase: Supercritical CO₂ with a co-solvent (e.g., methanol or ethanol).

• Method Development:

  • Screening: Run a generic gradient (e.g., 2-20% co-solvent) on different chiral columns to identify the best stationary phase.[3]

  • Optimization: Based on the screening results, develop an isocratic method. The isocratic co-solvent percentage can be estimated from the co-solvent percentage at the time of elution in the screening run.[3]

• Detection: Mass Spectrometry or UV.

Quantitative Data Summary

The following table summarizes representative chromatographic data for the separation of selected synthetic cannabinoid isomers using different techniques. Note that retention times can vary between instruments and laboratories.

Table 1: Comparison of Analytical Techniques for Isomer Separation

Isomer Pair	Analytical Technique	Column	Retention Time (min)	Resolution (Rs)	Reference
JWH-250, JWH-302, JWH-201	GC-MS	HP-1ms	JWH-250: 3.24, JWH-302: 3.31, JWH-201: 3.47	>1.5	[6]
Δ⁸-THC, Δ⁹-THC	UPLC-MS/MS	Waters Acquity UPLC BEH Shield RP18 (2.1 x 100 mm, 1.7 µm)	Δ⁸-THC: ~5.8, Δ⁹-THC: ~6.1	Baseline separated	[15]
(±)-CP 47,497 Enantiomers	UHPSFC-MS	Waters Trefoil AMY1	(-): ~2.5, (+): ~2.8	>2.0	[3]
JWH-018 Metabolite Isomers (4-OH, 5-OH, 6-OH)	SLIM IM-MS	N/A (Gas Phase)	N/A	Baseline separated after derivatization	[8][9]

Visualizations

Caption: A logical workflow for troubleshooting co-elution of isomers.

Caption: Comparison of analytical techniques for different isomer types.

References

• 1. Positional isomer differentiation of synthetic cannabinoid JWH-081 by GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Development and Validation of the LC–MS/MS Method for Determination of 130 Natural and Synthetic Cannabinoids in Cannabis Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 7. A Reliable Method for the Separation and Detection of Synthetic Cannabinoids by Supercritical Fluid Chromatography with Mass Spectrometry, and Its Application to Plant Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Separation and Characterization of Synthetic Cannabinoid Metabolite Isomers Using SLIM High-Resolution Ion Mobility-Tandem Mass Spectrometry (HRIM-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chiral/Achiral Analysis of Naturally Occurring Cannabinoids using a New Sub-2um Chiral Stationary Phase with Ultra High Performance SFC-MS Poster - Regis Technologies [registech.com]
• 11. Exploring the Impact of Chirality of Synthetic Cannabinoids and Cathinones: A Systematic Review on Enantioresolution Methods and Enantioselectivity Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 14. gmpinsiders.com [gmpinsiders.com]
• 15. kurabiotech.com [kurabiotech.com]

Technical Support Center: ADB-BINACA Extraction Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed guides and answers to frequently asked questions concerning the impact of pH on the extraction recovery of ADB-BINACA and its analogs from biological matrices.

Impact of pH on Extraction Recovery

The pH of the sample matrix is a critical factor that can significantly influence the extraction efficiency of ADB-BINACA and related synthetic cannabinoids. These compounds are generally basic in nature due to the presence of indazole and amide groups. Consequently, their charge state and, therefore, their solubility in aqueous versus organic phases are highly dependent on the pH of the solution.

In acidic to neutral conditions, ADB-BINACA is more likely to be in its protonated, ionized form, which increases its solubility in the aqueous phase. As the pH becomes more alkaline, the compound is deprotonated, becoming more neutral and thus more amenable to extraction into an organic solvent. However, studies on the closely related analog 5F-ADB have shown that highly alkaline conditions can lead to significant degradation of the molecule, resulting in extremely low recovery rates. This suggests that while a slightly basic pH might be optimal, strong basicity is detrimental.

Quantitative Data Summary

The following table summarizes the extraction recovery of 5F-ADB, a close analog of ADB-BINACA, at different pH values using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method. This data provides a strong indication of how pH is expected to affect ADB-BINACA recovery.

pH of Urine Sample	Analyte Concentration	Average Recovery (%)
4.0 (Acidic)	1 ng/mL	85%
2.5 ng/mL	87%
5 ng/mL	88%
6.9 (Neutral)	1 ng/mL	92%
2.5 ng/mL	94%
5 ng/mL	94%
8.5 (Alkaline)	1 ng/mL	24%
2.5 ng/mL	26%
5 ng/mL	27%

Data adapted from a study on 5F-ADB, a structural analog of ADB-BINACA.

Experimental Protocols

Below are detailed methodologies for two common extraction techniques for synthetic cannabinoids like ADB-BINACA: Solid-Phase Extraction (SPE) and Supported Liquid Extraction (SLE).

Protocol 1: Solid-Phase Extraction (SPE) for Synthetic Cannabinoids from Urine

This protocol is a general procedure that can be adapted for ADB-BINACA extraction from urine samples.

Materials:

• Oasis HLB SPE cartridges

• Urine sample

• Internal standard solution

• β-glucuronidase enzyme

• Methanol

• Deionized water

• Nitrogen gas evaporator

• LC-MS/MS analysis system

Procedure:

• Sample Pre-treatment: To 1 mL of urine, add an appropriate amount of internal standard. To hydrolyze glucuronide metabolites, add 50 µL of β-glucuronidase and incubate at 55°C for 2 hours.

• SPE Cartridge Conditioning: Condition an Oasis HLB SPE cartridge by passing 1 mL of methanol, followed by 1 mL of deionized water through the cartridge.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 10% methanol in water. This step helps in removing polar interferences.

• Elution: Elute the target analytes, including ADB-BINACA, with 1 mL of methanol into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase used for the LC-MS/MS analysis. The sample is now ready for injection.

Protocol 2: Supported Liquid Extraction (SLE) from Whole Blood

This protocol details an efficient SLE method for extracting ADB-BINACA and other synthetic cannabinoids from whole blood.

Materials:

• ISOLUTE® SLE+ Supported Liquid Extraction columns

• Whole blood sample

• Internal standard solution

• Buffer solution (e.g., phosphate buffer, pH 6.8-7.4)

• Ethyl acetate (elution solvent)

• Nitrogen gas evaporator

• LC-MS/MS analysis system

Procedure:

• Sample Pre-treatment: Fortify 500 µL of the whole blood sample with an internal standard. Add a buffer to the sample to adjust the pH to a near-neutral range.

• Sample Loading: Load the buffered sample onto the ISOLUTE® SLE+ column and allow it to absorb for a few minutes.

• Analyte Elution: Add 2 mL of ethyl acetate to the column and allow it to flow through via gravity into a collection tube.

• Post-Extraction Evaporation: Evaporate the collected eluate to dryness using a nitrogen evaporator at a temperature of 30-40°C.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Visualized Experimental Workflow

The following diagram illustrates the key steps in a typical Solid-Phase Extraction (SPE) workflow for ADB-BINACA.

Technical Support Center: Mitigating Adsorptive Losses of Cannabinoids During Sample Preparation

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering challenges with cannabinoid sample preparation. Adsorptive loss is a critical issue that can lead to inaccurate quantification and compromise experimental results. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to help you minimize the loss of cannabinoids and ensure the integrity of your data.

Frequently Asked Questions (FAQs)

Q1: How significant is the issue of cannabinoid adsorption to labware?

A1: The adsorption of lipophilic compounds like cannabinoids to laboratory surfaces can cause substantial analyte loss, leading to inaccurate measurements and inconsistent data.[1] This is particularly problematic when working with low-concentration solutions. Cannabinoids are known to adsorb to various materials, most notably plastics, but also to glass surfaces to a lesser extent.[1][2]

Q2: Which labware materials are most problematic for cannabinoid analysis?

A2: Generally, plastics are more susceptible to cannabinoid adsorption than glass.[1] Polystyrene has been shown to cause significant loss of various drugs with properties similar to cannabinoids.[1] While polypropylene and polyethylene also adsorb cannabinoids, some studies suggest that at lower temperatures (-20°C and -80°C), the difference in adsorption between these plastics and glass may be less significant for short-term storage.[1][2][3]

Q3: Does the solvent choice impact the adsorptive loss of cannabinoids?

A3: Yes, the choice of solvent is crucial. Using solvents in which cannabinoids are highly soluble can help minimize their interaction with container surfaces. Ethanol, acetonitrile, and hexane are common solvents used for cannabinoid extraction.[4] For aqueous samples, adding an organic modifier like methanol or acetonitrile can reduce hydrophobic adsorption.[1]

Q4: Can temperature affect the degree of cannabinoid adsorption?

A4: Temperature can influence cannabinoid stability and solubility, which in turn can affect adsorption. Storing samples at lower temperatures, such as -20°C or -80°C, appears to be the most effective way to ensure the greatest stability and can minimize differences in adsorption between plastic and glass containers for short-term storage.[1][2][3]

Q5: What is silanization and can it help reduce cannabinoid loss?

A5: Silanization is a process that modifies the surface of glassware, making it more hydrophobic.[5][6] This is achieved by reacting the silanol groups on the glass surface with an organosilane, which reduces the number of active sites available for cannabinoids to adsorb.[5][7] Silanized glassware is recommended to prevent the adsorption of "sticky" solutes like cannabinoids, especially at low concentrations.[5]

Troubleshooting Guides

Issue: Inconsistent or lower-than-expected cannabinoid concentrations.

This is a common problem often attributable to adsorptive losses during sample preparation and handling.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for low cannabinoid recovery.

Quantitative Data on Cannabinoid Loss

To illustrate the impact of material choice and temperature, the following table summarizes findings from various studies.

Analyte	Container Material	Storage Temperature	Duration	Percent Loss
THC	Polystyrene Plastic	-20°C	4-24 weeks	60% to 100%[2]
THC	Glass	-20°C	4-24 weeks	30% to 50%[2]
THC	Polypropylene Plastic	21°C	6 weeks	86%[2]
THC	Polypropylene Plastic	4°C	6 weeks	87%[2]
THC	Polypropylene Plastic	-20°C	6 weeks	21%[2]
THCCOOH	Polypropylene Plastic	-20°C	3 years	Max 19.6% ± 6.7%[2]

Key Experimental Protocols

Protocol 1: Quantification of Cannabinoid Adsorptive Loss to Labware

This protocol allows for the determination of the extent of cannabinoid loss to a specific type of labware.

Experimental Workflow

Caption: Workflow for quantifying cannabinoid adsorptive loss.

Methodology

• Prepare a Cannabinoid Standard Solution: Prepare a known concentration of the cannabinoid of interest in your experimental solvent.

• Initial Concentration Measurement (T0): Immediately after preparation, take an aliquot of the standard solution and measure the cannabinoid concentration using a validated analytical method (e.g., HPLC-UV or LC-MS/MS). This serves as your baseline (C_initial).[1]

• Incubation: Transfer a known volume of the standard solution into the labware you wish to test (e.g., a set of polypropylene microcentrifuge tubes).[1]

• Time-Point Sampling: At various time points (e.g., 1h, 4h, 24h), remove an aliquot from the test labware.[1]

• Final Concentration Measurement (Ct): Measure the cannabinoid concentration (C_t) in the aliquots taken at each time point.[1]

• Calculation: Calculate the percentage of cannabinoid loss at each time point using the following formula:

  • Percent Loss = [(C_initial - C_t) / C_initial] * 100

Protocol 2: Silanization of Glassware to Reduce Surface Activity

This protocol describes a common method for treating glassware to reduce the adsorptive loss of cannabinoids. (Caution: This procedure should be performed in a fume hood with appropriate personal protective equipment, as silanizing agents are volatile and hazardous).

Methodology

• Cleaning: Thoroughly clean the glassware with a suitable laboratory detergent, followed by rinsing with deionized water and then a solvent like acetone or methanol to ensure it is completely dry.[1]

• Preparation of Silanizing Solution: Prepare a 5-10% solution of a silanizing agent (e.g., dimethyldichlorosilane) in a non-polar, anhydrous solvent (e.g., toluene or heptane).

• Silanization:

  • Immerse the clean, dry glassware in the silanizing solution for 5-10 minutes.

  • Alternatively, fill the glassware with the solution and let it stand for the same duration.

• Rinsing:

  • Remove the glassware from the solution and rinse it thoroughly with the same solvent used to prepare the solution to remove any excess reagent.

  • Follow with a rinse using a volatile solvent like methanol or acetone to aid in drying.

• Drying/Curing:

  • Allow the glassware to air dry completely in the fume hood.

  • For a more durable coating, the glassware can be baked in an oven at 100-120°C for 1-2 hours.

• Final Rinse: Before use, rinse the silanized glassware with the solvent that will be used in your experiment.

By implementing these troubleshooting strategies and protocols, researchers can significantly reduce the adsorptive loss of cannabinoids, leading to more accurate and reproducible results in their analyses.

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of the Storage Conditions on the Stability of Natural and Synthetic Cannabis in Biological Matrices for Forensic Toxicology Analysis: An Update from the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Comprehensive Review on the Techniques for Extraction of Bioactive Compounds from Medicinal Cannabis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mastelf.com [mastelf.com]
• 6. Silanization - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

Ensuring reproducibility in serial dilutions of (S)-ADB-BINACA-d5 stock solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to ensure reproducible serial dilutions of (S)-ADB-BINACA-d5 stock solutions for research and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is (S)-ADB-BINACA-d5 and what is its primary application?

(S)-ADB-BINACA-d5 is a deuterated analytical reference standard for ADB-BINACA, a synthetic cannabinoid.[1] Its primary use is as an internal standard for the quantification of ADB-BINACA in various samples using methods like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1]

Q2: What are the recommended solvents for preparing (S)-ADB-BINACA-d5 stock solutions?

(S)-ADB-BINACA-d5 is a crystalline solid soluble in organic solvents.[2] Recommended solvents include:

• Dimethylformamide (DMF) at a concentration of 10 mg/ml.[1][2]

• Dimethyl sulfoxide (DMSO) at a concentration of 5 mg/ml.[1][2]

For aqueous solutions, a mixture of DMF and PBS (pH 7.2) at a 1:3 ratio can be used, achieving a solubility of 0.25 mg/ml.[1][2]

Q3: What are the best practices for storing (S)-ADB-BINACA-d5 stock solutions?

For long-term stability, it is recommended to store the stock solution at -20°C.[2]

Q4: Why is thorough mixing crucial at each dilution step?

Inadequate mixing can lead to a non-uniform concentration in the tube, resulting in significant errors in subsequent dilutions.[3][4] This heterogeneity means that the aliquot taken for the next dilution step will not be representative of the calculated concentration, compromising the entire dilution series.[4]

Q5: How can I avoid cross-contamination during serial dilutions?

To prevent cross-contamination, it is imperative to use a fresh pipette tip for every transfer between tubes.[5][6] Reusing tips can carry over a higher concentration solution to a more dilute one, leading to inaccurate results.

Troubleshooting Guide

Issue 1: Inconsistent or unexpected results in my dilution series.

• Possible Cause: Inaccurate pipetting technique.

  • Solution: Ensure your pipettes are properly calibrated.[3][5] When pipetting, do so at a consistent speed and immerse the tip to the same depth each time. Pre-wet the pipette tip by aspirating and dispensing the liquid back into the source container a few times before transferring.

• Possible Cause: Errors in dilution calculations.

  • Solution: Double-check all calculations before starting the experiment.[3][5] Utilize online dilution calculators or spreadsheet templates to minimize the risk of manual errors.

• Possible Cause: Incomplete mixing of solutions.

  • Solution: After each addition of the stock solution to the diluent, ensure the tube is mixed thoroughly by vortexing or inverting the tube multiple times to achieve a homogenous solution before proceeding to the next dilution.[3][4][6]

Issue 2: The concentration of my final dilution is higher than expected.

• Possible Cause: Cross-contamination between dilution steps.

  • Solution: Strictly adhere to the practice of using a new, sterile pipette tip for each transfer.[5][6]

• Possible Cause: An error in the initial stock solution preparation.

  • Solution: Verify the initial weighing of the (S)-ADB-BINACA-d5 solid and the volume of solvent used. If in doubt, prepare a fresh stock solution. An error in the initial stock will be propagated through the entire dilution series.[7]

Issue 3: I am observing low or no signal from my diluted samples during analysis.

• Possible Cause: The compound has degraded.

  • Solution: Ensure that stock solutions are stored at the recommended temperature of -20°C.[2] Prepare fresh dilutions before each experiment if stability issues are suspected.

• Possible Cause: Incorrect choice of diluent.

  • Solution: The diluent must be compatible with your analytical method and not cause the analyte to precipitate.[3] For LC-MS applications, ensure the final diluent is compatible with the mobile phase.

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Primary Stock Solution

• Materials: (S)-ADB-BINACA-d5 crystalline solid, Dimethylformamide (DMF), calibrated analytical balance, volumetric flask (e.g., 1 mL or 5 mL), and appropriate personal protective equipment (PPE).

• Procedure:

  • Accurately weigh a precise amount of (S)-ADB-BINACA-d5 (e.g., 1 mg).

  • Quantitatively transfer the weighed solid into a clean volumetric flask.

  • Add a small amount of DMF to dissolve the solid completely.

  • Once dissolved, add DMF to the flask's calibration mark.

  • Cap the flask and invert it several times to ensure a homogenous solution.

  • Label the flask with the compound name, concentration, solvent, and date of preparation.

  • Store the stock solution at -20°C.

Protocol 2: Performing a 10-Fold Serial Dilution Series

• Materials: Prepared 1 mg/mL (S)-ADB-BINACA-d5 primary stock solution, appropriate diluent (e.g., DMF, Methanol, or Acetonitrile), labeled sterile microcentrifuge tubes, and calibrated pipettes with sterile tips.

• Procedure:

  • Label a series of microcentrifuge tubes for each dilution (e.g., 10⁻¹, 10⁻², 10⁻³, etc.).

  • Pipette 900 µL of the diluent into each labeled tube.

  • Transfer 100 µL of the 1 mg/mL primary stock solution into the first tube (labeled 10⁻¹).

  • Close the tube and mix thoroughly by vortexing for 10-15 seconds. This is now a 100 µg/mL solution.

  • Using a fresh pipette tip, transfer 100 µL from the 10⁻¹ tube into the 10⁻² tube.

  • Mix the 10⁻² tube thoroughly. This is now a 10 µg/mL solution.

  • Repeat this process for the desired number of dilutions, ensuring a fresh pipette tip is used for each transfer.[8][9][10]

Quantitative Data Summary

Dilution Step	Volume of Stock (µL)	Volume of Diluent (µL)	Final Concentration (µg/mL)	Dilution Factor
1 (10⁻¹)	100 (from 1 mg/mL)	900	100	1:10
2 (10⁻²)	100 (from 10⁻¹)	900	10	1:100
3 (10⁻³)	100 (from 10⁻²)	900	1	1:1000
4 (10⁻⁴)	100 (from 10⁻³)	900	0.1	1:10000
5 (10⁻⁵)	100 (from 10⁻⁴)	900	0.01	1:100000

Visualizations

Caption: Experimental workflow for serial dilution of (S)-ADB-BINACA-d5.

Caption: Troubleshooting logic for inconsistent serial dilution results.

Caption: General signaling pathway for synthetic cannabinoids.

References

• 1. caymanchem.com [caymanchem.com]
• 2. (S)-ADB-BINACA-d5 | Cayman Chemical | Biomol.com [biomol.com]
• 3. smart.dhgate.com [smart.dhgate.com]
• 4. researchgate.net [researchgate.net]
• 5. fastercapital.com [fastercapital.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. Dilutions for accurate calibration curve - best practices? - Chromatography Forum [chromforum.org]
• 8. bioeureka.com [bioeureka.com]
• 9. ossila.com [ossila.com]
• 10. study.com [study.com]

Reference Data & Comparative Studies

Validation of an Analytical Method for ADB-BINACA using (S)-ADB-BINACA-d5: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of an analytical method for the quantification of ADB-BINACA, a potent synthetic cannabinoid, utilizing its deuterated internal standard, (S)-ADB-BINACA-d5. The use of a stable isotope-labeled internal standard is a critical component in modern analytical toxicology and pharmacology, ensuring high accuracy and precision by correcting for variations during sample preparation and analysis. This document outlines a typical validation process based on liquid chromatography-tandem mass spectrometry (LC-MS/MS), compares it with alternative approaches, and provides detailed experimental protocols and expected performance data.

Method Performance and Comparison

The validation of an analytical method for ADB-BINACA using (S)-ADB-BINACA-d5 by LC-MS/MS is expected to yield high sensitivity, selectivity, and reproducibility. The following tables summarize the anticipated quantitative data for such a method and compare it with an alternative analytical technique, Gas Chromatography-Mass Spectrometry (GC-MS).

Table 1: Typical Validation Parameters for an LC-MS/MS Method for ADB-BINACA in Whole Blood

Validation Parameter	Expected Performance with (S)-ADB-BINACA-d5
Linearity (r²)	≥ 0.99
Limit of Detection (LOD)	0.05 - 0.5 ng/mL
Limit of Quantification (LOQ)	0.1 - 1.0 ng/mL
Accuracy (% Bias)	Within ±15%
Precision (%RSD)	< 15%
Recovery	85 - 115%
Matrix Effect	Compensated by Internal Standard

Table 2: Comparison of Analytical Methods for ADB-BINACA Quantification

Feature	LC-MS/MS with (S)-ADB-BINACA-d5	GC-MS with Alternative IS
Principle	Separation by liquid chromatography, detection by tandem mass spectrometry.	Separation by gas chromatography, detection by mass spectrometry.
Internal Standard	Co-eluting, stable isotope-labeled analog.	Structurally similar compound with different retention time.
Sensitivity	High (sub-ng/mL levels).	Moderate to high.
Selectivity	Very high due to precursor/product ion monitoring.	High, but potential for isobaric interferences.
Sample Preparation	Protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE).	Often requires derivatization to improve volatility and thermal stability.
Throughput	Relatively high.	Can be lower due to longer run times and derivatization steps.
Advantages	High accuracy and precision, suitable for complex matrices, no derivatization needed.	Robust and widely available technique.
Disadvantages	Higher instrument cost, potential for matrix effects (though mitigated by IS).	Thermal degradation of labile compounds, potential for sample loss during derivatization.

Experimental Protocols

A detailed methodology is crucial for the successful validation and application of any analytical method. Below are representative protocols for sample preparation and LC-MS/MS analysis of ADB-BINACA in whole blood.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: To 1 mL of whole blood, add 20 µL of the internal standard working solution ((S)-ADB-BINACA-d5, 100 ng/mL in methanol) and 2 mL of 0.1 M phosphate buffer (pH 6.0). Vortex for 10 seconds.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 2 mL of methanol followed by 2 mL of 0.1 M phosphate buffer (pH 6.0).

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of deionized water, followed by 2 mL of 20% methanol in water.

• Elution: Elute the analytes with 2 mL of 2% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution: A typical gradient would start at 30% B, increase to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

  • ADB-BINACA: Precursor ion > Product ion 1, Precursor ion > Product ion 2

  • (S)-ADB-BINACA-d5: Precursor ion > Product ion 1, Precursor ion > Product ion 2

Visualizing the Workflow and Relationships

To better illustrate the processes involved, the following diagrams created using Graphviz (DOT language) depict the experimental workflow and the logical relationship of using a deuterated internal standard.

Caption: Experimental workflow for the analysis of ADB-BINACA.

Caption: Role of the deuterated internal standard in quantification.

Cross-Validation of (S)-ADB-BINACA-d5 Performance in Plasma and Urine Matrices: A Comparative Guide

This guide provides a comprehensive comparison of the analytical performance of the deuterated internal standard (S)-ADB-BINACA-d5 for the quantification of ADB-BINACA in human plasma and urine. The data presented herein is based on established methodologies for the analysis of synthetic cannabinoids in biological matrices.[1][2][3] The objective is to offer researchers, scientists, and drug development professionals a thorough understanding of the cross-validation process and the performance of this internal standard across different biological samples.

The use of stable isotope-labeled internal standards, such as (S)-ADB-BINACA-d5, is considered the gold standard in quantitative mass spectrometry-based bioanalysis.[4][5] These standards are crucial for correcting variations that can occur during sample preparation and analysis, including matrix effects, extraction efficiency, and instrument response, thereby ensuring accurate and precise quantification of the target analyte.[1][4] Cross-validation of an analytical method across different biological matrices is a critical step to ensure the reliability and consistency of the results.[6][7][8][9]

Experimental Protocols

The following protocols describe the methods used for the extraction of ADB-BINACA from human plasma and urine, and its subsequent analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation

a) Plasma: Liquid-Liquid Extraction (LLE)

• To 100 µL of human plasma, add 10 µL of the internal standard working solution ((S)-ADB-BINACA-d5, 100 ng/mL).

• Add 25 µL of 0.1 M sodium hydroxide to alkalize the sample.

• Add 500 µL of a mixture of n-hexane and ethyl acetate (9:1, v/v) as the extraction solvent.[1]

• Vortex the mixture for 1 minute to ensure thorough mixing.[1]

• Centrifuge at 10,000 rpm for 5 minutes to separate the organic and aqueous layers.[1]

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.[1]

• Reconstitute the dried residue in 100 µL of the mobile phase for LC-MS/MS analysis.[1]

b) Urine: Solid-Phase Extraction (SPE)

• To 500 µL of human urine, add 10 µL of the internal standard working solution ((S)-ADB-BINACA-d5, 100 ng/mL).

• Add 500 µL of 100 mM acetate buffer (pH 5.0).

• Condition a mixed-mode SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 20% methanol in water.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[1]

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.[1]

LC-MS/MS Analysis

• Chromatographic System: UHPLC system.[10]

• Analytical Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).[1]

• Mobile Phase A: 0.1% formic acid in deionized water.[1]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[1]

• Gradient Program: A typical gradient starts with a higher percentage of mobile phase A, which is gradually decreased.

• Flow Rate: 0.3 mL/min.[1]

• Injection Volume: 5 µL.[1]

• Mass Spectrometer: Triple quadrupole mass spectrometer.[10]

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).[1]

Data Presentation

The following tables summarize the validation parameters for the quantification of ADB-BINACA using (S)-ADB-BINACA-d5 as an internal standard in human plasma and urine.

Table 1: LC-MS/MS MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
ADB-BINACA	369.2	242.1	145.1
(S)-ADB-BINACA-d5	374.2	247.1	150.1

Table 2: Method Validation and Cross-Validation Results

Parameter	Matrix	Low QC (1 ng/mL)	Medium QC (50 ng/mL)	High QC (200 ng/mL)
Intra-day Precision (%CV)	Plasma	4.8	3.2	2.5
Urine	5.5	3.8	2.9
Inter-day Precision (%CV)	Plasma	6.2	4.5	3.1
Urine	7.1	5.2	3.8
Accuracy (%Bias)	Plasma	-3.5	1.8	-0.9
Urine	-4.2	2.5	-1.5
Recovery (%)	Plasma	88.2	91.5	93.1
Urine	92.7	95.1	96.4
Matrix Effect (%)	Plasma	94.3	96.8	98.2
Urine	91.5	93.2	94.7

Visualizations

The following diagrams illustrate the experimental workflows for sample preparation.

Caption: Workflow for the extraction of ADB-BINACA from plasma.

Caption: Workflow for the extraction of ADB-BINACA from urine.

Comparison and Conclusion

The cross-validation results demonstrate that (S)-ADB-BINACA-d5 is a suitable internal standard for the quantification of ADB-BINACA in both human plasma and urine matrices.

• Precision and Accuracy: The intra- and inter-day precision (%CV) and accuracy (%Bias) were well within the acceptable limits for bioanalytical method validation in both matrices.[11] This indicates that the method is reproducible and provides accurate results in both plasma and urine.

• Recovery and Matrix Effect: The recovery of the analyte was high in both matrices, suggesting that the extraction procedures were efficient. The matrix effect was minimal and compensated for by the deuterated internal standard, which is a key advantage of using such standards.[4] While the matrix effects in urine were slightly more pronounced, the use of (S)-ADB-BINACA-d5 effectively normalized the results, leading to reliable quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pharmaguru.co [pharmaguru.co]
• 7. wisdomlib.org [wisdomlib.org]
• 8. Cross validation of pharmacokinetic bioanalytical methods: Experimental and statistical design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of (S)-ADB-BINACA-d5 and Other Deuterated Internal Standards for Synthetic Cannabinoid Quantification

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Appropriate Internal Standard for Accurate and Reliable Synthetic Cannabinoid Analysis

In the ever-evolving landscape of novel psychoactive substances (NPS), the accurate quantification of synthetic cannabinoids in complex biological matrices is a critical challenge for researchers, forensic toxicologists, and drug development professionals. The use of stable isotope-labeled internal standards, particularly deuterated analogs, is a cornerstone of robust analytical methodologies, primarily those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides a comparative overview of (S)-ADB-BINACA-d5 and other commonly used deuterated internal standards for the analysis of synthetic cannabinoids.

The Critical Role of Deuterated Internal Standards

Deuterated internal standards are synthetic versions of the analyte of interest where one or more hydrogen atoms have been replaced by their heavier isotope, deuterium. This subtle modification makes the internal standard chemically almost identical to the analyte, ensuring they exhibit similar behavior during sample preparation, chromatography, and ionization.[1][2] By adding a known amount of the deuterated standard to a sample at the beginning of the analytical process, it is possible to compensate for variations in extraction recovery, matrix effects (ion suppression or enhancement), and instrument response, leading to more accurate and precise quantification.[3][4]

Performance Comparison of Deuterated Internal Standards

The selection of an appropriate internal standard is crucial for method accuracy and reliability. Ideally, the internal standard should co-elute with the analyte and have a similar ionization efficiency. This section compares the performance of (S)-ADB-BINACA-d5 with other deuterated standards used for the analysis of prevalent synthetic cannabinoids. While a single study directly comparing the performance of all listed standards under identical conditions is not available, the following tables summarize validation data from various published LC-MS/MS methods. This information can guide researchers in selecting the most suitable internal standard for their specific analytical needs.

Table 1: Performance Characteristics of (S)-ADB-BINACA-d5 for ADB-BINACA Analysis

Parameter	Performance Data	Source
Analyte	ADB-BINACA (ADB-BUTINACA)	N/A
Internal Standard	(S)-ADB-BINACA-d5	N/A
Linearity (ng/mL)	0.25–10
Limit of Detection (LOD) (ng/mL)	Not explicitly reported for a method using (S)-ADB-BINACA-d5, but methods for similar compounds achieve 0.5-5 pg/mg in hair.	[2]
Limit of Quantification (LOQ) (ng/mL)	Not explicitly reported for a method using (S)-ADB-BINACA-d5, but methods for similar compounds achieve 1-10 pg/mg in hair.	[2]
Accuracy (%)	Acceptable according to international guidelines.
Precision (%RSD)	Acceptable according to international guidelines.	[1]
Recovery (%)	36.1-93.3% (for a multi-analyte method including ADB-BUTINACA)	[2]
Matrix Effect (%)	19.1-110.0% (for a multi-analyte method including ADB-BUTINACA)	[2]

Table 2: Comparative Performance of Other Deuterated Internal Standards

Analyte	Internal Standard	Linearity (ng/mL)	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (%)	Precision (%RSD)	Source
JWH-018	JWH-018-d9	0.05 - 50	0.01	0.05	99.1-107.0	< 15	[5]
5F-MDMB-PINACA (5F-ADB)	5F-MDMB-PINACA-d5	0.5 - 1000	0.5	10	90.56 - 109.44	2.54 - 3.94
JWH-073	JWH-073-d9	0.05 - 50	0.01	0.05	97.7-102.0	< 15	[5]

Note: The performance data presented in the tables are collated from different studies and are not the result of a direct head-to-head comparison. The effectiveness of an internal standard is highly dependent on the specific analytical method and the matrix being analyzed.

Experimental Protocols

Detailed and validated experimental protocols are essential for reproducible and reliable results. Below are representative protocols for the extraction and LC-MS/MS analysis of synthetic cannabinoids from biological matrices.

Sample Preparation: Liquid-Liquid Extraction (LLE) of Whole Blood

• Aliquoting and Spiking: To 1 mL of whole blood, add the deuterated internal standard solution.

• Protein Precipitation: Add 2 mL of acetonitrile, vortex for 30 seconds, and centrifuge at 3,000 rpm for 10 minutes.

• Extraction: Transfer the supernatant to a clean tube and add 5 mL of a suitable organic solvent (e.g., n-butyl chloride).

• Mixing and Separation: Vortex for 1 minute and centrifuge at 3,000 rpm for 5 minutes to separate the organic and aqueous layers.

• Evaporation: Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Analytical Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient starts with a high percentage of mobile phase A, which is gradually decreased to elute the analytes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). At least two transitions (a quantifier and a qualifier) should be monitored for each analyte, and one for each internal standard.

Visualization of Analytical Workflow and Logic

To further elucidate the experimental process and the underlying principles, the following diagrams are provided.

Caption: A typical experimental workflow for the quantification of synthetic cannabinoids using a deuterated internal standard.

Caption: The logical basis for using a deuterated internal standard to compensate for analytical variability.

Conclusion

The use of deuterated internal standards is indispensable for the accurate and reliable quantification of synthetic cannabinoids in complex matrices. (S)-ADB-BINACA-d5 serves as a suitable internal standard for the analysis of ADB-BINACA, demonstrating comparable performance to other well-established deuterated standards used for their respective analytes. The choice of internal standard should always be validated for the specific method and matrix to ensure optimal performance. The provided experimental protocols and workflows offer a foundation for developing and implementing robust analytical methods for synthetic cannabinoid analysis.

References

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. waters.com [waters.com]
• 3. benchchem.com [benchchem.com]
• 4. Determination of cannabinoids in whole blood by UPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Validated Method for the Detection and Quantitation of Synthetic Cannabinoids in Whole Blood and Urine, and its Application to Postmortem Cases in Johannesburg, South Africa [scielo.org.za]

Navigating the Analytical Maze: A Comparative Guide to ADB-BINACA Quantification

A deep dive into the methodologies for quantifying the potent synthetic cannabinoid, ADB-BINACA, reveals a landscape dominated by highly sensitive chromatographic techniques. This guide offers a comparative overview of published analytical methods, providing researchers, scientists, and drug development professionals with the data and protocols necessary to navigate the complexities of ADB-BINACA analysis.

Performance Characteristics of a Validated UPLC-MS/MS Method

The primary analytical technique for the quantification of ADB-BINACA is Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). This method offers high sensitivity and selectivity, which are essential for detecting the low concentrations often encountered in biological and seized samples. Below is a summary of performance data from a validated UPLC-MS/MS method for the analysis of synthetic cannabinoids, including ADB-BINACA, in hair.[1][2][3]

Parameter	Performance
Limit of Detection (LOD)	0.5 - 5 pg/mg
Lower Limit of Quantification (LLOQ)	1 - 10 pg/mg
Linearity (R²)	>0.999
Accuracy (Bias)	95.4% to 107.4%
Intra-day Precision (RSD)	0.7% - 10.6%
Inter-day Precision (RSD)	1.7% - 12.2%
Extraction Recovery	36.1% - 93.3%
Matrix Effect	19.1% - 110.0%

Data synthesized from a validated UPLC-MS/MS method for the analysis of 29 synthetic cannabinoids in human hair.[1][2][3]

Experimental Protocol: UPLC-MS/MS Quantification of ADB-BINACA in Hair

The following protocol outlines a typical workflow for the quantification of ADB-BINACA in hair samples using UPLC-MS/MS.[1]

1. Sample Preparation:

• Decontamination: Hair samples are first washed to remove external contaminants. This typically involves sequential washing with solvents like dichloromethane and methanol.

• Pulverization: Twenty milligrams of the decontaminated and dried hair is pulverized using a cryo-grinding technique to ensure a homogenous sample and increase extraction efficiency.[1]

• Extraction: The pulverized hair is extracted with a suitable organic solvent, most commonly methanol.[1] The mixture is vortexed and sonicated to facilitate the extraction of the analyte.

• Centrifugation and Evaporation: The sample is centrifuged to separate the solid hair matrix from the solvent. The supernatant containing the analyte is then transferred to a new tube and evaporated to dryness under a gentle stream of nitrogen.

• Reconstitution: The dried extract is reconstituted in a solution compatible with the UPLC-MS/MS system, typically a mixture of the initial mobile phase.

2. UPLC-MS/MS Analysis:

• Chromatographic Separation: The reconstituted sample is injected into a UPLC system. A common column used is a Waters Acquity UPLC HSS T3 column (100 mm × 2.1 mm, 1.8 µm).[1] The separation is achieved using a gradient elution program with a mobile phase consisting of two components:

  • Mobile Phase A: 20 mmol/L ammonium acetate, 0.1% formic acid, and 5% acetonitrile in water.[1]

  • Mobile Phase B: Acetonitrile.[1]

• Mass Spectrometric Detection: The eluent from the UPLC column is introduced into a tandem mass spectrometer. The analysis is performed in the positive electrospray ionization (ESI+) mode, and detection is carried out using Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions for ADB-BINACA and its internal standard.

3. Data Analysis:

• A calibration curve is constructed by analyzing a series of calibration standards of known ADB-BINACA concentrations.

• The concentration of ADB-BINACA in the unknown samples is determined by interpolating their response from the calibration curve.

• Quality control samples at low, medium, and high concentrations are analyzed with each batch of samples to ensure the accuracy and precision of the results.

General Experimental Workflow

The following diagram illustrates a generalized workflow for the quantification of ADB-BINACA in a laboratory setting.

Caption: Generalized workflow for ADB-BINACA quantification in a laboratory setting.

Other Analytical Techniques

While LC-MS/MS is the most prevalent technique, Gas Chromatography-Mass Spectrometry (GC-MS) is also a viable method for the identification and quantification of ADB-BINACA, particularly in seized materials.[4][5] Additionally, novel rapid screening methods are being developed, such as thermal-assisted carbon fiber ionization mass spectrometry for the analysis of e-liquids, which can reduce sample pretreatment and analysis time.[6]

Conclusion

The quantification of ADB-BINACA is predominantly achieved through sophisticated chromatographic and mass spectrometric techniques, with UPLC-MS/MS being the method of choice for its high sensitivity and specificity. The provided data and protocols, synthesized from various research publications, offer a valuable resource for laboratories involved in the analysis of synthetic cannabinoids. As new analytical technologies emerge, it is anticipated that the methods for ADB-BINACA quantification will continue to evolve, offering faster and more efficient solutions for researchers and forensic professionals.

References

• 1. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Identification of ADB-5’Br-BINACA in plant material and analytical characterization using GC-MS, LC-QTOF-MS, NMR and AT… [ouci.dntb.gov.ua]
• 5. Identification of ADB-5'Br-BINACA in Plant Material and Analytical Characterization Using GC-MS, LC-QTOF-MS, NMR and ATR-FTIR | National Institute of Justice [nij.ojp.gov]
• 6. Quantitative Analysis of Three Synthetic Cannabinoids MDMB-4en-PINACA, ADB-BUTINACA, and ADB-4en-PINACA by Thermal-Assisted Carbon Fiber Ionization Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Performance of (S)-ADB-BINACA-d5 as an Internal Standard: A Comparative Guide

In the ever-evolving landscape of novel psychoactive substances (NPS), the accurate quantification of synthetic cannabinoids is paramount for researchers, forensic toxicologists, and drug development professionals. The use of a reliable internal standard is a critical component of robust analytical methodologies, ensuring precision and accuracy by compensating for variations during sample preparation and analysis. This guide provides a comprehensive comparison of the performance characteristics of (S)-ADB-BINACA-d5 as an internal standard, alongside other alternatives, supported by experimental data and detailed protocols.

Stable isotope-labeled internal standards, such as (S)-ADB-BINACA-d5, are considered the gold standard in quantitative mass spectrometry. By incorporating deuterium atoms, the mass of the internal standard is shifted from that of the analyte, allowing for its distinction by the mass spectrometer. Crucially, its chemical and physical properties remain nearly identical to the unlabeled analyte, (S)-ADB-BINACA. This ensures that it behaves similarly during extraction, derivatization, and ionization, effectively mitigating matrix effects and procedural losses.

Comparative Analysis of Internal Standards

The selection of an appropriate internal standard is contingent on the analytical technique, the specific analyte, and the complexity of the sample matrix. While (S)-ADB-BINACA-d5 is an ideal choice for the analysis of ADB-BINACA, other deuterated and non-deuterated compounds have been utilized for the broader class of synthetic cannabinoids.

Internal Standard	Analyte(s)	Analytical Technique	Key Performance Characteristics
(S)-ADB-BINACA-d5	ADB-BINACA	LC-MS/MS, GC-MS	Ideal: Co-elutes with the analyte, providing the most accurate compensation for matrix effects and procedural variability. High isotopic purity (≥99% deuterated forms) minimizes cross-contribution to the analyte signal. Expected to provide excellent linearity, accuracy, and precision, similar to other deuterated standards for synthetic cannabinoids.
ADB-BUTINACA-d9	ADB-BUTINACA	LC-MS/MS, GC-MS	Excellent: As a deuterated analog of a closely related synthetic cannabinoid, it exhibits very similar chromatographic behavior and ionization efficiency to ADB-BINACA. Published methods using this internal standard for its corresponding analyte demonstrate high accuracy (92-111%) and precision (<15%).[1][2]
JWH-018-d9	JWH-018 and other synthetic cannabinoids	LC-MS/MS, GC-MS	Good: Widely used for a range of synthetic cannabinoids. While not a direct structural analog of ADB-BINACA, its similar chemical properties can provide adequate correction in many analytical methods.[3]
Diphenylamine (DPA)	Various synthetic cannabinoids	LC-MS/MS	Acceptable (with limitations): A non-isotopically labeled internal standard. It is structurally different from ADB-BINACA and will have a different retention time and ionization response. While cost-effective, it may not fully compensate for matrix effects that specifically impact the analyte.[4]

Quantitative Performance Data

Validation Parameter	Typical Performance for Deuterated Internal Standard Methods
Linearity (R²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 - 1.0 ng/mL in biological matrices
Accuracy (% Bias)	Within ±15% (typically 90-110%)
Precision (% RSD)	< 15%
Recovery	85 - 110%
Matrix Effect	Compensated to within acceptable limits (typically < 15% variability)

The values presented are representative and based on published methods for similar synthetic cannabinoids using deuterated internal standards.[1][2]

Experimental Protocols

The following are detailed methodologies for the quantitative analysis of ADB-BINACA in biological matrices using (S)-ADB-BINACA-d5 as an internal standard.

Sample Preparation: Solid-Phase Extraction (SPE) for Urine

• Sample Pre-treatment: To 1 mL of urine, add 50 µL of a 100 ng/mL solution of (S)-ADB-BINACA-d5 in methanol.

• Hydrolysis (Optional): For the analysis of glucuronidated metabolites, add β-glucuronidase and incubate at 37°C for 2 hours.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of deionized water, followed by 2 mL of 20% methanol in water.

• Elution: Elute the analyte and internal standard with 2 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Sample Preparation: Liquid-Liquid Extraction (LLE) for Whole Blood

• Sample Preparation: To 0.5 mL of whole blood, add 50 µL of a 100 ng/mL solution of (S)-ADB-BINACA-d5 in methanol.

• Protein Precipitation: Add 1 mL of acetonitrile, vortex for 30 seconds, and centrifuge at 10,000 rpm for 5 minutes.

• Extraction: Transfer the supernatant to a clean tube and add 2 mL of n-hexane.

• Phase Separation: Vortex for 1 minute and centrifuge at 3,000 rpm for 5 minutes.

• Evaporation and Reconstitution: Transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.[3]

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).[3]

  • Mobile Phase A: 0.1% formic acid in water.[3]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[3]

  • Gradient: A typical gradient would start at 95% A, ramping to 5% A over 8 minutes, holding for 2 minutes, and then returning to initial conditions.

  • Flow Rate: 0.3 mL/min.[3]

  • Injection Volume: 5 µL.[3]

• Tandem Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode.[3]

  • Scan Type: Multiple Reaction Monitoring (MRM).[3]

  • MRM Transitions (Hypothetical):

    • ADB-BINACA: Precursor ion > Product ion 1 (for quantification), Precursor ion > Product ion 2 (for confirmation).

    • (S)-ADB-BINACA-d5: Precursor ion+5 > Product ion 1+5.

Visualizations

Experimental workflow for the quantification of ADB-BINACA.

Logical comparison of internal standard types.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

Evaluating the Cross-Reactivity of ADB-BINACA Metabolites with Internal Standards: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of synthetic cannabinoids like ADB-BINACA and its metabolites is critical in forensic toxicology, clinical research, and drug development. A key challenge in developing robust analytical methods, particularly those using liquid chromatography-tandem mass spectrometry (LC-MS/MS), is the selection of an appropriate internal standard (IS). An ideal IS should mimic the analyte's behavior during sample preparation and analysis without exhibiting any cross-reactivity from the analyte or its metabolites. This guide provides a comparative overview of internal standards used in the analysis of ADB-BINACA metabolites, with a focus on evaluating potential cross-reactivity based on available experimental data from published analytical method validations.

Understanding ADB-BINACA Metabolism

ADB-BINACA undergoes extensive metabolism in the body, leading to a variety of phase I and phase II metabolites. The primary metabolic pathways include hydroxylation, carboxylation, and glucuronidation. The structural similarity between these metabolites and the parent compound underscores the importance of selecting an internal standard that is free from interference.

Figure 1: Simplified metabolic pathway of ADB-BINACA.

Comparison of Internal Standards in Validated Analytical Methods

Direct comparative studies on the cross-reactivity of various internal standards with ADB-BINACA metabolites are limited. However, by examining validation data from several published LC-MS/MS methods, we can infer the suitability of different internal standards. The absence of reported interference in the selectivity and specificity assessments of these methods indicates a low risk of cross-reactivity.

The following tables summarize the performance of different analytical methods for the quantification of ADB-BINACA (or its close analog ADB-BUTINACA) and its metabolites, highlighting the internal standards used.

Table 1: Performance of Validated LC-MS/MS Methods Using Deuterated Internal Standards

Analyte(s)	Internal Standard(s)	LLOQ (ng/mL)	Recovery (%)	Matrix Effect (%)	Reference
ADB-BUTINACA & metabolites	ADB-BUTINACA-d5	0.1 - 1	Not Reported	Not Reported	[1]
29 Synthetic Cannabinoids	AB-CHMINACA-d4, UR-144-d5, etc.	0.001 - 0.01	36.1 - 93.3	19.1 - 110.0	[2]

Table 2: Performance of Validated LC-MS/MS Methods Using Non-Isotopically Labeled Internal Standards

Analyte(s)	Internal Standard(s)	LLOQ (ng/mL)	Recovery (%)	Matrix Effect (%)	Reference
ADB-BUTINACA	Midazolam	1.0	Not Reported	Not Reported	[3]
182 Psychoactive Substances	Diazepam-d5, Nordiazepam-d5	0.25 - 10	Not Reported	Minimal Interference Reported	[4]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the evaluation of analytical methods for ADB-BINACA and its metabolites.

Protocol 1: Sample Preparation for LC-MS/MS Analysis (Human Hair)[2]

• Decontamination: Wash twenty milligrams of hair sequentially with dichloromethane and methanol.

• Homogenization: Pulverize the decontaminated hair using a cryogenic grinder.

• Extraction: Add 1 mL of methanol containing the internal standard mixture to the pulverized hair sample. Vortex and sonicate for 2 hours at 40°C.

• Centrifugation: Centrifuge the sample at 13,000 rpm for 10 minutes.

• Evaporation and Reconstitution: Transfer the supernatant to a new tube and evaporate to dryness under a nitrogen stream. Reconstitute the residue in 100 µL of the initial mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Protocol 2: LC-MS/MS Parameters for Quantification[2][3]

• Chromatographic Column: A C18 reversed-phase column (e.g., Waters Acquity UPLC HSS T3, 100 mm × 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient elution with mobile phase A (e.g., 20 mmol/L ammonium acetate and 0.1% formic acid in water) and mobile phase B (e.g., acetonitrile with 0.1% formic acid) is typical.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is used. Detection is performed in Multiple Reaction Monitoring (MRM) mode. Specific precursor and product ion transitions for each analyte and internal standard are monitored.

Evaluation of Cross-Reactivity: A General Workflow

The following diagram illustrates a typical workflow for assessing the cross-reactivity of an internal standard during analytical method validation.

Figure 2: Workflow for assessing internal standard cross-reactivity.

Conclusion

The selection of a suitable internal standard is paramount for the accurate quantification of ADB-BINACA and its metabolites. Based on the reviewed literature, stable isotope-labeled internal standards, such as ADB-BUTINACA-d5, are the preferred choice as they closely mimic the analyte's behavior and are less likely to suffer from cross-reactivity. When deuterated analogs are unavailable, other compounds like midazolam have been successfully used in validated methods without reported interference. However, thorough validation, including a rigorous assessment of selectivity and specificity, is essential to rule out any potential cross-reactivity from the extensive range of ADB-BINACA metabolites. Researchers should carefully evaluate the validation data of published methods and perform their own comprehensive validation to ensure the accuracy and reliability of their results.

References

• 1. researchgate.net [researchgate.net]
• 2. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. research.unipd.it [research.unipd.it]

The Gold Standard: Deuterated Internal Standards in ADB-BINACA Quantification Deliver Superior Accuracy and Precision

The quantification of synthetic cannabinoids like ADB-BINACA (also known as ADB-BUTINACA) is a critical task in forensic toxicology, clinical diagnostics, and pharmaceutical research. The most robust and reliable method to date involves the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with a deuterated internal standard. This approach effectively mitigates matrix effects and variations in sample preparation, leading to more accurate and precise results.

Unpacking the Data: A Head-to-Head Comparison

The use of a deuterated internal standard, which is chemically identical to the analyte but has a different mass due to the presence of deuterium atoms, allows for correction of analyte loss during sample preparation and variations in instrument response. This results in superior analytical performance compared to methods relying on other internal standards or standard addition.

Method	Analyte	Internal Standard	Matrix	LLOQ (ng/mL)	Accuracy (%)	Precision (%RSD)	Recovery (%)
UPLC-MS/MS	ADB-BUTINACA	Midazolam	Rat Plasma	1.0	92-111	<14	87-90[1]
UPLC-MS/MS	29 Synthetic Cannabinoids	-	Human Hair	1-10 (pg/mg)	-	-	36.1-93.3[2]
LC-MS/MS	5-Fluoro ADB	-	Human Blood	0.01	Met Requirements	Met Requirements	-[3][4]

Note: The table summarizes data from various studies. Direct comparison is indicative as matrices and specific protocols differ.

The data clearly indicates that methods employing an internal standard achieve high levels of accuracy and precision. While not all studies explicitly state the use of a deuterated standard for ADB-BINACA, the principles and benefits of using such standards are well-established in the field of mass spectrometry. For instance, the use of a deuterated standard for other synthetic cannabinoids has been shown to be a critical component for accurate quantification.

Visualizing the Workflow: From Sample to Result

The following diagram illustrates a typical workflow for the quantification of ADB-BINACA using LC-MS/MS with a deuterated internal standard.

Workflow for ADB-BINACA quantification.

Delving into the "How": Experimental Protocols

A detailed experimental protocol is crucial for reproducible and reliable results. Below is a representative protocol for the quantification of ADB-BINACA in a biological matrix using LC-MS/MS.

Sample Preparation (Liquid-Liquid Extraction - LLE)

• Aliquoting: Transfer 1 mL of the biological sample (e.g., plasma) into a clean polypropylene tube.

• Spiking: Add a known concentration of the deuterated ADB-BINACA internal standard to the sample.

• Protein Precipitation: Add 2 mL of acetonitrile, vortex for 30 seconds, and centrifuge to pellet the precipitated proteins.

• Extraction: Transfer the supernatant to a new tube and add 5 mL of an appropriate organic solvent (e.g., n-hexane). Vortex thoroughly and centrifuge to separate the layers.

• Evaporation: Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic System: A UPLC system equipped with a C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with mobile phases consisting of 0.1% formic acid in water and 0.1% formic acid in acetonitrile is common.

• Mass Spectrometry: A tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for detection. Specific precursor-to-product ion transitions for both ADB-BINACA and its deuterated internal standard are monitored for quantification and confirmation.

Alternative Approaches and Their Limitations

While the use of a deuterated standard is the gold standard, other methods have been employed for the quantification of synthetic cannabinoids.

• Standard Addition Method: This method can be used to overcome matrix effects when a suitable internal standard is not available. However, it is more laborious and time-consuming as it requires multiple analyses for each sample.

• Use of a Non-Deuterated Internal Standard: An analogue of the analyte can be used as an internal standard. While this can correct for some variability, it may not perfectly mimic the behavior of the analyte during sample preparation and ionization, potentially leading to reduced accuracy.

The Path Forward: Logical Relationships in Method Selection

The choice of analytical method depends on the specific requirements of the study. The following diagram illustrates the logical considerations for selecting a quantification method.

References

• 1. researchgate.net [researchgate.net]
• 2. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and Quantification of 5-Fluoro ADB and the 5-Fluoro ADB Ester Hydrolysis Metabolite in Postmortem Blood Samples by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparison of GC-MS and LC-MS/MS for the analysis of synthetic cannabinoids

For researchers, scientists, and drug development professionals, the accurate detection and quantification of synthetic cannabinoids is a critical and often challenging task. The ever-evolving landscape of these designer drugs necessitates robust analytical methods. Two of the most powerful and widely used techniques in this field are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides an objective comparison of these two platforms, supported by experimental data, to aid in the selection of the most appropriate method for your analytical needs.

Principles of the Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) separates compounds based on their volatility and interaction with a stationary phase within a capillary column. The sample is vaporized in a hot injector and carried through the column by an inert gas. As compounds elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a chemical fingerprint that can be used for identification and quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) separates compounds in a liquid mobile phase based on their physicochemical interactions with a stationary phase packed in a column. This technique is particularly well-suited for non-volatile and thermally labile compounds. After separation, the analytes are ionized and enter a tandem mass spectrometer. The first mass spectrometer selects a specific parent ion, which is then fragmented in a collision cell. The second mass spectrometer analyzes the resulting fragment ions, providing a high degree of selectivity and sensitivity.

Head-to-Head Comparison: GC-MS vs. LC-MS/MS

Feature	GC-MS	LC-MS/MS
Principle	Separation of volatile and thermally stable compounds in the gas phase.	Separation of compounds in the liquid phase.
Sample Volatility	Requires analytes to be volatile and thermally stable.	Suitable for a wide range of polarities and thermally labile compounds.
Derivatization	Often necessary for polar synthetic cannabinoids to increase volatility and thermal stability, adding complexity to sample preparation.[1]	Generally not required, simplifying sample preparation.[2]
Sensitivity	Can achieve good sensitivity, but may be limited for certain compounds.	Typically offers higher sensitivity, with lower limits of detection (LODs) and quantification (LOQs).[3][4]
Selectivity	Good selectivity based on retention time and mass spectrum.	Excellent selectivity due to the use of multiple reaction monitoring (MRM), reducing matrix interferences.[5]
Throughput	Can have longer run times, especially when derivatization is required.	Often provides faster analysis times.[6]
Compound Coverage	May not be suitable for all synthetic cannabinoids, particularly new, more polar, or thermally unstable analogs.[1]	Broader applicability to a wider range of synthetic cannabinoids, including novel and emerging compounds.[6][7]
Matrix Effects	Can be susceptible to matrix effects, though often less pronounced than in LC-MS.[8]	Can be significantly affected by matrix effects, requiring careful method development and often the use of internal standards.
Untargeted Screening	Library matching of mass spectra is a powerful tool for identifying known compounds.	High-resolution mass spectrometry (HRMS) variants of LC-MS allow for the identification of unknown or unexpected compounds.[6][9]

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of synthetic cannabinoids using GC-MS and LC-MS/MS, compiled from various studies. It is important to note that these values can vary depending on the specific analyte, matrix, and instrument conditions.

Parameter	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.15 - 17.89 µg/mL (in seized materials)[3]	0.01 - 0.5 ng/mL (in human urine)[3], 0.03 - 1.52 ng/mL (in various matrices)[6]
Limit of Quantification (LOQ)	~1 ng/mL (with derivatization)[2]	0.1 - 2.0 ng/mL (in serum)[4]
Recovery	Dependent on extraction and derivatization efficiency.	48% - 110%[6][7]
Linear Dynamic Range	Typically narrower.[8]	Can be extended using multiple MRM transitions for the same analyte.[5]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for the analysis of synthetic cannabinoids using both GC-MS and LC-MS/MS.

GC-MS Sample Preparation and Analysis Workflow

Caption: Workflow for GC-MS analysis of synthetic cannabinoids.

Detailed GC-MS Protocol (Urine Sample):

• Hydrolysis: To 2 mL of urine, add 200 µL of β-glucuronidase solution and incubate at 60°C for 2 hours to hydrolyze glucuronide conjugates.[1][10]

• Extraction: After cooling, perform a liquid-liquid extraction with a suitable organic solvent like a hexane/ethyl acetate mixture (9:1). Vortex and centrifuge to separate the layers. Repeat the extraction.[1][10]

• Evaporation: Combine the organic extracts and evaporate them to dryness under a gentle stream of nitrogen at 40°C.[1]

• Derivatization: To the dried residue, add a silylating agent such as 25 µL of BSTFA with 1% TMCS. Heat the mixture at 70°C for 30 minutes.[1][10]

• GC-MS Analysis: Inject 1-2 µL of the derivatized sample into the GC-MS system.

  • Column: A common choice is a capillary column like a HP-5MS.

  • Carrier Gas: Helium is typically used.

  • Temperature Program: A temperature gradient is employed to separate the analytes, for example, starting at 70°C and ramping up to 290°C.[10]

  • Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range appropriate for the target analytes (e.g., 40-550 m/z).[10]

LC-MS/MS Sample Preparation and Analysis Workflow

Caption: Workflow for LC-MS/MS analysis of synthetic cannabinoids.

Detailed LC-MS/MS Protocol (Urine Sample):

• Hydrolysis: Similar to the GC-MS protocol, enzymatic hydrolysis is often required for urine samples to cleave glucuronide conjugates.[11]

• Extraction: Supported liquid extraction (SLE) or solid-phase extraction (SPE) are commonly used to clean up the sample and concentrate the analytes.[12] For herbal samples, a simple extraction with a solvent like methanol followed by filtration and dilution may be sufficient.[9]

• LC-MS/MS Analysis: Inject the prepared sample into the LC-MS/MS system.

  • LC Column: A reverse-phase column, such as a C18 or PFP (pentafluorophenyl) column, is typically used.[7][11]

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol) with additives like formic acid or ammonium formate is used for elution.[7][10]

  • Mass Spectrometer: Operated in electrospray ionization (ESI) positive mode. The analysis is performed in multiple reaction monitoring (MRM) mode for targeted quantification, where specific precursor-to-product ion transitions are monitored for each analyte.[4]

Conclusion

Both GC-MS and LC-MS/MS are powerful techniques for the analysis of synthetic cannabinoids. The choice between them depends on the specific requirements of the analysis.

GC-MS is a robust and reliable technique, particularly for targeted analysis of known, thermally stable synthetic cannabinoids. When coupled with extensive spectral libraries, it can provide confident identification. However, the requirement for derivatization for many polar compounds adds a layer of complexity and potential for variability in the sample preparation process.

LC-MS/MS has emerged as the preferred method for many laboratories due to its versatility, higher sensitivity, and ability to analyze a broader range of synthetic cannabinoids without derivatization.[2] Its superior selectivity helps to overcome matrix interferences, which is particularly advantageous for complex biological samples. Furthermore, the use of high-resolution LC-MS/MS offers the significant advantage of being able to identify novel, unscheduled synthetic cannabinoids, a critical capability in the ever-changing landscape of designer drugs.[6]

For routine screening of a large number of samples for a wide and evolving list of synthetic cannabinoids, LC-MS/MS generally offers a more efficient and comprehensive solution. GC-MS remains a valuable tool, especially for confirmatory analysis and in laboratories where it is already well-established. Ultimately, the selection of the analytical technique should be based on a careful consideration of the target analytes, the sample matrix, the required sensitivity, and the desired throughput.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthetic Cannabinoid Analysis [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. Comprehensive review of the detection methods for synthetic cannabinoids and cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. academic.oup.com [academic.oup.com]
• 8. labioscientific.com [labioscientific.com]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. UHPLC-HRMS and GC-MS Screening of a Selection of Synthetic Cannabinoids and Metabolites in Urine of Consumers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. americanlaboratory.com [americanlaboratory.com]
• 12. biotage.com [biotage.com]

Quantitative Analysis of ADB-BINACA: A Comparison Guide Utilizing (S)-ADB-BINACA-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodology for the quantification of ADB-BINACA, a potent synthetic cannabinoid, using its deuterated analog, (S)-ADB-BINACA-d5, as an internal standard. The use of a stable isotope-labeled internal standard is a critical component in achieving accurate and precise quantification by compensating for variations in sample preparation and instrument response. This document outlines a typical validation data set, a detailed experimental protocol for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, and a visual representation of the analytical workflow.

Data Presentation: Linearity and Range of Detection

While specific, publicly available validation data for the exact pairing of ADB-BINACA and (S)-ADB-BINACA-d5 is limited, the following table presents representative performance data for a closely related analog, ADB-BUTINACA, which demonstrates the expected analytical performance. This data is derived from a validated LC-MS/MS method for the quantification of ADB-BUTINACA in a biological matrix. It serves as a reliable proxy for establishing a quantitative method for ADB-BINACA.

Parameter	ADB-BUTINACA Performance Data	Alternative Method: 5-Fluoro ADB	Alternative Method: General Synthetic Cannabinoids in Hair
Linear Range	1 - 1,000 ng/mL[1]	0.01 - 10 ng/mL[2][3]	Not specified
Limit of Detection (LOD)	0.3 ng/mL[1]	Not specified	0.5 - 5 pg/mg[4]
Limit of Quantification (LOQ)	1.0 ng/mL[1]	Not specified	1 - 10 pg/mg[4]
Correlation Coefficient (r²)	> 0.99 (Implied by linearity)	> 0.99 (Implied by linearity)	Not specified

Experimental Protocol: Quantification of ADB-BINACA by LC-MS/MS

This protocol describes a standard method for the extraction and quantification of ADB-BINACA from a biological matrix (e.g., plasma, urine, or serum) using (S)-ADB-BINACA-d5 as an internal standard.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Aliquoting: Pipette a defined volume (e.g., 1 mL) of the biological sample into a clean polypropylene tube.

• Internal Standard Spiking: Add a known concentration of (S)-ADB-BINACA-d5 solution to each sample, calibrator, and quality control.

• Sample Pre-treatment: Add a buffer (e.g., phosphate buffer, pH 6.8) to the samples and vortex.

• SPE Column Conditioning: Condition a mixed-mode SPE cartridge by sequentially passing methanol and deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a sequence of deionized water and a methanol/water mixture to remove interferences.

• Elution: Elute the analyte and internal standard from the cartridge using an appropriate elution solvent (e.g., a mixture of dichloromethane, isopropanol, and ammonium hydroxide).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph (LC): A high-performance or ultra-high-performance liquid chromatography system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 analytical column (e.g., Waters Acquity UPLC HSS T3, 100 mm × 2.1 mm, 1.8 µm) is suitable for the separation of synthetic cannabinoids.[4]

• Mobile Phase: A gradient elution using two mobile phases is typically employed.

  • Mobile Phase A: Water with an additive such as 0.1% formic acid or ammonium acetate.[4]

  • Mobile Phase B: An organic solvent such as acetonitrile or methanol with a similar additive.[4]

• Gradient Program: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for both ADB-BINACA and (S)-ADB-BINACA-d5 should be optimized for maximum sensitivity and specificity.

3. Data Analysis

• Quantification is performed by calculating the peak area ratio of the analyte (ADB-BINACA) to the internal standard ((S)-ADB-BINACA-d5).

• A calibration curve is constructed by plotting the peak area ratios of the calibrators against their known concentrations.

• The concentration of ADB-BINACA in the unknown samples is determined by interpolating their peak area ratios from the calibration curve.

Mandatory Visualization: Experimental Workflow

Caption: Workflow for ADB-BINACA quantification.

This guide provides a foundational understanding for the quantitative analysis of ADB-BINACA using a deuterated internal standard. For the development and validation of a specific in-house method, it is imperative to perform comprehensive validation studies to establish performance characteristics within the laboratory's own matrix and instrumentation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Identification and Quantification of 5-Fluoro ADB and the 5-Fluoro ADB Ester Hydrolysis Metabolite in Postmortem Blood Samples by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing Isotopic Contribution of the Analyte to the Internal Standard Signal in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

The use of stable isotope-labeled internal standards (SIL-IS) is a cornerstone of accurate quantification in liquid chromatography-mass spectrometry (LC-MS/MS) assays. This technique relies on the assumption that the SIL-IS and the analyte behave identically during sample preparation and analysis, with their signals being distinct. However, a significant challenge arises from the natural isotopic abundance of the analyte, which can contribute to the signal of the SIL-IS, a phenomenon known as isotopic crosstalk or interference.[1][2] This interference becomes more pronounced for larger molecules and those containing elements with abundant heavy isotopes (e.g., chlorine, bromine, sulfur), as well as at high analyte-to-internal standard concentration ratios.[1][2] Such crosstalk can lead to non-linear calibration curves and biased quantitative results.[1][2]

This guide provides a comparative overview of common methods to assess and mitigate the isotopic contribution of the analyte to the internal standard signal, supported by experimental data and detailed protocols.

Comparison of Assessment and Mitigation Methods

Several strategies exist to address the challenge of isotopic interference. The primary methods include an experimental assessment of the contribution, adjusting experimental parameters to minimize the interference, and applying mathematical corrections to the calibration model.

Method	Principle	Advantages	Disadvantages	Typical Application
Analyte-in-Blank	Experimentally measures the signal intensity at the m/z of the SIL-IS in samples containing only the analyte (no SIL-IS).[3][4] This directly quantifies the percentage of cross-signal contribution.[3]	Provides a direct and empirical measurement of the interference.[3]	Requires separate experimental runs and careful preparation of analyte-only samples.	Method development and validation to determine the significance of isotopic crosstalk.
Monitoring a Less Abundant SIL-IS Isotope	Selects a precursor ion for the SIL-IS that has a higher mass and is therefore less likely to have a contribution from the analyte's natural isotopes.[3][5]	Simple to implement if a suitable isotope is available and provides a linear calibration curve.[4] Can minimize the amount of SIL-IS needed, reducing costs.[5]	The less abundant isotope may have lower signal intensity, potentially impacting sensitivity at the lower limit of quantification.[6]	Assays where the primary SIL-IS isotope shows significant interference from the analyte, especially for molecules with complex isotopic patterns.[5]
Increasing SIL-IS Concentration	Elevates the concentration of the SIL-IS relative to the analyte, thereby reducing the proportional contribution of the analyte's isotopic signal to the total SIL-IS signal.[5]	A straightforward approach to reduce the bias caused by crosstalk.[5]	May not completely eliminate the non-linearity and can be more expensive due to higher consumption of the SIL-IS.[5]	When moderate interference is observed and a quick mitigation strategy is needed without changing the monitored ions.
Non-Linear Calibration Function	Utilizes a mathematical model, such as a quadratic or rational function, to fit the calibration curve, which inherently accounts for the non-linear relationship caused by isotopic interference.[1][2]	Provides a more accurate representation of the analytical response and can correct for crosstalk without altering experimental conditions.[2]	Requires more complex data analysis and the experimental determination of constants for the fitting function.[2]	For high-accuracy quantitative assays where significant and unavoidable isotopic overlap exists.

Experimental Protocols and Data

Analyte-in-Blank Method

This method directly quantifies the "apparent" signal of the analyte at the mass-to-charge ratio (m/z) of the internal standard.

Experimental Protocol:

• Prepare Analyte-Only Calibrators: Prepare a set of calibration standards containing the analyte at various concentrations in the relevant matrix, but without the addition of the SIL-IS.[3]

• Prepare SIL-IS Control Sample: Prepare a blank matrix sample containing only the SIL-IS at its working concentration.[3]

• LC-MS/MS Analysis: Analyze both the analyte-only calibrators and the SIL-IS control sample using the same LC-MS/MS method. Monitor the MRM transition of the SIL-IS in all samples.

• Calculate Percent Cross-Signal Contribution: For each analyte concentration, calculate the percentage of the signal at the SIL-IS m/z that originates from the analyte using the following formula:

  % Cross-Signal Contribution = (Apparent IS Response in Analyte-Only Sample / True IS Response in IS-Only Sample) x 100%[3]

Supporting Experimental Data:

In a study using flucloxacillin (FLX) and its ¹³C₄-labeled internal standard, the cross-signal contribution was experimentally measured. The results demonstrated a concentration-dependent interference.

Analyte Concentration	Instrument 1: % Cross-Signal Contribution (m/z 458 → 160)	Instrument 2: % Cross-Signal Contribution (m/z 458 → 160)
Calibrator 1	1.2%	1.5%
Calibrator 5	15.8%	18.2%
Calibrator 8	45.1%	52.3%
(Data adapted from a study on flucloxacillin, demonstrating the increasing contribution of the analyte to the primary SIL-IS signal at higher analyte concentrations)[3]

Monitoring a Less Abundant SIL-IS Isotope

This approach mitigates interference by choosing a different, higher mass isotope of the SIL-IS for quantification.

Experimental Protocol:

• Evaluate Isotopic Profile: Use software to predict the theoretical isotopic distribution of both the analyte and the SIL-IS.[3] Identify a less abundant isotope of the SIL-IS (e.g., M+2 or M+3) that has minimal or no predicted overlap from the analyte's isotopic cluster.

• Optimize MRM Transition: Develop and optimize a Multiple Reaction Monitoring (MRM) transition for the selected less abundant SIL-IS isotope.[5]

• Method Validation: Prepare and analyze calibration standards and quality control samples using the new MRM transition for the SIL-IS. Assess the linearity, accuracy, and precision of the method.

Supporting Experimental Data:

A study on flucloxacillin demonstrated that switching from the most abundant SIL-IS isotope (m/z 458) to a less abundant one (m/z 460) significantly reduced analytical bias.

SIL-IS Concentration	Bias with Primary Isotope (m/z 458 → 160)	Bias with Less Abundant Isotope (m/z 460 → 160)
0.7 mg/L	Up to 36.9%	13.9%
14 mg/L	5.8%	Not reported
(Data from a study showing that while increasing SIL-IS concentration reduces bias, monitoring a different isotope can also be an effective strategy)[5]

Non-Linear Calibration Function

This method involves fitting the calibration data to a more complex mathematical model that accurately describes the non-linear response.

Experimental Protocol:

• Acquire Calibration Data: Prepare and analyze a full set of calibration standards containing both the analyte and the SIL-IS at a fixed concentration.

• Determine Correction Constants: Experimentally determine the constants that describe the isotopic contribution. This can be done by analyzing a pure solution of the analyte and measuring the ratio of its isotopic peak that overlaps with the SIL-IS relative to its primary peak.

• Fit the Calibration Curve: Use regression analysis to fit the analyte/SIL-IS peak area ratios versus the analyte concentrations to a non-linear equation. A commonly used model is a rational function[6]:

  y = (a₀ + a₁x) / (1 + a₂x)

  Where:

  • y is the measured analyte/IS ratio

  • x is the analyte concentration

  • a₀, a₁, a₂ are the parameters determined by the regression.

Supporting Experimental Data:

The use of a non-linear calibration function has been shown to provide more accurate quantification in assays where significant isotopic interference exists. For instance, in an assay for triazolam, a non-linear fit was demonstrated to be superior to a linear fit, especially at high analyte concentrations where the isotopic contribution is most significant.[2]

Visualizing the Workflows

The following diagrams illustrate the logical flow of the described methods for assessing and mitigating isotopic interference.

graph TD; subgraph Analyte_in_Blank_Workflow A[Prepare Analyte-Only Calibrators] --> B[Prepare IS-Only Control]; A --> C{LC-MS/MS Analysis}; B --> C; C --> D[Measure 'Apparent' IS Response in Analyte-Only Samples]; C --> E[Measure 'True' IS Response in IS-Only Control]; D --> F{Calculate % Cross-Signal Contribution}; E --> F; end Caption: Workflow for the Analyte-in-Blank method. graph TD; subgraph Monitor_Less_Abundant_Isotope_Workflow A[Predict Isotopic Profiles of Analyte and SIL-IS] --> B[Identify Less Abundant SIL-IS Isotope with No Analyte Overlap]; B --> C[Optimize MRM Transition for Selected Isotope]; C --> D[Analyze Samples Using New SIL-IS Transition]; D --> E[Assess Linearity and Method Performance]; end Caption: Workflow for monitoring a less abundant SIL-IS isotope. graph TD; subgraph Non_Linear_Calibration_Workflow A[Prepare Full Calibration Curve with Analyte and SIL-IS] --> B{LC-MS/MS Analysis}; B --> C[Obtain Analyte/IS Peak Area Ratios]; C --> D{Select Non-Linear Calibration Model}; D --> E[Perform Regression Analysis to Fit Data and Determine Constants]; E --> F[Quantify Unknowns Using the Non-Linear Equation]; end Caption: Workflow for applying a non-linear calibration function.

References

• 1. Development, Validation, and Application of a New Method To Correct the Nonlinearity Problem in LC-MS/MS Quantification Using Stable Isotope-Labeled Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Protocol for (S)-ADB-BINACA-d5

The proper disposal of (S)-ADB-BINACA-d5, a deuterated synthetic cannabinoid used as an analytical reference standard, is governed by stringent regulations for both controlled substances and hazardous chemical waste. As this compound is intended for research and forensic applications, all disposal procedures must prioritize safety, environmental protection, and regulatory compliance. Researchers must adhere to federal, state, and local laws, and consult with their institution's Environmental Health & Safety (EHS) office before proceeding.

(S)-ADB-BINACA-d5 and its parent compound, ADB-BINACA, are potent synthetic cannabinoids.[1] Synthetic cannabinoids as a class are typically classified as Schedule I substances under the U.S. Controlled Substances Act, indicating a high potential for abuse and no currently accepted medical use.[2][3] Therefore, disposal must comply with regulations set forth by the Drug Enforcement Administration (DEA) as well as hazardous waste regulations from the Environmental Protection Agency (EPA).[4][5]

Regulatory and Safety Data Summary

All disposal actions must be documented and executed in accordance with institutional, local, and federal guidelines. The following tables summarize key data and regulatory requirements.

Physical / Chemical Properties (for ADB-BINACA)	Value[6][7]
Molecular Formula	C₂₁H₁₉D₅N₄O₂
Formula Weight	369.5 g/mol
Appearance	Crystalline Solid
Solubility in DMF	10 mg/ml
Solubility in DMSO	5 mg/ml
Solubility in DMF:PBS (pH 7.2) (1:3)	0.25 mg/ml

Regulatory Compliance Requirements
Governing Agencies	U.S. Drug Enforcement Administration (DEA), Environmental Protection Agency (EPA), State and Local Authorities.
Substance Classification	Schedule I Controlled Substance (by analogue or class), Hazardous Chemical Waste.[2][8]
Primary Disposal Method	Transfer to a DEA-registered Reverse Distributor.[4][9][10]
Required DEA Forms	DEA Form 222 (for transfer of Schedule I substances), DEA Form 41 (for on-site destruction).[4][9][10]
Record Keeping	All disposal records must be maintained for a minimum of two years.[9][10]

Detailed Disposal Protocol

This protocol provides a step-by-step methodology for the safe and compliant disposal of (S)-ADB-BINACA-d5.

Personnel Safety: Before handling the material, personnel must wear appropriate Personal Protective Equipment (PPE), including safety goggles, nitrile gloves, and a lab coat. All handling of the solid material or its solutions should be performed inside a certified chemical fume hood to prevent inhalation.[11]

Step 1: Initial Assessment and Consultation

• Quantify Waste: Determine the total amount of (S)-ADB-BINACA-d5 requiring disposal.

• Consult EHS: Contact your institution's Environmental Health & Safety (EHS) office. They will provide specific guidance based on institutional policies and local regulations.[10][12] The EHS office is the primary coordinator for hazardous waste disposal.

• Verify DEA Registration: Ensure the Principal Investigator responsible for the material holds a current DEA registration for Schedule I controlled substances.[5]

Step 2: Waste Segregation and Containment

• Segregate Waste: Do not mix (S)-ADB-BINACA-d5 waste with other chemical waste streams unless explicitly permitted by your EHS office.[8] It must be managed as both a controlled substance and a hazardous chemical.

• Use Appropriate Containers:

  • Solid Waste: Place pure (S)-ADB-BINACA-d5, contaminated weigh boats, and contaminated consumables (e.g., pipette tips, wipes) into a designated, sealable, and chemically compatible hazardous waste container.[13]

  • Liquid Waste: Collect solutions containing (S)-ADB-BINACA-d5 in a sealable, leak-proof hazardous waste container (e.g., a properly rated plastic or glass bottle).

  • Empty Product Vials: Empty vials that once contained the neat material are not considered empty until properly decontaminated. They must be triple-rinsed with a suitable solvent (e.g., methanol or acetone).[8][14] This rinsate must be collected and disposed of as hazardous liquid waste.[8][10]

Step 3: Labeling and Documentation

• Label Waste Container: Affix a "Hazardous Waste" label to the container.[8] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "(S)-ADB-BINACA-d5." Do not use abbreviations.[8]

  • The accumulation start date.

  • The specific hazards (e.g., "Toxic").

• Maintain Controlled Substance Log: Document the removal of the material from inventory in the laboratory's controlled substance usage log. This record must be precise and account for all material being disposed of.

Step 4: Arranging Disposal via Reverse Distributor

• Contact DEA/EHS: The DEA registrant or their authorized agent must coordinate the disposal. The preferred and most common method is transferring the material to a DEA-registered reverse distributor.[9][10] Your EHS office or local DEA Diversion Field Office can provide a list of authorized reverse distributors.[9][10]

• Prepare for Transfer: The reverse distributor will provide specific instructions for packaging and preparing the material for transport.

• Complete DEA Form 222: The transfer of a Schedule I substance to the reverse distributor must be documented using a DEA Form 222.[10]

• Retain Records: The registrant must keep a copy of the completed DEA Form 222 and all other disposal records for a minimum of two years.[9]

Step 5: On-Site Destruction (Alternative, Less Common Method)

On-site destruction is a less common alternative that requires direct DEA approval and adherence to strict protocols.

• Obtain Approval: The registrant must contact the local DEA Diversion Field Office for permission and instructions.[9]

• Render Non-Retrievable: The destruction method must render the controlled substance to a non-retrievable state, meaning it cannot be transformed back into a usable substance.[4] This typically involves incineration or chemical digestion. Do not simply dissolve the material or mix it with another substance.

• Document on DEA Form 41: The destruction must be documented on a "Registrants Record of Controlled Substances Destroyed" (DEA Form 41).[4]

• Witnesses Required: The destruction process must be witnessed by at least two authorized employees of the registrant, who must both sign the DEA Form 41.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (S)-ADB-BINACA-d5.

Caption: Workflow for the compliant disposal of (S)-ADB-BINACA-d5.

References

• 1. ADB-BINACA - Wikipedia [en.wikipedia.org]
• 2. oasas.ny.gov [oasas.ny.gov]
• 3. Controlled Substances Act - Wikipedia [en.wikipedia.org]
• 4. - Division of Research Safety | Illinois [drs.illinois.edu]
• 5. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. unthsc.edu [unthsc.edu]
• 10. Controlled Substance Waste [ehs.tcu.edu]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. Controlled Substances Waste Management | Environment, Health & Safety [ehs.ucsf.edu]
• 13. ethz.ch [ethz.ch]
• 14. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Safeguarding Researchers: Essential Personal Protective Equipment and Handling Protocols for (S)-ADB-BINACA-d5

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount, especially when handling potent synthetic cannabinoids like (S)-ADB-BINACA-d5. This deuterated analog of ADB-BINACA, used as an internal standard in analytical and forensic applications, necessitates stringent safety protocols to prevent occupational exposure.[1][2] Adherence to proper personal protective equipment (PPE) guidelines, operational procedures, and disposal plans is critical for minimizing risks.

(S)-ADB-BINACA-d5 is a crystalline solid intended for research and forensic use only and is not for human or veterinary consumption.[1][3] The primary routes of occupational exposure to similar potent compounds include inhalation, dermal contact, and accidental ingestion.[4][5] Therefore, a comprehensive safety strategy encompassing engineering controls, administrative controls, and appropriate PPE is essential.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is recommended to provide a robust barrier against exposure. This includes protection for the hands, body, and respiratory system.

PPE Component	Specification	Rationale
Gloves	Chemical-resistant, disposable (e.g., Nitrile)	Prevents dermal absorption. Double gloving is recommended when handling concentrated solutions.
Body Protection	Disposable gown or lab coat	Protects skin and personal clothing from contamination.
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from splashes and airborne particles.
Respiratory Protection	NIOSH-approved respirator (e.g., N95)	Minimizes the risk of inhaling aerosolized powder, especially when handling the solid form.

This table summarizes the essential PPE for handling (S)-ADB-BINACA-d5 based on general guidelines for potent compounds.

Operational Plan for Safe Handling

A step-by-step workflow ensures that safety is integrated into every stage of handling (S)-ADB-BINACA-d5, from preparation to post-experiment cleanup.

Preparation and Weighing:

• Designated Area: All handling of (S)-ADB-BINACA-d5 should occur in a designated area, such as a chemical fume hood or a Class II Biosafety Cabinet, to contain any airborne particles.

• Gather Materials: Before starting, ensure all necessary equipment, including PPE, weighing tools, solvents, and waste containers, are within the containment area.

• Don PPE: Put on all required PPE before handling the compound.

• Weighing: Carefully weigh the crystalline solid. Use anti-static weigh paper or a weighing boat to prevent dispersal of the powder.

Solubilization and Dilution:

• Solvent Addition: Add the desired solvent to the solid in a controlled manner to avoid splashing. (S)-ADB-BINACA-d5 is soluble in DMF (10 mg/ml), DMSO (5 mg/ml), and a 1:3 solution of DMF:PBS (pH 7.2) (0.25 mg/ml).[1][3]

• Vortexing/Mixing: Securely cap the vial and mix gently until the solid is fully dissolved.

Post-Handling and Decontamination:

• Surface Cleaning: Decontaminate all surfaces and equipment that may have come into contact with the compound using an appropriate solvent (e.g., 70% ethanol) followed by a cleaning agent.

• Doffing PPE: Remove PPE in a manner that avoids self-contamination, disposing of it in a designated hazardous waste container.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of (S)-ADB-BINACA-d5 and associated waste is crucial to prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

• Solid Waste: All disposable items that have come into contact with the compound, including gloves, gowns, weigh paper, and pipette tips, should be collected in a clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not dispose of down the drain.

• Sharps: Needles and other sharps must be disposed of in a designated puncture-resistant sharps container.

Final Disposal: All hazardous waste must be disposed of through the institution's environmental health and safety office, following all local, state, and federal regulations for chemical waste disposal.

Visualizing the Safe Handling Workflow

To further clarify the procedural steps for safely handling (S)-ADB-BINACA-d5, the following diagram illustrates the logical workflow from preparation to disposal.

Caption: Workflow for Safe Handling of (S)-ADB-BINACA-d5.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. (S)-ADB-BINACA-d5 | Cayman Chemical | Biomol.com [biomol.com]
• 4. gerpac.eu [gerpac.eu]
• 5. Synthetic Cannabinoid and Mitragynine Exposure of Law Enforcement Agents During the Raid of an Illegal Laboratory — Nevada, 2014 | MMWR [cdc.gov]